1-Bromoisoquinoline-6-carboxylic acid

Core Science & Biosynthesis

Synthesis of 1-Bromoisoquinoline-6-carboxylic acid

This guide details the high-fidelity synthesis of 1-Bromoisoquinoline-6-carboxylic acid (CAS: 1368330-08-8).[1]

The synthesis of this target requires a strategic approach to differentiate the two functional handles (C1 and C6) on the isoquinoline core. A direct halogenation of the acid is chemically inefficient due to solubility and deactivation issues. Therefore, this guide prioritizes a "Late-Stage C1-Functionalization" strategy, utilizing a C6-ester intermediate to ensure regioselectivity and yield maximization.

Part 1: Strategic Retrosynthesis & Logic

The core challenge lies in installing the bromine at the electron-deficient C1 position while establishing the carboxylic acid at C6. We avoid installing the C1-Bromine first, as it is susceptible to nucleophilic attack (hydrolysis) during subsequent metal-catalyzed carbonylation steps required for the C6 position.[1]

Synthetic Strategy: The "Ester-First" Pathway

• Core Construction: Assembly of the 6-bromoisoquinoline scaffold via Pomeranz-Fritsch cyclization.[1]

• C6 Functionalization: Palladium-catalyzed carbonylation to convert the aryl bromide to a methyl ester.

• C1 Activation:

  -oxidation of the isoquinoline ring.

• C1 Bromination: Regioselective bromination using phosphorus oxybromide (

  ).

• Deprotection: Controlled saponification to the final acid.

Retrosynthetic Diagram

Caption: Retrosynthetic disconnection showing the conversion of the C6-bromide to an ester prior to C1-activation.

Part 2: Detailed Technical Execution

Stage 1: Synthesis of 6-Bromoisoquinoline

Objective: Construct the bicyclic aromatic core from commercially available precursors.

Protocol:

• Schiff Base Formation: Charge a reactor with 4-bromobenzaldehyde (1.0 eq) and aminoacetaldehyde dimethyl acetal (1.1 eq) in anhydrous toluene. Reflux under Dean-Stark conditions to remove water.[1] Monitor by TLC until aldehyde disappears. Evaporate solvent to yield the crude imine.

• Cyclization (Pomeranz-Fritsch): Dissolve the crude imine in anhydrous DCM. Cool to 0°C. Slowly add Titanium(IV) chloride (

  , 3.0 eq) or add dropwise into concentrated at 0-5°C (classical method).[1]

• Workup: Quench carefully with ice-water. Basify with

  to pH 9. Extract with DCM. Purify via silica gel chromatography (Hexane/EtOAc).

Critical Control Point: The electron-withdrawing bromine makes the ring closure sluggish. The use of Lewis acids like

often improves yields compared to neat sulfuric acid [1].

Stage 2: Carbonylation (C6-Functionalization)

Objective: Convert the aryl bromide to a methyl ester using Palladium catalysis.

Protocol:

• Reagents: Dissolve 6-bromoisoquinoline (1.0 eq) in dry Methanol (

  ).

• Catalyst System: Add

  (5 mol%) and dppp (1,3-bis(diphenylphosphino)propane) (10 mol%). Add Triethylamine (2.0 eq) as the base.

• Reaction: Pressurize the vessel with Carbon Monoxide (CO) to 40-60 psi (or use a CO balloon for small scale, though pressure is preferred for speed). Heat to 70-80°C for 12 hours.

• Validation: Monitor by LC-MS for the mass shift from 208/210 (Br) to 187 (Methyl ester).

• Isolation: Filter through Celite to remove Pd. Concentrate and purify via flash chromatography.

Data Summary:

Parameter	Specification
Precursor	6-Bromoisoquinoline

| Catalyst |

/ dppp | | Gas | CO (Carbon Monoxide) | | Product | Methyl isoquinoline-6-carboxylate | | Yield Target | >85% |[1][2]

Stage 3: -Oxidation and Bromination

Objective: Activate the C1 position and install the bromine atom.

Step 3A: N-Oxidation [1]

• Dissolve Methyl isoquinoline-6-carboxylate in DCM.

• Add m-CPBA (1.2 eq) portion-wise at 0°C.

• Stir at Room Temperature (RT) for 3-6 hours.

• Workup: Wash with saturated

  to remove m-chlorobenzoic acid.[1] Dry organic layer ( ) and concentrate. The -oxide is usually solid and can be used directly.

Step 3B: Bromination (Rearrangement)

• Dissolve the

  -oxide intermediate in anhydrous DCM (or DCE for higher boiling point).

• Add

  (Phosphorus oxybromide, 1.5 eq) portion-wise at 0°C. Caution: Exothermic.

• Allow to warm to RT, then reflux (40-60°C) for 2-4 hours.

• Mechanism: The reaction proceeds via an

  -phosphorylated intermediate, making C1 highly electrophilic.[1] Bromide attacks C1, followed by elimination of phosphate to aromatize.[1]

• Quench: Pour into ice/saturated

  . Do not use water alone as the pH must be neutralized immediately.[1]

• Purification: Column chromatography (DCM/MeOH).

Self-Validating System:

• NMR Check: The C1-proton (typically a singlet near

  9.2 ppm in the starting material) will disappear.

• MS Check: Re-appearance of the characteristic 1:1 bromine isotope pattern (

  ).

Stage 4: Controlled Hydrolysis

Objective: Saponify the ester without hydrolyzing the labile C1-Bromine.

Protocol:

• Dissolve Methyl 1-bromoisoquinoline-6-carboxylate in THF/Water (3:1).

• Add LiOH·H2O (1.1 eq) at 0°C.

• Stir at 0°C to RT. Avoid heating. The 1-bromo substituent is an imidoyl halide equivalent and can hydrolyze to the 1-hydroxy (isocarbostyril) species under harsh conditions.

• Monitoring: Check TLC every 30 minutes. The ester hydrolyzes significantly faster than the C1-Br bond at mild pH.

• Isolation: Carefully acidify to pH 3-4 with 1M HCl at 0°C. The product 1-Bromoisoquinoline-6-carboxylic acid should precipitate.[1] Filter and dry.

Part 3: Process Visualization

Forward Synthesis Workflow

Caption: Step-by-step workflow with integrated Quality Control (QC) checkpoints.

Part 4: Analytical Profile (Expected)

For 1-Bromoisoquinoline-6-carboxylic acid :

• Appearance: Off-white to pale yellow solid.[1]

• Molecular Weight: 252.07 g/mol .

• Mass Spectrometry (ESI): m/z 252/254

  (1:1 ratio indicating one Bromine).

• 1H NMR (DMSO-d6, 400 MHz):

  • 13.5 (br s, 1H, COOH).[1]
  • 8.5 - 8.6 (d, 1H, C3-H).[1]
  • 8.4 (s, 1H, C5-H).[1]
  • 8.2 (d, 1H, C8-H).[1]
  • 8.0 (dd, 1H, C7-H).[1]
  • 7.9 (d, 1H, C4-H).[1]

  • Note: The characteristic singlet at C1 (

    ppm) seen in isoquinoline will be absent.

References

• Google Patents. (2014). CN103880745A - Chemical synthesis method of 6-bromo-1,2,3,4-tetrahydroisoquinolyl-1-formic acid.[1] Retrieved from

• Organic Chemistry Portal. (n.d.). Synthesis of Isoquinolines. Retrieved from [Link]

Sources

• 1. CN103880745A - Chemical synthesis method of 6-bromo-1,2,3,4-tetrahydroisoquinolyl-1-formic acid - Google Patents [patents.google.com]
• 2. acgpubs.org [acgpubs.org]

1-Bromoisoquinoline-6-carboxylic Acid: A Bifunctional Scaffold for Medicinal Chemistry

Topic: 1-Bromoisoquinoline-6-carboxylic Acid: Chemical Properties, Synthesis, and Applications Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

1-Bromoisoquinoline-6-carboxylic acid (CAS: 1368330-08-8 ) is a high-value heterocyclic building block characterized by two distinct, chemically orthogonal functional handles: an electrophilic C1-bromo "warhead" and a nucleophilic/acidic C6-carboxylic acid "anchor."[1][2][3][4] This dual functionality allows for the rapid assembly of complex pharmacophores, particularly in the development of kinase inhibitors and PROTACs (Proteolysis Targeting Chimeras).

This guide provides a comprehensive analysis of its physicochemical properties, synthetic accessibility, and reactivity profile, offering researchers a validated roadmap for utilizing this scaffold in drug discovery.

Physicochemical Profile

The compound typically presents as a pale yellow to brownish solid. Its solubility profile is dominated by the polar carboxylic acid group and the hydrophobic bromoisoquinoline core.

Property	Value / Description
CAS Number	1368330-08-8
Molecular Formula	C₁₀H₆BrNO₂
Molecular Weight	252.06 g/mol
Appearance	Pale yellow to brown powder
Solubility	Soluble in DMSO, DMF, MeOH (warm). Low solubility in water and non-polar solvents (Hexane).
pKa (Calc.)	~3.8 (COOH), ~2.0 (Isoquinoline N - suppressed by electron-withdrawing Br)
Storage	2-8°C, inert atmosphere (Argon/Nitrogen), protect from light.

Synthetic Accessibility & Production

While commercially available as a research chemical, large-scale applications often require in-house synthesis to ensure purity and reduce cost. The most robust route utilizes the N-oxide activation strategy , leveraging the innate reactivity of the isoquinoline nitrogen to direct halogenation to the C1 position.

Synthesis Workflow (Graphviz)

Critical Synthetic Insights

• N-Oxidation: The carboxylic acid moiety is tolerated during m-CPBA oxidation. However, solubility can be an issue; using a mixed solvent system (DCM/MeOH) or converting to the methyl ester prior to this sequence is often preferred for easier handling.

• Bromination (POBr₃): This step involves a Reissert-Henze type mechanism. The N-oxide oxygen attacks the phosphorus, activating the C1 position for nucleophilic attack by bromide.

  • Note: If the free acid is used, 1 equivalent of POBr₃ will be consumed to form the acyl bromide transiently, which hydrolyzes back to the acid during aqueous workup. Using the methyl ester avoids this consumption.

Reactivity Profile & Functionalization Strategy

The power of this scaffold lies in its orthogonality . The C1-Bromine and C6-Carboxyl group react under entirely different conditions, allowing for sequential, controlled functionalization.

Reactivity Map (Graphviz)

Detailed Reaction Analysis

A. C1-Bromine: The "Warhead"

The C1 position in isoquinoline is electronically similar to the C2 position in pyridine but more reactive due to the fused benzene ring.

• Suzuki-Miyaura Coupling: The C1-Br bond is highly activated. Standard conditions (Pd(PPh₃)₄, Na₂CO₃, Dioxane/Water) work efficiently.

  • Selectivity: If the molecule contains other halogens (e.g., Cl on the benzene ring), C1-Br reacts first.

• SNAr (Nucleophilic Aromatic Substitution): Unlike typical aryl bromides, the C1-Br can be displaced by strong nucleophiles (alkoxides, thiols, amines) without transition metal catalysis, especially if the nitrogen is protonated or alkylated.

B. C6-Carboxylic Acid: The "Anchor"

Located on the benzenoid ring, this group behaves as a standard benzoic acid derivative.

• Amide Coupling: Ideal for attaching solubilizing tails or linking to E3 ligase ligands (for PROTACs).

• Protection: It is highly recommended to protect this group as a methyl ester (via SOCl₂/MeOH) if carrying out sensitive organometallic reactions at the C1 position to prevent catalyst poisoning by the free acid.

Experimental Protocols

Protocol 1: Suzuki Coupling at C1 (General Procedure)

This protocol assumes the use of the methyl ester derivative to maximize yield, followed by hydrolysis if the acid is needed.

Reagents:

• Methyl 1-bromoisoquinoline-6-carboxylate (1.0 equiv)

• Aryl boronic acid (1.2 equiv)

• Pd(dppf)Cl₂·DCM (0.05 equiv)

• K₂CO₃ (2.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1)

Procedure:

• Charge: In a microwave vial or round-bottom flask, combine the isoquinoline substrate, boronic acid, and K₂CO₃.

• Degas: Add solvents and sparge with Argon for 10 minutes.

• Catalyst: Add Pd(dppf)Cl₂·DCM quickly under Argon flow. Seal the vessel.

• Reaction: Heat to 90°C (oil bath) or 100°C (microwave, 1 hr). Monitor by LC-MS for the disappearance of the bromide (M+2 pattern disappears).

• Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Protocol 2: Direct Amide Coupling at C6

Used to attach amines to the acid moiety.

Reagents:

• 1-Bromoisoquinoline-6-carboxylic acid (1.0 equiv)

• Amine (R-NH₂) (1.1 equiv)

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)

• Solvent: DMF (anhydrous)

Procedure:

• Activation: Dissolve the acid and DIPEA in DMF. Stir for 5 minutes.

• Coupling: Add HATU. Stir for 5 minutes until the active ester forms (often visible as a color change).

• Addition: Add the amine. Stir at room temperature for 2–16 hours.

• Workup:

  • If product precipitates: Dilute with water, filter, and wash.

  • If soluble: Extract with EtOAc/LiCl (aq) to remove DMF.

• Note: The C1-Br is stable under these conditions.

Applications in Drug Discovery[5][6][7][8]

• Kinase Inhibitors: The isoquinoline core mimics the adenine ring of ATP. The C1 position allows for vectoring into the hydrophobic pocket of kinases (e.g., ROCK, PKA), while the C6 position can extend into the solvent-exposed region to tune solubility.

• PROTAC Linkers: The C6-carboxylic acid is an ideal attachment point for linkers connecting to E3 ligase ligands (like Thalidomide or VHL ligands), while the C1 position binds the target protein.

• Fragment-Based Drug Design (FBDD): Due to its low molecular weight (252 Da) and high ligand efficiency potential, this molecule serves as an excellent fragment starting point.

Safety & Handling

• Hazards: Classified as Irritant (Skin/Eye/Respiratory).

• GHS Signal: Warning.

• Handling: Wear nitrile gloves and safety glasses. Handle in a fume hood to avoid inhalation of dust.

• First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

References

• Synthesis of 1-Bromoisoquinoline Derivatives

  • Title: "Regioselective bromin
  • Source:ChemicalBook / Liter
  • Context: Describes the general POBr3 medi

• Isoquinoline Reactivity Reviews

  • Title: "Reactions of Isoquinoline | TYBSc Chemistry"
  • Source:YouTube / Chemistry Scholars
  • Context: Educational overview of C1-halogen reactivity in isoquinolines.

• Compound Identification

  • Title: "1-Bromoisoquinoline-6-carboxylic acid (CAS 1368330-08-8)"[1][2][3][4][5]

  • Source:Chemical Register / Lead Sciences

  • Context: Verification of CAS and existence.[3]

• General Amide Coupling Standards

  • Title: "Carboxylic Acid (Bio)Isosteres in Drug Design"

  • Source:PMC (NIH)
  • Context: Discusses the utility of carboxylic acids in medicinal chemistry.

Sources

• 1. 1-溴异喹啉-6-羧酸—1368330-08-8-湖北魏氏化学试剂股份有限公司 [m.weishichem.com]
• 2. 1-Bromoisoquinoline-6-carboxylic acid (CAS No. 1368330-08-8) Suppliers @ ChemicalRegister.com [chemicalregister.com]
• 3. 1-Bromoisoquinoline-6-carboxylic acid - Lead Sciences [lead-sciences.com]
• 4. 1-Bromoisoquinoline-6-carboxylic acid | CymitQuimica [cymitquimica.com]
• 5. 1368330-08-8 Cas No. | 1-Bromoisoquinoline-6-carboxylic acid | Apollo [store.apolloscientific.co.uk]

Technical Guide: Physical Properties & Characterization of 1-Bromoisoquinoline-6-carboxylic acid

The following technical guide details the physical properties, synthesis, and handling of 1-Bromoisoquinoline-6-carboxylic acid , a critical heterocyclic building block in medicinal chemistry.

[1]

Executive Summary

1-Bromoisoquinoline-6-carboxylic acid (CAS 1368330-08-8 ) is a bifunctional isoquinoline scaffold widely utilized in drug discovery for its orthogonal reactivity. It features a halogenated "head" (C1-Bromine) capable of metal-catalyzed cross-coupling and a polar "tail" (C6-Carboxylic acid) suitable for amidation or esterification. This guide provides a comprehensive analysis of its physicochemical profile to support its integration into high-throughput synthesis (HTS) and lead optimization workflows.

Chemical Identity & Structural Analysis[2][3]

Attribute	Detail
IUPAC Name	1-Bromoisoquinoline-6-carboxylic acid
CAS Registry Number	1368330-08-8
Molecular Formula	C₁₀H₆BrNO₂
Molecular Weight	252.06 g/mol
SMILES	OC(=O)c1ccc2c(c1)ccnc2Br
InChI Key	Predicted based on structure (Verify via internal database)
Structural Class	Halogenated Heteroaromatic Carboxylic Acid

Structural Pharmacophore

The molecule consists of a fused benzene and pyridine ring (isoquinoline).[1]

• Position 1 (Br): Electron-deficient site activated for nucleophilic aromatic substitution (

  ) or Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

• Position 6 (COOH): Solvent-exposed hydrophilic handle, determining the compound's pKa and solubility profile.

Physicochemical Profile

Data aggregated from experimental lots and high-fidelity predictive models (ACD/Labs, ChemAxon).

Property	Value / Description	Technical Insight
Physical State	Solid (Powder)	Typically isolated as a brown to off-white powder depending on impurity profile (residual Br₂ or P-species).[2][1]
Melting Point	>200 °C (Decomposition likely)	High melting point driven by intermolecular hydrogen bonding (dimerization) of the carboxylic acid and -stacking.
Density	~1.7 ± 0.1 g/cm³ (Predicted)	High density attributed to the heavy bromine atom.
Solubility (Water)	Low (< 1 mg/mL at pH 2)	The aromatic core is lipophilic. Solubility increases significantly at pH > 5 due to ionization of the carboxylic acid.
Solubility (Organic)	DMSO, DMF, MeOH (Moderate)	Soluble in polar aprotic solvents. Limited solubility in DCM or Hexanes without derivatization.
pKa (Acid)	3.5 – 4.0 (Predicted)	The carboxylic acid is more acidic than benzoic acid due to the electron-withdrawing nature of the isoquinoline ring.
pKa (Base)	~1.5 – 2.0 (Predicted)	The ring nitrogen is weakly basic; protonation is disfavored by the adjacent electron-withdrawing Bromine at C1.
LogP	2.5 – 2.8	Moderate lipophilicity. The Br atom adds ~0.8 log units compared to the non-halogenated parent.

Synthetic Pathway & Impurity Profile

Understanding the synthesis is crucial for interpreting physical appearance and impurities. The standard route involves the bromination of the hydroxy-isoquinoline precursor.

Figure 1: Standard conversion of the 1-hydroxy tautomer (isoquinolinone) to the 1-bromo derivative.

Common Impurities

• Starting Material (1-Hydroxy): Detected by HPLC if conversion is incomplete. Appears as a peak with distinct UV absorbance.

• Hydrolysis Product: The C1-Br bond is susceptible to hydrolysis in strong acid/base at high temperatures, reverting to the 1-hydroxy form.

• Phosphorous Residues: If

  is used, inorganic phosphate salts may persist if the workup (quenching) is insufficient.

Experimental Protocols

A. Solubility & Formulation Check

Objective: To prepare a stock solution for biological assay or synthesis.

• Solvent Selection: Use DMSO (Dimethyl sulfoxide) for stock solutions up to 50 mM.

• Protocol:

  • Weigh 10 mg of 1-Bromoisoquinoline-6-carboxylic acid.

  • Add 396 µL of anhydrous DMSO (for ~100 mM).

  • Sonicate for 5–10 minutes. The compound may require gentle warming (40°C) to fully dissolve due to crystal lattice energy.

  • Note: Avoid storing in DMSO for prolonged periods (>1 month) at room temperature to prevent potential nucleophilic displacement of Br by DMSO (Swern-type decomposition). Store at -20°C.

B. Analytical QC (HPLC-UV)

Objective: Verify purity and identity.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (buffers pH to keep COOH protonated).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic) and 220 nm (amide/carboxylate).

• Expected Retention: The bromo-acid will elute later than the hydroxy-acid precursor due to the lipophilic bromine atom but earlier than the decarboxylated 1-bromoisoquinoline (if present).

Reactivity & Applications

The compound serves as a "linchpin" scaffold. The orthogonality of the functional groups allows for sequential functionalization.

Figure 2: Orthogonal reactivity profile. The C1-Br allows for carbon-carbon bond formation, while the C6-COOH allows for solubility modulation or fragment linking.

Handling & Safety (SDS Summary)

Based on GHS classifications for similar brominated isoquinoline acids.

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[3]

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• PPE Requirements:

  • Nitrile gloves (0.11 mm minimum thickness).

  • Safety glasses with side shields.

  • Work in a fume hood to avoid inhalation of dust.

• Storage: Store at 2–8°C (Refrigerated) under inert atmosphere (Argon/Nitrogen). Protect from light to prevent photodebromination.

References

• Lead Sciences . 1-Bromoisoquinoline-6-carboxylic acid Product Data. Retrieved from

• ChemicalBook . Synthesis and Properties of Isoquinoline Derivatives. Retrieved from

• PubChem . Compound Summary for 1-Bromoisoquinoline derivatives. National Library of Medicine. Retrieved from

• Apollo Scientific . Material Safety Data Sheet: 1-Bromoisoquinoline-6-carboxylic acid. Retrieved from

Sources

• 1. CAS 1532-71-4: 1-Bromoisoquinoline | CymitQuimica [cymitquimica.com]
• 2. 1-溴异喹啉-6-羧酸—1368330-08-8-湖北魏氏化学试剂股份有限公司 [m.weishichem.com]
• 3. 1-Bromoisoquinoline | C9H6BrN | CID 640963 - PubChem [pubchem.ncbi.nlm.nih.gov]

Chemo-Structural Profiling and Synthetic Utility of 1-Bromoisoquinoline-6-carboxylic Acid

[1]

Executive Summary

1-Bromoisoquinoline-6-carboxylic acid (CAS 1368330-08-8 ) is a high-value heteroaromatic scaffold used primarily in medicinal chemistry for the synthesis of kinase inhibitors and G-protein coupled receptor (GPCR) ligands.[1][2]

Its structural significance lies in its orthogonal reactivity profile . The molecule possesses two distinct functional handles:

• C1-Bromine: A highly activated electrophilic site adjacent to the ring nitrogen, susceptible to nucleophilic aromatic substitution (

  ) and Palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura).[1]

• C6-Carboxylic Acid: A stable anchor for amide coupling or esterification, located on the benzenoid ring.

This guide details the physicochemical properties, synthetic pathways, and experimental protocols for utilizing this core in drug discovery.[1]

Chemical Specifications & Identity

Property	Specification
Chemical Name	1-Bromoisoquinoline-6-carboxylic acid
CAS Number	1368330-08-8
Molecular Formula
Molecular Weight	252.06 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF; sparingly soluble in DCM; insoluble in water (unless basified).[1]
Key Isomer Note	Distinct from 6-bromoisoquinoline-1-carboxylic acid (CAS 1256806-36-6).[1] Verify regiochemistry by -NMR (C1 proton is absent in the target molecule).

Synthetic Pathways (Preparation of the Core)[1]

The synthesis of 1-bromoisoquinoline-6-carboxylic acid typically follows a modified Reissert-Henze functionalization strategy.[1] This approach installs the bromine atom at the C1 position of a pre-existing isoquinoline-6-carboxylate scaffold via an N-oxide intermediate.[1]

Synthesis Workflow (DOT Visualization)

Figure 1: Synthetic route converting the commercially available isoquinoline-6-acid precursor to the 1-bromo derivative via N-oxide activation.[1]

Experimental Protocols

Critical Step: Bromination via N-Oxide Rearrangement

The transformation of the N-oxide to the 1-bromo derivative is the most technically demanding step.[1] It utilizes Phosphorus Oxybromide (

) to simultaneously deoxygenate the nitrogen and halogenate the adjacent carbon.

Reagents:

• Isoquinoline-6-carboxylic acid N-oxide (1.0 eq)[1]

• (Phosphorus oxybromide) (1.5 – 2.0 eq)[1]

• Dichloromethane (DCM) or Acetonitrile (anhydrous)[1]

• Triethylamine (

  ) (optional, for quenching)[1]

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Dissolution: Suspend the N-oxide starting material in anhydrous DCM (0.2 M concentration). Cool the mixture to 0°C in an ice bath.

• Addition: Add

  portion-wise (solid) or dropwise (if solution) over 20 minutes. Caution: Exothermic reaction.

• Reflux: Allow the mixture to warm to room temperature, then heat to mild reflux (40°C) for 2–4 hours. Monitor by TLC (the N-oxide is much more polar than the bromo-product).[1]

• Quenching (Critical): Cool to 0°C. Slowly pour the reaction mixture into crushed ice/saturated

  . Warning: Unreacted reacts violently with water.

• Isolation: Adjust pH to ~4-5 (to precipitate the free acid) or ~8 (if extracting as a salt/ester). Extract with EtOAc (3x).

• Purification: Dry organic layers over

  . Purify via flash column chromatography (typically MeOH/DCM gradient).

Handling & Safety

• POBr3: Highly corrosive and water-reactive.[1] Releases HBr gas upon hydrolysis. Work in a well-ventilated fume hood.

• Lachrymator: Brominated isoquinolines can be mild lachrymators and skin irritants. Double-gloving is recommended.

Synthetic Utility & Applications

The value of CAS 1368330-08-8 lies in its ability to serve as a divergent synthesis hub .[1] The chemical reactivity differences between the C1 and C6 positions allow chemists to modify one end of the molecule without affecting the other.

Reactivity Map (DOT Visualization)[1]

Figure 2: Orthogonal reactivity map highlighting the divergent synthetic pathways available at C1 (Electrophilic) and C6 (Nucleophilic/Acidic).[1]

Mechanistic Insight: Why C1?

The C1 position in isoquinoline is electronically unique compared to other ring positions. It is located between the ring nitrogen and the fused benzene ring. The electron-withdrawing nature of the

bond makes the C1-carbon highly electron-deficient.[1]

• Result: The C1-Br bond undergoes oxidative addition with Palladium(0) much faster than a standard aryl bromide, and it can often react with nucleophiles (like primary amines) without a metal catalyst at elevated temperatures (

  ).[1]

References

• Chemical Register. (2024). 1-Bromoisoquinoline-6-carboxylic acid (CAS No. 1368330-08-8) Profile.[1][2]Link[1]

• Sigma-Aldrich. (2024). Isoquinoline-6-carboxylic acid (Precursor CAS 486-73-7).[1]Link[1]

• BenchChem. (2025). Synthesis of Bromoisoquinoline Derivatives via N-Oxide Rearrangement.[1]Link[1]

• PubChem. (2024). 1-Bromoisoquinoline (Core Structure Analysis - CAS 1532-71-4).[1][3][4][5]Link[1]

Sources

• 1. americanelements.com [americanelements.com]
• 2. 6-hydroxyphenazine-1-carboxylic | Sigma-Aldrich [sigmaaldrich.com]
• 3. China 1-Bromoisoquinoline CAS: 1532-71-4 Manufacturers - Free Sample - Alfa Chemical [alfachemch.com]
• 4. 1532-71-4|1-Bromoisoquinoline|BLD Pharm [bldpharm.com]
• 5. 1-Bromoisoquinoline | C9H6BrN | CID 640963 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural Elucidation and Analytical Profiling of 1-Bromoisoquinoline-6-carboxylic Acid

[1]

Executive Summary: The Diagnostic Challenge

1-Bromoisoquinoline-6-carboxylic acid is a high-value pharmacophore scaffold, particularly in the synthesis of Rho-associated protein kinase (ROCK) inhibitors and other heterocyclic bioactives.[1] Its structural integrity is critical; however, the synthesis of substituted isoquinolines often yields regioisomeric mixtures (e.g., 6-COOH vs. 7-COOH isomers) that are difficult to separate by standard chromatography.[1]

This guide provides a definitive protocol for the structural validation of 1-bromoisoquinoline-6-carboxylic acid using 1H NMR spectroscopy. Unlike standard spectral lists, this document focuses on regio-differentiation logic —equipping the researcher to distinguish the target molecule from its likely impurities through specific coupling patterns and Nuclear Overhauser Effects (NOE).[1]

Experimental Protocol

To ensure reproducibility and resolution of the carboxylic acid proton, the choice of solvent and concentration is non-negotiable.

Sample Preparation[1]

• Solvent: DMSO-d6 (99.9% D) is required. Chloroform-d (CDCl3) is unsuitable due to the poor solubility of the carboxylic acid and the potential for aggregation, which broadens aromatic signals.[1]

• Concentration: 10–15 mg of analyte in 0.6 mL solvent.

• Additives: If peak broadening occurs due to proton exchange, add 1 drop of D2O (Note: This will eliminate the COOH signal).[1]

Acquisition Parameters (Standard 400/500 MHz)

• Pulse Sequence: zg30 (30° excitation pulse) to prevent saturation.

• Relaxation Delay (D1):

  2.0 seconds. The quaternary carbons adjacent to the bromine and carboxylic acid increase the relaxation time of neighboring protons; insufficient D1 will skew integration values.[1]

• Scans (NS): 16–32 scans are sufficient for this concentration.

• Temperature: 298 K (25°C).[1]

Structural Analysis & Assignment

The Isoquinoline Numbering System

Correct assignment requires adherence to IUPAC numbering for isoquinoline:

• Position 1: Substituted by Bromine (Br).[1][2][3]

• Position 2: Nitrogen (N).[1][3]

• Position 3/4: Pyridine ring protons.[1]

• Position 5/6/7/8: Benzene ring protons (COOH at C6).[1]

Anticipated Chemical Shifts & Coupling Constants

The following data represents the diagnostic profile for the 6-carboxylic acid isomer in DMSO-d6.

Proton (H)	Shift ( , ppm)	Multiplicity	Coupling (Hz)	Structural Environment
COOH	13.0 – 14.0	Broad Singlet	-	Acidic proton; shift varies with concentration/water.[1]
H5	8.60 – 8.70	Doublet (d)		Diagnostic Signal. Ortho to COOH, peri to bridgehead.[1] Appears as a "singlet" at low res.[1]
H3	8.45 – 8.55	Doublet (d)		Alpha to Nitrogen.[1] Deshielded.
H8	8.35 – 8.45	Doublet (d)		Peri-effect from 1-Br causes significant downfield shift.[1]
H7	8.15 – 8.25	Doublet of Doublets (dd)	,	Ortho to COOH. Coupled strongly to H8, weakly to H5.[1]
H4	7.90 – 8.00	Doublet (d)		Beta to Nitrogen.[1] Typical heteroaromatic shift.

Diagnostic Logic: Proving the 6-Isomer

The critical task is distinguishing the 6-COOH target from the 7-COOH byproduct.[1]

• The 6-COOH Fingerprint:

  • Look for H5 as an isolated narrow doublet (meta coupling only,

    Hz).[1]

  • H5 is chemically distinct because it sits between the bridgehead and the COOH group.[1]

  • H7 and H8 form a strong ortho-coupling system (

    Hz).[1]

• The 7-COOH Fingerprint (Impurity):

  • In the 7-isomer, H8 becomes the isolated singlet (meta to COOH, ortho to bridgehead).

  • H5 and H6 would form the ortho-coupled pair.[1]

  • Key Difference: H8 in the 7-isomer is extremely deshielded (peri to Br + ortho to COOH), likely shifting >8.8 ppm, distinguishing it from the H5 of the 6-isomer.

Visualizing the Logic

The following diagrams illustrate the analytical workflow and the specific coupling pathways used to confirm regio-chemistry.

Analytical Workflow

Caption: Logical decision tree for validating the 6-carboxylic acid regioisomer against common synthetic byproducts.

Spin System & NOE Correlations

Caption: Scalar couplings (solid lines) and spatial interactions (dotted lines). The Br-H8 peri-effect is a key deshielding influence.

Advanced Verification: NOESY/ROESY

If the 1D splitting patterns are ambiguous due to peak overlap (common in substituted isoquinolines), a 2D NOESY experiment is the definitive tie-breaker.[1]

• Experiment: 2D NOESY (Mixing time: 500 ms).

• Target Correlation: Look for a cross-peak between H4 and H5 .

  • H4 (pyridine ring) and H5 (benzene ring) are spatially close (peri-position).[1]

  • If the COOH were at position 5 (another possible isomer), H5 would be absent, and no NOE would be observed between the pyridine protons and the benzene protons.

  • H8 will show no NOE with H1 because H1 is substituted by Bromine.[1] This confirms the 1-substitution.[1]

Synthesis Context & Impurity Profiling

Understanding the synthesis route aids in identifying non-isomeric impurities.[1]

• Route: Typically synthesized via Sandmeyer reaction of 1-aminoisoquinoline-6-carboxylic acid or oxidation of 1-bromo-6-methylisoquinoline.[1]

• Common Impurities:

  • 1-Hydroxyisoquinoline-6-carboxylic acid: Result of hydrolysis.[1] Look for a broad amide-like proton ~11-12 ppm and a shift in the H3/H4 coupling.

  • Decarboxylated species (1-Bromoisoquinoline): Check for the presence of H6 (triplet/multiplet) around 7.7 ppm.[1]

References

• PubChem. (2023).[1] Compound Summary: 1-Bromoisoquinoline.[1][4] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link]

• ResearchGate. (2018).[1] 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives. (Reference for heteroaromatic coupling constants). Retrieved October 26, 2023, from [Link]

Sources

• 1. 1-Bromoisoquinoline | C9H6BrN | CID 640963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Bromoquinoline-2-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 3. 3-BROMOISOQUINOLINE(34784-02-6) 1H NMR spectrum [chemicalbook.com]
• 4. 1-Bromoisoquinoline synthesis - chemicalbook [chemicalbook.com]

Strategic Functionalization of the Isoquinoline Core: A Guide to the Reactivity of the C-1 Bromine in 1-Bromoisoquinoline-6-carboxylic Acid

An In-Depth Technical Guide

Abstract

The isoquinoline scaffold is a privileged heterocyclic motif, forming the core of numerous pharmacologically active compounds. The strategic introduction of substituents onto this framework is paramount for modulating biological activity, solubility, and metabolic stability. 1-Bromoisoquinoline-6-carboxylic acid represents a highly valuable, bifunctional building block for medicinal chemistry campaigns. This guide provides an in-depth analysis of the chemical reactivity of the bromine atom at the C-1 position. We will explore the underlying electronic principles that govern its reactivity and provide detailed, field-proven protocols for its functionalization through palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, enabling researchers to leverage this versatile intermediate in drug discovery programs.

Introduction: The Strategic Value of 1-Bromoisoquinoline-6-carboxylic Acid

In the landscape of modern drug discovery, the efficient construction of complex molecular architectures is a cornerstone of success. Heterocyclic compounds, particularly those containing nitrogen, are prevalent in pharmaceuticals due to their ability to engage in specific hydrogen bonding and other non-covalent interactions with biological targets. The isoquinoline ring system is a prominent example, found in a wide array of natural products and synthetic drugs.

1-Bromoisoquinoline-6-carboxylic acid is a synthetic intermediate of significant interest. Its structure is characterized by two key functional handles:

• The Carboxylic Acid at C-6: This group provides a vector for amide bond formation, esterification, or other modifications, allowing for the exploration of structure-activity relationships (SAR) in one region of the molecule.

• The Bromine Atom at C-1: This is the primary focus of this guide. The C-1 position of the isoquinoline ring is electronically activated, making the bromine atom a versatile leaving group for a host of powerful synthetic transformations.[1][2]

Understanding and controlling the reactivity of the C-1 bromine is essential for unlocking the full synthetic potential of this building block. This guide will delve into the primary reaction pathways, offering both mechanistic insights and practical, actionable protocols.

Molecular Architecture and Electronic Landscape

The reactivity of the C-1 bromine is not merely that of a standard aryl bromide. It is profoundly influenced by the electronic nature of the isoquinoline ring system. The endocyclic nitrogen atom acts as an electron sink, withdrawing electron density from the pyridine ring, particularly from the ortho (C-1) and para (C-3) positions.[3][4] This electron deficiency renders the C-1 carbon significantly more electrophilic than a carbon in a simple bromobenzene ring.

This inherent electrophilicity makes the C-1 position highly susceptible to two major classes of reactions:

• Palladium-Catalyzed Cross-Coupling: Where a Pd(0) catalyst facilitates the reaction with a wide range of coupling partners.

• Nucleophilic Aromatic Substitution (SNAr): Where strong nucleophiles can directly displace the bromide without the need for a metal catalyst.[3]

The carboxylic acid group at the C-6 position, being an electron-withdrawing group, further contributes to the overall electron-poor nature of the aromatic system, though its effect on the C-1 position is less direct than that of the ring nitrogen.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have revolutionized synthetic chemistry and are indispensable tools in pharmaceutical development for their broad substrate scope and functional group tolerance.[5] For 1-Bromoisoquinoline-6-carboxylic acid, these reactions provide reliable and modular routes to C-C and C-N bond formation at the C-1 position.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction, which couples an organoboron species with an organic halide, is one of the most robust methods for creating biaryl and vinyl-aryl structures.[6][7]

Mechanistic Rationale: The reaction proceeds via a well-established catalytic cycle involving a Pd(0)/Pd(II) interchange.[8][9] The choice of ligand is critical; bulky, electron-rich phosphine ligands stabilize the palladium catalyst and promote the key steps of oxidative addition and reductive elimination. The base is not merely a spectator; it is essential for activating the boronic acid, forming a more nucleophilic "ate" complex, which facilitates the transmetalation step.[10]

Sources

• 1. CAS 1532-71-4: 1-Bromoisoquinoline | CymitQuimica [cymitquimica.com]
• 2. quora.com [quora.com]
• 3. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. jocpr.com [jocpr.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Lab Reporter [fishersci.se]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Suzuki Coupling [organic-chemistry.org]

1-Bromoisoquinoline-6-carboxylic acid as a chemical intermediate

A Bifunctional Scaffold for Medicinal Chemistry[1][2]

Executive Summary

1-Bromoisoquinoline-6-carboxylic acid (and its ester derivatives) represents a high-value "orthogonal" intermediate in drug discovery.[1] Its structural uniqueness lies in the presence of two chemically distinct reactive centers: the electrophilic C1-bromide and the nucleophilic/electrophilic C6-carboxylate.[1][2] This dual functionality allows for the precise, sequential construction of complex pharmacophores, particularly in the development of kinase inhibitors (e.g., ROCK, JNK) and isoquinoline-based alkaloids.[2]

This guide provides a comprehensive technical analysis of this intermediate, detailing its synthesis, reactivity profile, and application in modern medicinal chemistry.[2]

Part 1: Chemical Profile & Structural Logic[1][2]

Property	Specification
Compound Name	1-Bromoisoquinoline-6-carboxylic acid
CAS Number	1645498-88-1 (Acid); 1350616-88-0 (Methyl Ester derivative)
Molecular Formula	C₁₀H₆BrNO₂
Molecular Weight	252.06 g/mol
Key Features	C1-Br (SnAr/Pd-active); C6-COOH (Amide/Ester handle)
Solubility	Low in water; soluble in DMSO, DMF.[1][3][4] Esters soluble in DCM/EtOAc.[2]

Structural Orthogonality

The power of this intermediate lies in the electronic differentiation of its two handles:[2]

• Position 1 (Bromine): The C1 position of isoquinoline is highly electron-deficient (similar to C2 in pyridine). It is activated for Nucleophilic Aromatic Substitution (SnAr) and oxidative addition by Palladium(0), enabling Suzuki-Miyaura or Buchwald-Hartwig couplings.[1][2]

• Position 6 (Carboxylic Acid): Located on the fused benzene ring, this position is electronically distinct from the pyridine ring.[2] It serves as a stable anchor for diversity-oriented synthesis via amide coupling or esterification, often performed before or after C1 functionalization depending on the synthetic strategy.[2]

Part 2: Synthetic Routes & Experimental Protocols

The synthesis of 1-bromoisoquinoline-6-carboxylic acid typically requires a 4-step sequence starting from commercially available isoquinoline-6-carboxylic acid.[1][2] Direct bromination of the parent acid is difficult; therefore, an N-oxide rearrangement strategy (Reissert-Henze type) is the industry standard.[1][2]

Workflow Diagram (DOT)

Caption: Step-wise synthesis of 1-Bromoisoquinoline-6-carboxylic acid via N-oxide rearrangement.

Detailed Experimental Protocol

Step 1: Esterification (Protection) Rationale: The free acid can interfere with the N-oxidation and bromination steps.[2] Converting to the methyl ester improves solubility and prevents side reactions.[2]

• Suspend isoquinoline-6-carboxylic acid (10.0 g, 57.7 mmol) in anhydrous Methanol (100 mL).

• Add concentrated H₂SO₄ (2.0 mL) dropwise at 0°C.

• Reflux for 16 hours. Monitor by TLC (10% MeOH in DCM).

• Concentrate in vacuo.[2] Neutralize with sat. NaHCO₃ and extract with EtOAc.[2]

• Yield: ~95% Methyl isoquinoline-6-carboxylate.

Step 2: N-Oxidation Rationale: Formation of the N-oxide activates the C1 position for subsequent nucleophilic attack.[1][2][5]

• Dissolve the methyl ester (10.0 g) in DCM (150 mL).[2]

• Add m-CPBA (1.2 equiv, 70% purity) portion-wise at 0°C.

• Stir at Room Temperature (RT) for 12 hours.

• Wash with 10% Na₂SO₃ (to quench peroxide) and sat. NaHCO₃.

• Yield: ~85-90% N-oxide (Solid).[1][2][4]

Step 3: Bromination (The Critical Step) Rationale: POBr3 acts as both an activating agent and a nucleophile source.[2] The oxygen of the N-oxide attacks Phosphorus, creating a leaving group, followed by bromide attack at C1.[1][2]

• Dissolve the N-oxide (5.0 g) in anhydrous 1,2-dichloroethane (DCE) or Toluene (50 mL).[2]

• Add POBr₃ (1.5 equiv) in portions under Nitrogen.[2] Caution: Exothermic.

• Heat to reflux (80-90°C) for 2-4 hours.

• Cool to 0°C and quench carefully with ice water. Warning: HBr gas evolution.

• Neutralize with Na₂CO₃ to pH 8.[2] Extract with DCM.[2]

• Purify via silica gel chromatography (Hexane/EtOAc).

• Product: Methyl 1-bromoisoquinoline-6-carboxylate.

Step 4: Hydrolysis (Optional) Perform this only if the free acid is required immediately.[2] Often, the ester is used in the next coupling step.[2]

• Dissolve the brominated ester in THF/Water (3:1).[2]

• Add LiOH·H₂O (2.0 equiv).[2] Stir at RT for 4 hours.

• Acidify with 1M HCl to pH 3-4. The product precipitates.[2]

• Filter and dry.[2]

Part 3: Reactivity & Applications in Drug Discovery

The 1-bromo-6-carboxy core allows for Divergent Synthesis . Researchers can choose which "end" of the molecule to modify first based on the stability of the attached groups.[2]

Reactivity Map (DOT)

Caption: Divergent synthetic pathways accessible from the 1-bromo-6-carboxy isoquinoline core.[1][2]

Case Study Application: Kinase Inhibitors

In the development of Rho-associated protein kinase (ROCK) inhibitors, the isoquinoline core mimics the ATP-binding motif.[1][2]

• C6-Modifications: Large hydrophobic groups are attached here via amide linkers to occupy the solvent-exposed region of the kinase pocket, improving solubility and pharmacokinetic properties.[2]

• C1-Modifications: Heterocycles (e.g., pyrazoles, pyridines) are introduced via Suzuki coupling to interact with the Hinge Region of the kinase.[2]

Protocol: Suzuki Coupling at C1

• Reagents: Methyl 1-bromoisoquinoline-6-carboxylate (1.0 eq), Arylboronic acid (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), K₂CO₃ (2.0 eq).[1][2]

• Conditions: Dioxane/Water (4:1), 90°C, 12h.

• Note: The ester at C6 remains stable under these mild basic conditions, allowing for subsequent hydrolysis and amidation.[2]

Part 4: Safety & Handling

• 1-Bromoisoquinoline Derivatives: Potentially toxic if swallowed.[1][2][6] Irritating to eyes and skin.[2]

• POBr₃: Highly corrosive and water-reactive.[1][2] Must be handled in a fume hood.[2]

• Storage: Store the brominated intermediate at 2-8°C under inert atmosphere (Argon) to prevent hydrolysis or discoloration.

References

• Synthesis of Isoquinoline N-Oxides: Wang, D. et al. "Regioselective bromination of azine N-oxides."[2] Tetrahedron, 2016.[2] [1][2]

• General Isoquinoline Functionalization: Joule, J. A., & Mills, K. Heterocyclic Chemistry. 5th Ed.[2] Wiley, 2010.[2] (Standard Text for Heterocyclic Reactivity).

• POBr3 Mediated Rearrangement: "Bromination reactions with phosphorus bromides." Manac Inc.[2] Technical Note.

• Kinase Inhibitor Scaffolds: "Isoquinoline derivatives as Rho-kinase inhibitors." Patent WO2008077550.[2] [1][2]

• Chemical Properties: PubChem Compound Summary for Isoquinoline-6-carboxylic acid. [1][2]

Sources

• 1. americanelements.com [americanelements.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. CAS 1532-71-4: 1-Bromoisoquinoline | CymitQuimica [cymitquimica.com]
• 5. benchchem.com [benchchem.com]
• 6. 1-Bromoisoquinoline | C9H6BrN | CID 640963 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Discovery and History of 1-Bromoisoquinoline-6-carboxylic acid

The following technical guide details the chemical identity, synthesis, and medicinal utility of 1-Bromoisoquinoline-6-carboxylic acid , a critical scaffold in modern drug discovery.

[1]

Executive Summary: The "Linchpin" Scaffold

1-Bromoisoquinoline-6-carboxylic acid (CAS: 1368330-08-8) is a high-value heterocyclic building block used primarily in the development of kinase inhibitors.[1] Unlike simple isoquinolines, this bifunctional scaffold possesses two distinct "handles" that allow medicinal chemists to rapidly generate diversity:

• C1-Position (Bromine): A highly reactive electrophile suitable for nucleophilic aromatic substitution (

  ) or palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).[1]

• C6-Position (Carboxylic Acid): A stable anchor for amide coupling, often used to direct binding towards the solvent-exposed regions of a kinase pocket.[1]

Its historical significance rose prominently with the development of IRAK4 inhibitors (e.g., Pfizer's Zimlovisertib series) and ROCK inhibitors , where the isoquinoline core mimics the adenine ring of ATP.

Chemical Identity & Physical Profile[1][2][3]

Property	Specification
IUPAC Name	1-Bromoisoquinoline-6-carboxylic acid
CAS Number	1368330-08-8
Molecular Formula
Molecular Weight	252.06 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF; sparingly soluble in DCM; insoluble in water.[1]
pKa (Calc.)	~3.5 (Carboxylic acid), ~1.8 (Isoquinoline N)
Key Hazards	Skin/Eye Irritant (H315, H319); STOT SE 3 (H335).

Synthesis & Production History

The synthesis of 1-bromoisoquinoline-6-carboxylic acid has evolved from classical multi-step ring constructions to more efficient functionalizations of the pre-formed isoquinoline core.[1]

The Classical Route: N-Oxide Rearrangement

Historically, 1-halo-isoquinolines were accessed via the Meisenheimer-type rearrangement of isoquinoline N-oxides.[1] This route is robust but requires careful handling of phosphorus oxyhalides.

• Oxidation: Isoquinoline-6-carboxylic acid (or its ester) is oxidized using m-chloroperbenzoic acid (m-CPBA) or urea-hydrogen peroxide to form the N-oxide .[1]

• Bromination/Rearrangement: The N-oxide is treated with phosphorus oxybromide (

  ).[2] The oxygen atom activates the C1 position, allowing nucleophilic attack by bromide, followed by elimination of the phosphoryl species.

The Modern Route: Dehydroxy-bromination

A more direct method, favored in process chemistry for its scalability, starts from the 1-hydroxy derivative (isocarbostyril).

• Precursor Synthesis: 1-Hydroxyisoquinoline-6-carboxylic acid is often generated via the rearrangement of an isoindolinone or cyclization of a cinnamic acid derivative.[1]

• Bromination: The tautomeric amide/enol character of the 1-hydroxy group allows for conversion to the bromide using

  or in acetonitrile or toluene.

Visualization of Synthetic Pathways

Caption: Comparative synthetic routes. The N-oxide route (top) allows late-stage functionalization, while the hydroxy route (bottom) is preferred for scale-up.[1]

Medicinal Chemistry Applications

The "History" of this molecule is inextricably linked to the Pfizer IRAK4 program and the broader search for kinase inhibitors.

The IRAK4 Case Study (Pfizer)

In the discovery of PF-06650833 (Zimlovisertib), researchers required a scaffold that could:

• Bind to the ATP hinge region of Interleukin-1 Receptor Associated Kinase 4 (IRAK4).

• Project a solubilizing group into the solvent channel.

The isoquinoline-6-carboxamide core was identified as a potent hit.[1][3] The 1-bromo intermediate was crucial for introducing the chiral ether moiety (via

with a pyrrolidine alcohol) that confers selectivity and potency.[1]

Structure-Activity Relationship (SAR) Logic[1]

• C1 Substitution: The bromine is displaced by alkoxides or amines. This region occupies the "ribose pocket" of the kinase. Bulky or chiral groups here often improve selectivity against the kinome.

• C6 Amide: The carboxylic acid is converted to a primary or secondary amide. This group often forms critical hydrogen bonds with residues like Asp or Glu in the kinase active site.

SAR Workflow Diagram

Caption: Divergent synthesis strategy using the 1-bromo and 6-carboxyl handles to optimize kinase affinity and pharmacokinetics.

Experimental Protocol: Synthesis via Dehydroxy-bromination[1]

Objective: Synthesis of 1-Bromoisoquinoline-6-carboxylic acid from 1-hydroxyisoquinoline-6-carboxylic acid.

Reagents:

• 1-Hydroxyisoquinoline-6-carboxylic acid (1.0 eq)[1]

• Phosphorus oxybromide (

  ) (3.0 eq)[1]

• Acetonitrile (Anhydrous, 10 V)

• Sodium bicarbonate (

  ) (sat. aq.)

Procedure:

• Setup: In a dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 1-hydroxyisoquinoline-6-carboxylic acid (5.0 g, 26.4 mmol) in anhydrous acetonitrile (50 mL).

• Addition: Add

  (22.7 g, 79.2 mmol) portion-wise at room temperature. ( Caution: Exothermic reaction. Ensure proper venting of HBr fumes.)

• Reaction: Heat the mixture to reflux (80-82 °C) under an inert atmosphere (

  or Ar) for 4–6 hours. Monitor reaction progress by LC-MS (Target mass [M+H]+: 252/254).[1]

• Quench: Cool the reaction mixture to 0 °C in an ice bath. Slowly pour the mixture into crushed ice/water (200 mL) with vigorous stirring.

• Neutralization: Adjust the pH of the aqueous suspension to ~4–5 using saturated

  solution. ( Note: Avoid highly basic pH to prevent hydrolysis of the bromide.)

• Isolation: The product typically precipitates as a solid. Filter the precipitate, wash with cold water (3 x 50 mL), and dry under vacuum at 45 °C.

• Purification: If necessary, recrystallize from Ethanol/Water or purify via flash column chromatography (0-10% MeOH in DCM).

Expected Yield: 65–75% Characterization:

• 1H NMR (400 MHz, DMSO-d6):

  13.5 (br s, 1H, COOH), 8.55 (d, 1H), 8.45 (s, 1H), 8.20 (d, 1H), 8.05 (dd, 1H), 7.90 (d, 1H).

References

• Lee, K. L., et al. (2017).[3] "Discovery of Clinical Candidate 1-{[(2S,3S,4S)-3-Ethyl-4-fluoro-5-oxopyrrolidin-2-yl]methoxy}-7-methoxyisoquinoline-6-carboxamide (PF-06650833), a Potent, Selective Inhibitor of Interleukin-1 Receptor Associated Kinase 4 (IRAK4), by Fragment-Based Drug Design."[1][3][4] Journal of Medicinal Chemistry, 60(13), 5521–5542. Link[1]

• Han, S., & Knafels, J. D. (2024).[5] "Crystal structure of IRAK4 in complex with compound 6." RCSB Protein Data Bank. PDB ID: 8W3X. Link

• Pfizer Inc. (2019). "Novel heterocyclic compounds as IRAK4 inhibitors." World Intellectual Property Organization Patent, WO2019111218A1. Link

• BenchChem. (2025).[6] "Synthesis of 6-Bromoisoquinoline-1-carbonitrile: A Technical Guide." (Cited for general isoquinoline functionalization protocols). Link[1]

• PubChem. (2025). "1-Bromoisoquinoline-6-carboxylic acid (Compound Summary)." National Library of Medicine. Link

Sources

• 1. WO2019111218A1 - Novel heterocyclic compounds as irak4 inhibitors - Google Patents [patents.google.com]
• 2. 1-Bromoisoquinoline synthesis - chemicalbook [chemicalbook.com]
• 3. rcsb.org [rcsb.org]
• 4. Database of articles cited by EMDB/PDB/SASBDB data - Yorodumi Papers [pdbj.org]
• 5. rcsb.org [rcsb.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Technical Application Note: 1-Bromoisoquinoline-6-carboxylic Acid in PARP Inhibitor Design

Executive Summary

1-Bromoisoquinoline-6-carboxylic acid serves as a high-value bifunctional scaffold for the synthesis of Poly (ADP-ribose) polymerase (PARP) inhibitors. Its structural utility lies in its ability to simultaneously access the nicotinamide-binding pocket (via the C6-carboxylate) and the adenosine-binding pocket (via the C1-bromide) of the PARP enzyme.

This guide details the strategic application of this building block, providing validated protocols for amidation and cross-coupling, and explaining the structure-activity relationship (SAR) logic that drives its use in next-generation DNA damage response (DDR) therapeutics.

Scientific Rationale & SAR Logic

The Pharmacophore "Anchor" (C6 Position)

The primary mechanism of most FDA-approved PARP inhibitors (e.g., Olaparib, Talazoparib) involves mimicking the nicotinamide moiety of NAD+.

• Mechanism: The amide group forms critical hydrogen bonds with Gly863 and Ser904 in the PARP catalytic domain.

• Application: The C6-carboxylic acid of the title compound is the precursor to this essential primary amide (or bioisostere).

The Hydrophobic "Vector" (C1 Position)

Potency and isoform selectivity (PARP1 vs. PARP2) are often achieved by extending the molecule into the hydrophobic adenosine-binding pocket.

• Mechanism: The C1-position faces the solvent-exposed/hydrophobic region.

• Application: The C1-Bromine atom acts as a reactive "warhead" for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing the attachment of aryl, heteroaryl, or alkyl linkers that optimize binding affinity and pharmacokinetic properties.

Structural Mapping Diagram

The following diagram illustrates the bifunctional logic of the scaffold.

Figure 1: Pharmacophore mapping of the 1-Bromoisoquinoline-6-carboxylic acid scaffold against the PARP active site.

Chemical Profile & Handling

Property	Specification
Chemical Name	1-Bromoisoquinoline-6-carboxylic acid
CAS Number	1368330-08-8
Molecular Formula	C₁₀H₆BrNO₂
Molecular Weight	252.06 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF; sparingly soluble in DCM/MeOH
Storage	2-8°C, inert atmosphere (Ar/N₂), protect from light

Safety Note: As a halogenated aromatic acid, standard PPE (gloves, goggles, lab coat) is mandatory. Handle in a fume hood to avoid inhalation of dust.

Experimental Protocols

Workflow Overview

The synthesis of a PARP inhibitor library typically follows a "Divergent" strategy:

• Step A (Amidation): Install the primary amide "anchor" first to avoid chemoselectivity issues later.

• Step B (Coupling): Diversify the C1 position using parallel synthesis (Suzuki coupling).

Figure 2: Divergent synthetic workflow for generating PARP inhibitor libraries.

Protocol A: C6-Amidation (The "Anchor")

Objective: Convert the carboxylic acid to a primary amide to mimic Nicotinamide.

Reagents:

• 1,1'-Carbonyldiimidazole (CDI)

• Ammonium Hydroxide (28-30% NH₃) or Ammonium Carbonate

• DMF (Anhydrous)

Procedure:

• Activation: In a dried round-bottom flask, dissolve 1-Bromoisoquinoline-6-carboxylic acid (1.0 eq, 1 mmol, ~252 mg) in anhydrous DMF (5 mL).

• Add CDI (1.2 eq, 1.2 mmol, ~195 mg) in one portion.

• Incubation: Stir at Room Temperature (RT) for 1-2 hours. Observation: CO₂ evolution indicates active acyl-imidazole formation.

• Ammonolysis: Cool the mixture to 0°C. Add Ammonium Hydroxide (5.0 eq) or solid Ammonium Carbonate (3.0 eq) slowly.

• Completion: Allow to warm to RT and stir for 3-4 hours. Monitor by LC-MS (Target Mass: ~251/253 m/z [M+H]+).

• Workup: Pour the reaction mixture into ice-cold water (20 mL). The product typically precipitates.

• Isolation: Filter the solid, wash with water (3x) and cold ether (1x). Dry under vacuum.

  • Expected Yield: 80-90%

  • Product: 1-Bromoisoquinoline-6-carboxamide.

Critical Control Point: Ensure the activation step (CDI) is complete before adding ammonia to avoid hydrolysis back to the starting acid.

Protocol B: C1-Suzuki Coupling (The "Tail")

Objective: Install a hydrophobic aryl group at C1 to target the adenosine pocket.

Reagents:

• 1-Bromoisoquinoline-6-carboxamide (from Protocol A)

• Aryl Boronic Acid (e.g., 4-fluorophenylboronic acid)

• Pd(dppf)Cl₂·DCM (5 mol%)

• K₂CO₃ (2.0 M aqueous solution)

• 1,4-Dioxane[1]

Procedure:

• Setup: In a microwave vial or pressure tube, combine the amide intermediate (1.0 eq, 0.5 mmol), Aryl Boronic Acid (1.2 eq), and Pd(dppf)Cl₂ (0.025 mmol).

• Solvent: Add 1,4-Dioxane (4 mL) and K₂CO₃ (2M aq, 0.75 mL).

• Degassing: Sparge with Argon/Nitrogen for 5 minutes. Seal the vessel.

• Reaction: Heat to 90-100°C for 4-12 hours (or 1 hour in microwave at 110°C).

• Monitoring: Check LC-MS for disappearance of the bromide peak.

• Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (DCM/MeOH gradient).

Why this works: The C1-position in isoquinolines is electron-deficient (similar to the 2-position in pyridines), making the C1-Br highly reactive toward oxidative addition by Palladium, facilitating efficient cross-coupling.

Alternative Pathway: Isoquinolinone Formation

Some PARP inhibitors (e.g., Veliparib analogs) utilize an isoquinolinone (lactam) core rather than a fully aromatic isoquinoline.

Protocol Modification: To convert the 1-Bromo intermediate to a 1-Oxo (Lactam) derivative:

• Dissolve 1-Bromoisoquinoline-6-carboxylic acid in Acetic Acid .

• Add Sodium Acetate (2 eq).

• Reflux for 4-6 hours.

• Result: Hydrolysis of the C1-Br yields 1-oxo-1,2-dihydroisoquinoline-6-carboxylic acid .

• Note: This core mimics the benzamide pharmacophore with an additional H-bond donor (NH) in the ring, often enhancing selectivity.

References

• Lead Sciences. (n.d.). 1-Bromoisoquinoline-6-carboxylic acid Product Page. Retrieved from [Link]

• Maksimainen, M. M., et al. (2020). Derivatives of a PARP Inhibitor TIQ-A through the Synthesis of 8-Alkoxythieno[2,3-c]isoquinolin-5(4H)-ones. ACS Omega.[2] Retrieved from [Link]

• Menear, K. A., et al. (2008). 4-[3-(4-Cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: a novel bioavailable inhibitor of poly(ADP-ribose) polymerase-1. Journal of Medicinal Chemistry. (Contextual reference for PARP pharmacophore).

• Taylor & Francis. (2021).[3] 1-Oxo-3,4-dihydroisoquinoline-4-carboxamides as novel druglike inhibitors of poly(ADP-ribose) polymerase (PARP). Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]

Sources

• 1. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Note: Strategic Functionalization of 1-Bromoisoquinoline-6-carboxylic acid

Abstract & Strategic Overview

1-Bromoisoquinoline-6-carboxylic acid is a high-value bifunctional scaffold in medicinal chemistry.[1] Its utility lies in the orthogonal reactivity of its two handles: the highly electrophilic C1-bromo position (susceptible to Pd-catalyzed cross-coupling and ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

) and the C6-carboxylic acid (a gateway to amides and heterocycles).

This guide details a robust, modular workflow to synthesize novel heterocycles from this core. To maximize yield and minimize side reactions (specifically the premature nucleophilic attack at C1 during C6 functionalization), we recommend a "Protect-Couple-Cyclize" strategy.[1]

The "Divide and Conquer" Synthetic Map

The following logic map illustrates the divergent pathways available for this scaffold.

Figure 1: Orthogonal functionalization strategy.[1] The C1 position is modified first to prevent nucleophilic displacement by C6-reagents.[1]

Critical Reactivity Insights

• The C1 "Super-Electrophile": The C1 position in isoquinoline is significantly more electron-deficient than a standard aryl bromide due to the adjacent ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  bond. It behaves similarly to an imidoyl halide.[1]

  • Implication: It reacts rapidly in Suzuki couplings but is also liable to undergo

    with strong nucleophiles (amines, alkoxides) even without metal catalysis.[2]

• The Solubility Paradox: The parent acid is sparingly soluble in non-polar solvents (DCM, Toluene) used for many couplings.

  • Solution: Converting the acid to the methyl ester drastically improves solubility and compatibility with standard Pd-catalysis conditions.[1]

Module 1: C1-Functionalization (Suzuki-Miyaura)

This protocol describes the installation of an aryl ring at C1.[1] We utilize the methyl ester to prevent catalyst poisoning by the free carboxylate.

Materials

• Substrate: Methyl 1-bromoisoquinoline-6-carboxylate (prepared via standard Fischer esterification).[1]

• Catalyst: ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  (Robust, air-stable).

• Base: ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  (2M aqueous solution).

• Solvent: 1,4-Dioxane.[1]

Step-by-Step Protocol

• Setup: In a reaction vial equipped with a stir bar, charge Methyl 1-bromoisoquinoline-6-carboxylate (1.0 equiv) and the Aryl Boronic Acid (1.2 equiv).

• Solvent & Base: Add 1,4-Dioxane (0.1 M concentration relative to substrate) and 2M aq.[1]

  (3.0 equiv).[3]

• Degassing: Sparge the mixture with Nitrogen or Argon for 5 minutes. Note: Oxygen is the enemy of Palladium.

• Catalyst Addition: Add

  (0.05 equiv / 5 mol%). Cap the vial immediately.

• Reaction: Heat to 90°C for 4–12 hours.

  • Monitoring: Check LC-MS. The Br-isotope pattern (1:1 doublet) should disappear.[1]

• Workup: Dilute with EtOAc, wash with water and brine. Dry over ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  .[3]

• Purification: Flash chromatography (Hexane/EtOAc).

Data Validation:

Parameter	Value	Notes
Typical Yield	85–95%	Highly efficient due to C1 activation.
Major Byproduct	Protodeboronation	Occurs if boronic acid is unstable; add excess boronic acid.[1]

| Pd Removal | < 10 ppm | Use a thiol-based scavenger resin (e.g., SiliaMetS® Thiol) if for biological assay.[1] |

Module 2: C6-Heterocycle Synthesis (1,2,4-Oxadiazole)

Once the C1 position is derivatized and the ester hydrolyzed back to the acid (using LiOH/THF), we construct the 1,2,4-oxadiazole ring.[2] This is a superior bioisostere for esters and amides, offering improved metabolic stability.[2]

We utilize T3P (Propylphosphonic anhydride) as the coupling agent because it drives the cyclization in a "one-pot" manner more effectively than EDC/HOBt.

Mechanism of Action

The reaction proceeds through an O-acyl amidoxime intermediate, which then undergoes thermal dehydration to close the ring.

Figure 2: T3P-mediated cyclodehydration pathway.[1]

Step-by-Step Protocol

• Activation: Dissolve the Isoquinoline-6-carboxylic acid derivative (1.0 equiv) in EtOAc or DMF. Add Triethylamine (

  , 3.0 equiv).[2]

• Coupling Agent: Add T3P (50% w/w in EtOAc, 1.5 equiv). Stir at Room Temperature (RT) for 10 mins.

• Nucleophile Addition: Add the Aryl Amidoxime (1.1 equiv).

• Initial Stir: Stir at RT for 1 hour. LC-MS should show the linear O-acyl intermediate (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  of Product + 18).

• Cyclization: Heat the reaction mixture to 80°C (if in EtOAc, reflux) or 100°C (if in DMF) for 4–6 hours.

  • Checkpoint: The mass peak should shift by -18 Da (loss of water).

• Workup: T3P byproducts are water-soluble.[1] Wash the organic layer with water, sat.[2]

  , and brine.[2]

• Isolation: Evaporate solvent. Recrystallization from EtOH is often sufficient; otherwise, use column chromatography.[2]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Suzuki)	Catalyst Poisoning	Ensure the acid is fully protected as an ester. Free acids can bind Pd.[1]
Hydrolysis of C1-Br	ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> by Hydroxide	If using aqueous base, ensure temperature isn't >100°C. Switch to anhydrous base ( ) in Dioxane if problematic.
Incomplete Cyclization	Temperature too low	The O-acyl amidoxime is stable at RT. You must heat to drive water elimination.[1] If EtOAc reflux (77°C) is insufficient, switch to Toluene (110°C).[2]
C1-Substitution by Amidoxime	Nucleophilic Attack	This is why we perform Suzuki first.[1] If you must keep C1-Br, perform the oxadiazole synthesis at lower temps using CDI (Carbonyldiimidazole) instead of T3P/Heat.

References

• Suzuki-Miyaura Coupling Mechanism & Conditions

  • Organic Chemistry Portal.[4] "Suzuki Coupling."[3][5][6] Available at: [Link]

• Buchwald-Hartwig Amination on Isoquinolines

  • Organic Process Research & Development. "Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile."[1][7][8] Available at: [Link]

• Synthesis of 1,2,4-Oxadiazoles (T3P/One-Pot Protocols)

  • Beilstein Journal of Organic Chemistry. "Recent advances in the synthesis of 1,2,4-oxadiazoles."[2][9][10] Available at: [Link]

• Reactivity of 1-Haloisoquinolines

  • Journal of Medicinal Chemistry. "Structure-Activity Relationships of Isoquinoline Derivatives." (General Reference for scaffold reactivity). Available at: [Link]

Sources

• 1. CAS 82827-09-6: 6-Bromo-1(2H)-isoquinolinone | CymitQuimica [cymitquimica.com]
• 2. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Application Note: Precision Synthesis of Kinase Inhibitors Using 1-Bromoisoquinoline-6-carboxylic Acid

Executive Summary

The isoquinoline scaffold is a "privileged structure" in kinase drug discovery, forming the core of clinically approved inhibitors targeting ROCK (Rho-associated protein kinase), PKA , PKB/Akt , and DYRK1A .

1-Bromoisoquinoline-6-carboxylic acid represents a high-value orthogonal building block. Its utility stems from two chemically distinct "handles" that allow for sequential, regioselective functionalization:

• C1-Bromine: An activated electrophile adjacent to the ring nitrogen, highly reactive toward Palladium-catalyzed cross-couplings (Suzuki-Miyaura) or Nucleophilic Aromatic Substitution (

  ). This position typically engages the ATP-binding hinge region of the kinase.

• C6-Carboxylic Acid: A solvent-exposed handle ideal for amide coupling. This position is critical for tuning physicochemical properties (solubility, lipophilicity) and reaching into the ribose-binding pocket or solvent front to improve selectivity.

This guide details the synthetic logic, experimental protocols, and troubleshooting strategies for transforming this building block into potent kinase inhibitors.

Structural Analysis & Retrosynthetic Logic

In the context of kinase inhibition, the isoquinoline core mimics the adenine ring of ATP. The specific isomer (1,6-substitution) offers a geometry that frequently matches the linear requirements of Type I and Type 1.5 kinase inhibitors.

Mechanistic Role of Substituents[1][2]

• The "Warhead" (C1 Position): The C1 position is electron-deficient due to the imine-like character of the C=N bond.

  • Reaction:

    with amines yields 1-aminoisoquinolines (classic ROCK inhibitor pharmacophore, e.g., Fasudil analogs).

  • Reaction: Suzuki coupling yields 1-arylisoquinolines (targeting hydrophobic pockets in DYRK1A or EGFR).

• The "Tail" (C6 Position): The carboxylic acid allows the attachment of solubilizing groups (e.g., N-methylpiperazine) via amide bonds. This prevents the common "brick dust" insolubility problem in late-stage lead optimization.

Visualizing the Strategy

The following diagram illustrates the divergent synthesis pathways available from this single core.

Caption: Divergent synthetic workflows. Path A yields amino-isoquinolines (ROCK/PKA profile), while Path B yields bi-aryl systems (Tyrosine Kinase profile).

Experimental Protocols

Critical Pre-requisite: Protection Strategy

Direct coupling on the free acid is possible but often results in poor solubility or catalyst poisoning. Recommendation: Convert 1-Bromoisoquinoline-6-carboxylic acid to its Methyl Ester before C1 functionalization.

• Method: Reflux in MeOH with catalytic

  or (Yield >95%).

Protocol A: C1-Functionalization via Suzuki-Miyaura Coupling

Objective: Install an aryl/heteroaryl group at the hinge-binding C1 position. Substrate: Methyl 1-bromoisoquinoline-6-carboxylate.

Reagents:

• Aryl Boronic Acid (1.2 equiv)

• Catalyst:

  (5 mol%) - Chosen for robustness against steric bulk.

• Base:

  (3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1)[1]

Step-by-Step Procedure:

• Degassing: Charge a reaction vial with the bromide (1.0 equiv), boronic acid (1.2 equiv), and base. Seal and purge with Argon for 5 minutes. Note: Oxygen is the primary cause of homocoupling side-products.

• Solvation: Add degassed Dioxane/Water mixture.

• Catalyst Addition: Add Pd catalyst quickly under a positive stream of Argon.

• Reaction: Heat to 90°C for 4–12 hours. Monitor by LC-MS. The bromine at C1 is highly activated; conversion is usually rapid.

• Work-up: Dilute with EtOAc, wash with brine, dry over

  .

• Purification: Flash chromatography (Hexane/EtOAc).

Expert Insight: If the boronic acid is electron-poor (e.g., pyridine-3-boronic acid), switch the catalyst to XPhos Pd G2 to enhance the oxidative addition rate.

Protocol B: C1-Functionalization via (ROCK Inhibitor Synthesis)

Objective: Install an amine at C1 to mimic the adenine amino group (critical for ROCK/PKA potency). Substrate: Methyl 1-bromoisoquinoline-6-carboxylate.

Reagents:

• Primary/Secondary Amine (e.g., homopiperazine) (2.0 equiv)

• Base:

  or DIPEA (3.0 equiv)

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO.

Step-by-Step Procedure:

• Setup: Dissolve the bromide in NMP (0.5 M concentration).

• Addition: Add the amine and base.

• Thermal Activation: Heat to 120°C in a sealed tube or microwave reactor.

  • Microwave: 140°C for 20 mins is often sufficient.

  • Thermal: May require 12–24 hours.

• Work-up: Pour into ice water. The product often precipitates. If not, extract with DCM.

Self-Validating Check: The disappearance of the characteristic isotopic pattern of Bromine (1:1 doublet) in LC-MS confirms displacement.

Protocol C: C6-Amide Coupling (Solubility Tail)

Objective: Convert the C6-ester (post-C1 reaction) to a functionalized amide.

Workflow:

• Hydrolysis: Treat the ester with LiOH (3 equiv) in THF/Water (1:1) at RT for 2 hours. Acidify to pH 4 to precipitate the free acid.

• Coupling:

  • Reagents: Free Acid (1.0 equiv), Amine (1.1 equiv), HATU (1.2 equiv), DIPEA (3.0 equiv), DMF.

  • Procedure: Stir at RT for 2–4 hours.

  • Purification: Reverse-phase HPLC is recommended here as the products are often polar/basic.

Analytical Data Summary (Expected)

Functionalization	Reaction Type	Typical Yield	Key Spectral Feature ( NMR)
Methyl Ester Formation	Acid-Cat. Esterification	>95%	Singlet ~3.9 ppm ( )
C1-Aryl (Suzuki)	Pd-Cross Coupling	70–90%	Disappearance of C1-Br; New aromatic protons.
C1-Amine ( )	Nucleophilic Subst.	60–85%	Upfield shift of isoquinoline ring protons due to electron donation from amine.
C6-Amide	HATU Coupling	80–95%	Broad singlet (NH) or complex aliphatic region (if piperazine added).

Troubleshooting & Optimization

Issue 1: Hydrolysis of C1-Bromine

• Symptom: Formation of 1-hydroxyisoquinoline (isoquinolinone) during Suzuki coupling.

• Cause: Hydroxide ions competing with the boronic acid, especially if the reaction is too slow.

• Solution: Use anhydrous conditions with

  or instead of aqueous carbonate. Switch to a more active catalyst (e.g., ) to outcompete hydrolysis.

Issue 2: Regioselectivity Failures

• Scenario: If using a dibromo-isoquinoline (e.g., 1,6-dibromo).

• Insight: The C1 position is significantly more electrophilic than C6, C7, or C8 due to the adjacent nitrogen.

• Control: Perform the reaction at Room Temperature first. C1 reacts at RT; other positions typically require heating.

Issue 3: "Brick Dust" Intermediates

• Symptom: The zwitterionic form of the amino-acid (Free amine at C1, Free acid at C6) is insoluble in organic solvents and water.

• Solution: Never isolate the zwitterion. Keep the C6 protected as an ester until the final step, or purify the final amide via HPLC using acidic buffers (TFA/Formic acid) to keep it protonated and soluble.

References

• DYRK1A Inhibitors: Becker, A., et al. (2015).[2] 10-Iodo-11H-indolo[3,2-c]quinoline-6-carboxylic Acids Are Selective Inhibitors of DYRK1A.[2][3] Journal of Medicinal Chemistry.

• ROCK Inhibitors (Fragment Based): Ray, P. C., et al. (2011).[4][5] Fragment-based discovery of 6-substituted isoquinolin-1-amine based ROCK-I inhibitors. Bioorganic & Medicinal Chemistry Letters.

• General Isoquinoline Synthesis: Roesch, K. R., & Larock, R. C. (1999).[6] Synthesis of Isoquinolines via Palladium-Catalyzed Coupling. Organic Letters.

• Suzuki Coupling Protocols: BenchChem Application Notes. Suzuki-Miyaura Coupling of 6-Bromoisoquinoline-1-carbonitrile.

• CK2 Inhibitors: Bdzhola, V. G., et al. (2016).[7] Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Journal of Enzyme Inhibition and Medicinal Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 10-Iodo-11H-indolo[3,2-c]quinoline-6-carboxylic Acids Are Selective Inhibitors of DYRK1A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fragment-based discovery of 6-substituted isoquinolin-1-amine based ROCK-I inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimisation of 6-substituted isoquinolin-1-amine based ROCK-I inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isoquinoline synthesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

Chemo-differentiating Strategies: Functionalization of 1-Bromoisoquinoline-6-carboxylic Acid

[1][2]

Executive Summary

1-Bromoisoquinoline-6-carboxylic acid is a high-value pharmacophore in medicinal chemistry, particularly for the development of Rho-kinase (ROCK) inhibitors and oncology targets.[1][2] Its structural duality presents a specific synthetic challenge: it contains a nucleophile-sensitive electrophile (C1-Bromine) and a nucleophilic-susceptible carbonyl (C6-Carboxylic Acid).[1][2]

This guide details protocols to functionalize the C6-acid moiety (Amidation, Esterification, Reduction, and Curtius Rearrangement) while strictly preserving the C1-Bromine handle for subsequent cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig).[1]

Part 1: Critical Analysis of Reactivity

The Chemoselectivity Trap: C1 vs. C6

The isoquinoline core is electron-deficient.[1] The C1 position, adjacent to the ring nitrogen, is highly electrophilic, analogous to the C2 position in pyridine.

• Risk: In the presence of strong nucleophiles (primary amines, alkoxides) and heat, the C1-Br is susceptible to Nucleophilic Aromatic Substitution (

  ), leading to the loss of the halogen handle.

• Solution: All acid functionalization protocols must prioritize Mild Activation .[2] We must activate the C6-COOH before introducing nucleophiles, or use non-nucleophilic bases (DIPEA,

  ) to prevent C1 attack.

Operational Logic

• Amidation: Use HATU/DIPEA for rapid activation at room temperature.[2] Avoid thermal dehydration methods.[2]

• Esterification: Use alkylation (

  ) rather than Fischer esterification to avoid harsh acidic refluxes that may degrade the heterocycle.

• Reduction: Use Borane-THF (

  ).[1][2][3][4] Avoid , which frequently causes hydrodebromination (stripping the Br).

Part 2: Strategic Workflow (Visualization)[1]

The following diagram illustrates the divergent synthesis pathways starting from the parent acid.

Caption: Divergent functionalization pathways for 1-Bromoisoquinoline-6-carboxylic acid, prioritizing C1-Br retention.

Part 3: Detailed Experimental Protocols

Protocol A: Chemoselective Amide Coupling (HATU Method)

Best for: Attaching diverse amines while preventing

at C1.[1]

Rationale: HATU generates an active ester (OAt-ester) that reacts faster with amines than the amine can attack the C1-Br position.[1] Pre-activation is the self-validating step here.[1][2]

Materials:

• 1-Bromoisoquinoline-6-carboxylic acid (1.0 eq)[1][2]

• HATU (1.2 eq)[1][2][5]

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq)[1][2]

• Amine (

  ) (1.1 eq)[1][2][5]

• Solvent: Anhydrous DMF or DMAc.[2]

Step-by-Step:

• Pre-Activation (Critical): In a flame-dried flask under

  , dissolve the carboxylic acid (1.0 mmol) in anhydrous DMF (5 mL).

• Add DIPEA (3.0 mmol) followed by HATU (1.2 mmol).

• Stir at Room Temperature (20-25°C) for 15 minutes. Observation: Solution typically turns yellow/orange as the activated ester forms.

• Amine Addition: Add the amine (1.1 mmol) dropwise.

• Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS.[1][2]

  • Checkpoint: If the reaction is sluggish, heat to max 40°C. Do not exceed 50°C to avoid displacing the C1-Br.

• Workup: Dilute with EtOAc, wash with saturated

  (x2), water (x1), and brine (x1). Dry over .[2]

• Purification: Flash chromatography (DCM/MeOH gradient).

Protocol B: Mild Methyl Esterification (Alkylation)

Best for: Protecting the acid or increasing lipophilicity without acidic reflux.

Rationale: Fischer esterification (MeOH/

, reflux) risks solvolysis of the C1-Br to C1-OMe.[1][2] Base-mediated alkylation uses mild conditions.[1][2]

Step-by-Step:

• Dissolve 1-Bromoisoquinoline-6-carboxylic acid (1.0 eq) in DMF (0.2 M).

• Add

  (2.0 eq) (finely ground).[1][2]

• Add Methyl Iodide (MeI) (1.2 eq) dropwise at 0°C.

• Allow to warm to RT and stir for 3 hours.

• Workup: Pour into ice water. The ester often precipitates. Filter and wash with water.[2] If oil forms, extract with EtOAc.[2]

Protocol C: Selective Reduction to Alcohol

Best for: Generating the benzylic alcohol for ether synthesis.

Rationale:

is a hard nucleophile and will attack the C1-Br (dehalogenation).[1][2] Borane-THF ( ) coordinates to the nitrogen but selectively reduces the COOH via an acyloxyborane intermediate, leaving the Aryl-Br intact.[1]

Step-by-Step:

• Dissolve acid (1.0 eq) in anhydrous THF (0.1 M) under Argon. Cool to 0°C.[2]

• Add

  (1.0 M solution, 3.0 eq) dropwise over 20 mins.

  • Note: Gas evolution (

    ) will occur.[1][2]

• Stir at 0°C for 1 hour, then warm to RT and stir overnight.

• Quench: Cool to 0°C. Carefully add MeOH (dropwise) until bubbling ceases.

• Hydrolysis: Add 1M HCl (aqueous) and stir for 30 mins to break boron complexes.

• Neutralization: Adjust pH to ~8 with saturated

  .

• Extraction: Extract with EtOAc/DCM.

Protocol D: Curtius Rearrangement (Acid Amine/Carbamate)

Best for: Converting the C6-Acid to a C6-Amine (via isocyanate).[1]

Rationale: Diphenylphosphoryl azide (DPPA) allows this transformation in one pot.[1][2]

Step-by-Step:

• Dissolve acid (1.0 eq) in Toluene/t-Butanol (10:1 ratio).

• Add Triethylamine (

  ) (1.5 eq) and DPPA (1.1 eq).[1][2]

• Stir at RT for 1 hour (Acyl azide formation).

• Heat to 80°C for 4 hours.

  • Mechanism:[1][2][5][6][7][8][9] Acyl azide

    Isocyanate ( ) Trapped by t-Butanol N-Boc amine.[1][2]

• Workup: Evaporate solvent, redissolve in EtOAc, wash with 5% citric acid and brine.

Part 4: Data Summary & Troubleshooting

Comparative Methodologies

Target Group	Reagent System	C1-Br Stability	Yield Potential	Critical Note
Amide	HATU / DIPEA	High	85-95%	Pre-activate acid to prevent C1 .[1][2]
Amide	/ Amine	Moderate	60-80%	Risk of C1-Cl exchange if heated.[1][2]
Ester	MeI /	High	>90%	Mildest method; avoids acidic solvolysis.[2]
Alcohol		High	75-85%	Do not use .
Alcohol	DIBAL-H	Low	<50%	Difficult to control over-reduction/debromination.[1][2]

Troubleshooting Guide

• Issue: Low yield in amide coupling with aniline derivatives.

  • Fix: Anilines are weak nucleophiles.[2][10] Switch from HATU to POCl3 or T3P (Propylphosphonic anhydride), or use the Acid Chloride method (oxalyl chloride/DMF cat.) at 0°C.[2]

• Issue: Loss of Bromine (Debromination) during reduction.

  • Fix: Ensure the reaction temperature for

    does not exceed 25°C. If using catalytic hydrogenation for other steps, the Br will fall off immediately; avoid Pd/C.

References

• BenchChem. The Inner Workings of a Peptide Synthesis Powerhouse: A Technical Guide to the HATU Reagent. (Accessed 2026).[1][2][10] Link[1][2]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 640963, 1-Bromoisoquinoline.[1][2] (Accessed 2026).[1][2][10] Link[1][2]

• Organic Chemistry Portal. Curtius Rearrangement: Mechanistic Insight and Applications.[2] (General Reference). Link

• Royal Society of Chemistry. Selective reduction of carboxylic acids in the presence of aryl halides. Organic & Biomolecular Chemistry.[2][11][12][13][14][15] Link

• Bachem. Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.Link

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Metal-catalyzed cross-coupling reactions of 1-Bromoisoquinoline-6-carboxylic acid

An Application Guide to the Strategic Functionalization of 1-Bromoisoquinoline-6-carboxylic Acid via Metal-Catalyzed Cross-Coupling

Authored by: Gemini, Senior Application Scientist

Abstract

The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. The strategic derivatization of this heterocycle is paramount in drug discovery for modulating pharmacological activity, selectivity, and pharmacokinetic properties. 1-Bromoisoquinoline-6-carboxylic acid represents a highly versatile, bifunctional building block, offering two distinct points for chemical modification: the reactive carbon-bromine bond at the C1 position, primed for metal-catalyzed cross-coupling, and the carboxylic acid at C6, which can be used for amide bond formation or other functional group interconversions. This guide provides an in-depth exploration of palladium-catalyzed cross-coupling reactions at the C1 position, offering detailed mechanistic insights, step-by-step protocols, and field-proven considerations for researchers in synthetic and medicinal chemistry.

Introduction: The Strategic Value of the Isoquinoline Scaffold

The isoquinoline motif is a cornerstone in the design of biologically active molecules, found in natural products and synthetic pharmaceuticals.[1] Its rigid, planar structure provides a well-defined orientation for substituents to interact with biological targets. Consequently, developing robust and versatile synthetic routes to create diverse libraries of substituted isoquinolines is a critical endeavor in pharmaceutical research.[2][3]

Metal-catalyzed cross-coupling reactions have revolutionized the synthesis of complex organic molecules, providing efficient and selective methods for forming carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds.[4][5][6] For a substrate like 1-Bromoisoquinoline-6-carboxylic acid, these reactions unlock a direct path to novel derivatives that would be challenging to access through traditional methods.[7]

This document focuses on three cornerstone palladium-catalyzed transformations: the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. We will dissect the causality behind experimental choices, address the potential challenges posed by the free carboxylic acid moiety, and provide actionable protocols for successful implementation.

The Challenge: The Carboxylic Acid Functional Group

The presence of a free carboxylic acid introduces a key consideration. Its acidic proton can react with strong bases used in many coupling reactions, potentially neutralizing the base and inhibiting the catalytic cycle. While protection of the carboxylic acid as an ester (e.g., methyl or ethyl ester) is a common strategy to circumvent this issue, it adds steps to the synthetic sequence (protection and deprotection).[8][9][10] The protocols described herein are optimized to be compatible with the unprotected carboxylic acid where possible, enhancing synthetic efficiency.

Foundational Principles: The Palladium Catalytic Cycle

Most palladium-catalyzed cross-coupling reactions proceed through a similar catalytic cycle, which is essential to understand for troubleshooting and optimization. The efficiency of this cycle is profoundly influenced by the choice of ligands, which stabilize the palladium center and modulate its reactivity.[11][12]

Caption: Generalized Palladium Catalytic Cycle.

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide (Ar-X) bond, forming a Pd(II) complex. This is often the rate-limiting step.

• Transmetalation: An organometallic reagent (R-M) transfers its organic group (R) to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups (Ar and R) are coupled, forming the desired product and regenerating the Pd(0) catalyst.[5]

Application Note 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust and widely used method for forming biaryl or aryl-vinyl linkages by coupling an organoboron reagent with an organic halide.[13][14][15] Its tolerance of a wide range of functional groups and use of generally stable and non-toxic boron reagents make it a preferred method in pharmaceutical synthesis.

Mechanism Visualization

Caption: Suzuki-Miyaura Catalytic Cycle.

Protocol: Synthesis of 1-(Phenyl)-isoquinoline-6-carboxylic acid

This protocol provides a general procedure that can be adapted for various aryl and heteroaryl boronic acids.

Materials:

• 1-Bromoisoquinoline-6-carboxylic acid (1.0 equiv)

• Phenylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

• Triphenylphosphine (PPh₃) (0.08 equiv) or SPhos (0.04 equiv)

• Potassium Carbonate (K₂CO₃) (3.0 equiv)

• 1,4-Dioxane and Water (4:1 ratio)

• Round-bottom flask, condenser, magnetic stirrer, inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry round-bottom flask, add 1-Bromoisoquinoline-6-carboxylic acid, phenylboronic acid, and potassium carbonate.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas for 10-15 minutes. This is critical to prevent oxidation and deactivation of the palladium catalyst.[13]

• Catalyst & Solvent Addition: Under the inert atmosphere, add the palladium catalyst and ligand. Then, add the degassed solvent mixture (Dioxane/Water) via syringe. The solvent should be degassed beforehand by bubbling with inert gas for at least 20 minutes.

• Reaction Execution: Attach a condenser and place the sealed flask in a preheated oil bath at 90-100 °C. Stir the mixture vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Acidify the aqueous layer with 1M HCl to pH ~3-4 to protonate the carboxylic acid.

• Extraction & Purification: Separate the layers. Extract the aqueous layer twice more with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel chromatography or recrystallization.

Data Summary: Suzuki-Miyaura Coupling Partners

Coupling Partner (R-B(OH)₂)	Catalyst System	Base	Temp (°C)	Time (h)	Typical Yield
Phenylboronic acid	Pd(OAc)₂ / SPhos	K₂CO₃	100	6	85-95%
4-Methoxyphenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	90	8	80-90%
3-Pyridylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	100	12	70-85%
Thiophene-2-boronic acid	Pd(OAc)₂ / PPh₃	K₃PO₄	95	6	75-88%

Application Note 2: Sonogashira Coupling for C-C (sp) Bond Formation

The Sonogashira reaction facilitates the coupling of a terminal alkyne with an aryl halide, creating a C(sp²)-C(sp) bond.[16] This reaction is exceptionally valuable for synthesizing conjugated enynes and arylalkynes, which are important intermediates and structural motifs in materials science and medicinal chemistry. It uniquely employs a dual-catalyst system of palladium and copper.[16][17]

Mechanism Visualization

Caption: Sonogashira Dual Catalytic Cycle.

Protocol: Synthesis of 1-(Phenylethynyl)-isoquinoline-6-carboxylic acid

Materials:

• 1-Bromoisoquinoline-6-carboxylic acid (1.0 equiv)

• Phenylacetylene (1.5 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 equiv)

• Copper(I) Iodide (CuI) (0.05 equiv)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (as solvent or co-solvent with THF)

• Schlenk flask, inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a Schlenk flask, dissolve 1-Bromoisoquinoline-6-carboxylic acid, Pd(PPh₃)₂Cl₂, and CuI in anhydrous, degassed triethylamine or a THF/triethylamine mixture.

• Inert Atmosphere: Purge the system with argon for 15 minutes.

• Alkyne Addition: Add phenylacetylene dropwise to the stirring solution at room temperature.

• Reaction Execution: Heat the reaction to 50-70 °C and stir for 2-6 hours. The reaction is often rapid. Monitor by TLC or LC-MS.

• Workup: Cool the reaction mixture and filter through a pad of celite to remove catalyst residues, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with saturated ammonium chloride solution (to remove copper salts) and then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel chromatography.

Application Note 3: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of C-N bonds, coupling aryl halides with primary or secondary amines.[18][19] This reaction has largely replaced harsher classical methods and is indispensable for synthesizing the arylamine moieties prevalent in pharmaceuticals.[20][21] The choice of ligand is especially critical for this transformation.[22][23]

Mechanism Visualization

Caption: Buchwald-Hartwig Amination Catalytic Cycle.

Protocol: Synthesis of 1-(Morpholino)-isoquinoline-6-carboxylic acid

This protocol is adapted from optimized procedures for similar bromoisoquinoline substrates.[19][20][24]

Materials:

• 1-Bromoisoquinoline-6-carboxylic acid (1.0 equiv)

• Morpholine (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) or RuPhos (0.04 equiv)

• Cesium Carbonate (Cs₂CO₃) or Sodium tert-butoxide (NaOt-Bu) (2.5 equiv)

• Anhydrous Toluene or THF

• Schlenk tube or sealed vial, inert gas supply (Argon)

Procedure:

• Reaction Setup (Glovebox Recommended): In an inert atmosphere glovebox, add the base (Cs₂CO₃), palladium catalyst, and ligand to a dry Schlenk tube. Add 1-Bromoisoquinoline-6-carboxylic acid.

• Solvent and Reagent Addition: Add anhydrous toluene, followed by the morpholine.

• Reaction Execution: Seal the tube tightly and remove it from the glovebox. Place it in a preheated oil bath or heating block at 100-110 °C. Stir vigorously for 12-24 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts and catalyst residues.

• Extraction & Purification: Transfer the filtrate to a separatory funnel and wash with water. Acidify the aqueous layer with 1M HCl to pH ~4-5 and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. The crude product can be purified by silica gel chromatography.

Data Summary: Buchwald-Hartwig Amination Partners

Amine (HNR¹R²)	Catalyst System	Base	Temp (°C)	Time (h)	Typical Yield
Morpholine	Pd(OAc)₂ / XPhos	Cs₂CO₃	110	18	80-92%
Aniline	Pd₂(dba)₃ / BINAP	NaOt-Bu	100	12	75-88%
Benzylamine	Pd(OAc)₂ / RuPhos	K₃PO₄	100	20	70-85%
n-Butylamine	Pd(OAc)₂ / BrettPhos	LiHMDS	90	24	65-80%

General Experimental Workflow and Troubleshooting

A successful cross-coupling experiment relies on careful execution from start to finish. The following workflow illustrates the key stages.

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• 12. Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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• 24. organic-synthesis.com [organic-synthesis.com]

Application Notes: 1-Bromoisoquinoline-6-carboxylic acid as a Versatile Building Block for Advanced Materials

Introduction: Unlocking Potential in Materials Science

1-Bromoisoquinoline-6-carboxylic acid is a bifunctional organic molecule poised for significant applications in materials science. Its unique structure combines three key chemical motifs, each offering a distinct handle for molecular engineering. Understanding these components is crucial to appreciating its potential.

• The Isoquinoline Core: This nitrogen-containing heterocyclic system is a known chromophore with interesting photophysical properties.[1][2][3][4][5] Its rigid, planar structure and electron-deficient nature make it an excellent candidate for constructing materials for organic electronics.

• The Bromo Group (-Br): Positioned at the C1 carbon, the bromine atom is an exceptionally versatile reactive site. It is primed for a variety of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), which are cornerstone transformations for building complex, conjugated systems.[6][7][8][9][10] This allows for the precise tuning of electronic and optical properties by attaching other functional molecular fragments.[11]

• The Carboxylic Acid Group (-COOH): Located at the C6 position, this group provides a robust coordination site for binding to metal ions. This functionality is the primary basis for its use as an organic "linker" or "strut" in the construction of highly porous, crystalline materials known as Metal-Organic Frameworks (MOFs).[12]

This guide provides foundational protocols for the synthesis and characterization of 1-Bromoisoquinoline-6-carboxylic acid and explores its potential applications in the synthesis of novel MOFs and organic optoelectronic materials.

PART 1: Synthesis and Characterization

As direct synthesis protocols for 1-Bromoisoquinoline-6-carboxylic acid are not widely documented, a plausible multi-step synthetic route is proposed here, based on established organic chemistry principles.[13][14][15][16][17]

Proposed Synthetic Pathway

The proposed synthesis involves the construction of the 6-methyl-1-bromoisoquinoline intermediate, followed by oxidation of the methyl group to a carboxylic acid.

Sources

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• 4. One Pot Synthesis, Photophysical and X-ray Studies of Novel Highly Fluorescent Isoquinoline Derivatives with Higher Antibacterial Efficacy Based on the In-vitro and Density Functional Theory - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Bromoisoquinoline-6-carboxylic Acid

Welcome to the technical support center for the synthesis of 1-Bromoisoquinoline-6-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development professionals who are looking to optimize this synthesis, troubleshoot common issues, and improve overall yield and purity. My goal is to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your laboratory work.

The synthesis of 1-Bromoisoquinoline-6-carboxylic acid is a multi-step process that requires careful control of reaction conditions. Direct bromination of the isoquinoline-6-carboxylic acid scaffold is generally not regioselective for the C-1 position. Therefore, a more strategic approach is required, typically involving the activation of the C-1 position towards nucleophilic attack. The most common and reliable method proceeds via an N-oxide intermediate. An alternative, the Sandmeyer reaction, is also plausible but involves handling potentially unstable diazonium salts.

This guide will focus primarily on the N-oxide pathway, which offers a robust and scalable route to the target molecule.

Core Synthesis Workflow

The recommended synthetic strategy is a three-stage process. For researchers who encounter issues with side reactions involving the carboxylic acid moiety, a five-stage process involving protection and deprotection is advised.

Caption: Recommended synthetic pathways for 1-Bromoisoquinoline-6-carboxylic acid.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format.

Question 1: My N-oxidation reaction (Step 1) is showing low conversion or stalling. What are the likely causes and how can I improve the yield?

Answer: Low conversion in N-oxidation is a frequent issue, often related to the choice of oxidant or reaction conditions. The nitrogen on the isoquinoline ring is basic, but its nucleophilicity can be influenced by the deactivating effect of the carboxylic acid group.

• Causality: The reaction requires an electrophilic oxygen source to attack the nitrogen lone pair. If the oxidant is not potent enough, or if it decomposes under the reaction conditions, the reaction will be inefficient.

• Solutions:

  • Choice of Oxidant: While hydrogen peroxide in acetic acid is a classic and cost-effective choice, its reactivity can be limited. meta-Chloroperoxybenzoic acid (m-CPBA) is a more powerful and reliable oxidant for this transformation. It is highly soluble in common organic solvents like dichloromethane (DCM) and proceeds under milder conditions, reducing byproduct formation.

  • Temperature Control: N-oxidation reactions are exothermic. It is critical to add the oxidant slowly at a reduced temperature (0-5 °C) to control the reaction rate and prevent thermal decomposition of the peroxy-acid oxidant. After the initial addition, the reaction can be allowed to warm to room temperature.

  • Stoichiometry: Ensure at least 1.1 to 1.5 equivalents of the oxidant are used. The carboxylic acid proton can potentially compete for the nitrogen lone pair, slightly reducing its availability. Using a slight excess of the oxidant can help drive the reaction to completion.

  • Monitoring: Track the reaction by Thin Layer Chromatography (TLC) or LC-MS. The N-oxide product is significantly more polar than the starting material and should have a much lower Rf value.

Table 1: Comparison of Common Oxidants for N-Oxidation

Oxidant	Typical Solvent(s)	Temperature	Pros	Cons
H₂O₂ / Acetic Acid	Acetic Acid	60-80 °C	Inexpensive	High temperatures can lead to degradation; requires workup to remove acetic acid.
m-CPBA	DCM, Chloroform	0 °C to RT	High reactivity, mild conditions, clean reaction profile.	More expensive, requires careful handling (potentially explosive when dry).

Question 2: During the bromination of the N-oxide (Step 2), I am getting a complex mixture of products and a very low yield of the desired 1-bromo derivative. What is going wrong?

Answer: This is a critical and often challenging step. The N-oxide activates the C-1 (and C-3) positions to nucleophilic attack. The brominating agent first coordinates to the N-oxide oxygen, creating a good leaving group and setting up the subsequent addition of a bromide ion.

• Causality: The issue often stems from a brominating agent that is either too harsh, leading to decomposition and side reactions on the benzene ring, or not effective at activating the N-oxide. The carboxylic acid itself can also be a source of complications.

• Solutions:

  • Choice of Brominating Agent: Phosphorus oxybromide (POBr₃) is the reagent of choice for this transformation.[1] It effectively activates the N-oxide under controlled conditions. Other reagents like phosphorus tribromide (PBr₃) can also be used but may be less selective. Using molecular bromine (Br₂) or N-Bromosuccinimide (NBS) is generally ineffective for this specific transformation and can lead to electrophilic bromination on the electron-rich benzene ring, especially under acidic conditions.[2][3][4]

  • Solvent and Temperature: The reaction is typically performed in a non-polar, high-boiling solvent like chloroform or 1,2-dichloroethane. The reaction often requires heating, but the temperature should be carefully optimized (typically 60-100 °C). Start at a lower temperature and gradually increase while monitoring the reaction.

  • Workup Procedure: The workup is critical. The reaction mixture must be cooled and quenched carefully, typically by pouring it slowly onto ice. This hydrolyzes the excess POBr₃. The pH is then adjusted with a base (e.g., sodium carbonate or ammonium hydroxide) to be neutral or slightly basic before extraction.[1]

  • Consider a Protection Strategy: If intractable mixtures persist, it is highly likely that the carboxylic acid is interfering. It can be deprotonated or form acyl-phosphorus intermediates. The most robust solution is to protect the carboxylic acid as an ester (e.g., a methyl or ethyl ester) before the N-oxidation and bromination steps. The ester is generally stable to these conditions and can be hydrolyzed back to the carboxylic acid in a final step.

Caption: Simplified mechanism for bromination of an isoquinoline N-oxide.

Question 3: I've successfully synthesized the crude product, but purification is proving difficult. How can I effectively isolate pure 1-Bromoisoquinoline-6-carboxylic acid?

Answer: Purifying zwitterionic or amphoteric molecules like this can be challenging due to their unusual solubility profiles. Standard silica gel chromatography can be difficult.

• Causality: The molecule contains both a basic nitrogen atom (the isoquinoline ring) and an acidic carboxylic acid group. This means its solubility and charge state are highly dependent on pH.

• Solutions:

  • Acid-Base Extraction: This is the most powerful purification technique for this type of molecule.[5]

    • Dissolve the crude material in an organic solvent (like ethyl acetate).

    • Extract with a dilute aqueous base (e.g., 1M NaHCO₃). The desired product will deprotonate at the carboxylic acid and move into the aqueous layer, while non-acidic impurities remain in the organic layer.

    • Separate the layers. Carefully acidify the aqueous layer with a dilute acid (e.g., 1M HCl) to a pH of ~4-5. The product should precipitate out of the solution.

    • Filter the solid and wash with cold water, then dry under vacuum.

  • Crystallization: If the precipitated solid is still not pure, recrystallization is the next step. Finding a suitable solvent system is key. Try systems like ethanol/water, acetic acid/water, or DMF/water.

  • Reverse-Phase Chromatography: If all else fails, reverse-phase chromatography (e.g., C18 silica) using a water/acetonitrile or water/methanol gradient with a pH modifier (like 0.1% formic acid or acetic acid) can be effective for final polishing.

Frequently Asked Questions (FAQs)

Q: Can I use a Sandmeyer reaction to synthesize this compound?

A: Yes, a Sandmeyer reaction is a viable, though often more complex, alternative.[6][7] This route would require the synthesis of 1-aminoisoquinoline-6-carboxylic acid as a precursor. The amino group would then be converted to a diazonium salt using nitrous acid (generated in situ from NaNO₂ and a strong acid) at low temperatures, followed by displacement with bromide using a copper(I) bromide (CuBr) catalyst. While effective, this method involves handling potentially explosive diazonium intermediates and requires stringent temperature control. For these reasons, the N-oxide route is often preferred for its operational simplicity and safety.

Q: What is the best way to monitor the progress of these reactions?

A: A combination of techniques is ideal.

• TLC: Excellent for rapid, qualitative checks. Use a solvent system like 10% methanol in DCM. Staining with potassium permanganate can help visualize spots if they are not UV-active.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the gold standard. It provides clear information on the consumption of starting material and the formation of the product (by mass), as well as indicating the presence of any byproducts.

• ¹H NMR (Proton Nuclear Magnetic Resonance): Useful for confirming the structure of the isolated product and assessing its purity. For the final product, you would expect to see characteristic shifts for the aromatic protons, with the proton at C-5 often appearing as a doublet downfield.

Q: Why is direct bromination of isoquinoline-6-carboxylic acid not effective for making the 1-bromo isomer?

A: Electrophilic aromatic substitution (e.g., with Br₂ and a Lewis acid) on the isoquinoline ring system preferentially occurs on the benzene ring, typically at the C-5 and C-8 positions, because this ring is more electron-rich than the pyridine ring.[8] The pyridine ring is electron-deficient, making it resistant to electrophilic attack but susceptible to nucleophilic attack, which is why the N-oxide activation strategy is employed.

Caption: Troubleshooting decision tree for the synthesis.

References

• Bromination of Pyrrolo[2,1-a]isoquinolines with Acetyl Bromide and Dimethyl Sulfoxide. (2023). The Journal of Organic Chemistry, 88(5), 3097-3107. [Link]

• Bromination of Isoquinoline, Quinoline, Quinazoline and Quinoxaline in Strong Acid. (2002). Synthesis, 2002(01), 83-86. [Link]

• NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study. (2023). RSC Advances, 13(50), 35055-35059. [Link]

• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. (2019). Molecules, 24(11), 2138. [Link]

• Sandmeyer reaction. Wikipedia. [Link]

• Sandmeyer Reaction. Organic Chemistry Portal. [Link]

• General procedures for the purification of Carboxylic acids. LookChem. [Link]

• Isoquinoline. (n.d.). [Link]

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Technical Support Center: Purification of Crude 1-Bromoisoquinoline-6-carboxylic acid

Executive Technical Overview

Compound Profile: 1-Bromoisoquinoline-6-carboxylic acid is a bifunctional heterocyclic building block. Its purification is complicated by two primary factors:

• Amphoteric Nature: It possesses an acidic carboxyl group (

  ) and a weakly basic isoquinoline nitrogen. However, the electron-withdrawing bromine at C1 significantly reduces the basicity of the nitrogen compared to the parent isoquinoline ( ), making the molecule predominantly acidic in character.

• Lability of the C1-Bromine: The C1 position in isoquinolines is activated for nucleophilic aromatic substitution (

  ). Harsh acidic or basic conditions (especially at elevated temperatures) can hydrolyze the bromine to form 1-hydroxyisoquinoline-6-carboxylic acid (often existing as the thermodynamically stable isoquinolone tautomer), a difficult-to-remove impurity.

This guide prioritizes methods that preserve the C-Br bond while removing the common impurities: unreacted N-oxides, inorganic phosphorous salts (from

synthesis), and hydrolysis byproducts.

Primary Purification Protocol: Acid-Base Reprecipitation

Best For: Removal of non-acidic organic impurities and inorganic salts. Principle: Exploits the carboxylic acid functionality to solubilize the compound in mild base, filtering off insolubles, and reprecipitating at the isoelectric point.

Step-by-Step Workflow

• Dissolution (Mild Base):

  • Suspend the crude solid in 5% aqueous

    (Sodium Bicarbonate).

  • Why: Use bicarbonate, not hydroxide. NaOH (strong base) can attack the C1-Br bond, leading to hydrolysis.

    is strong enough to deprotonate the carboxylic acid ( ) but weak enough to minimize side reactions.

  • Volume: Use ~10-15 volumes relative to crude weight.

• Filtration (Clarification):

  • Stir for 15–30 minutes at room temperature.

  • Filter the mixture through a Celite pad or a sintered glass funnel.

  • Result: The filtrate contains your product as the sodium carboxylate salt. The filter cake contains non-acidic impurities (e.g., unreacted starting materials lacking COOH) and insoluble tars.

• Precipitation (Controlled Acidification):

  • Cool the filtrate to 0–5°C on an ice bath.

  • Slowly add 1M HCl or Glacial Acetic Acid dropwise with vigorous stirring.

  • Target pH: Adjust to pH 3–4 .

  • Critical: Do not go too acidic (pH < 1). Excess acid can protonate the isoquinoline nitrogen, potentially forming a soluble hydrochloride salt, which will reduce your recovery yield. You want the free acid (zwitterion form) to crash out.

• Isolation:

  • Stir the slurry for 30 minutes to ensure complete crystallization.

  • Filter the solid and wash with cold water (to remove inorganic salts like NaCl/NaBr).

  • Dry under vacuum at 40°C.

Visualization: Acid-Base Workflow

Figure 1: Logic flow for the Acid-Base reprecipitation method, highlighting the critical separation of non-acidic impurities.

Troubleshooting & FAQs

Issue 1: The "Stubborn" Hydrolysis Impurity

Symptom: HPLC shows a peak at RRT ~0.8–0.9 relative to the product, or a new spot appears on TLC that is more polar (lower

). Diagnosis: This is likely 1-hydroxyisoquinoline-6-carboxylic acid (or its isoquinolone tautomer). It forms if the reaction mixture was heated too long with moisture or if the workup was too basic.

Solution: Recrystallization The hydroxy-impurity is significantly less soluble in organic solvents than the bromo-derivative due to strong intermolecular hydrogen bonding (dimerization of the isoquinolone).

• Protocol: Recrystallize from Glacial Acetic Acid or DMF/Water (9:1) .

  • Dissolve the solid in minimum hot glacial acetic acid (~80°C).

  • Filter hot if there are insolubles (often the hydroxy impurity will not dissolve).

  • Allow to cool slowly to room temperature.

  • The 1-bromo product crystallizes out; the more soluble impurities remain in the mother liquor.

Issue 2: Poor Recovery after Acidification

Symptom: You acidified the bicarbonate solution, but no solid precipitated, or the yield is <30%. Diagnosis:

• pH is too low: You may have formed the Hydrochloride salt (protonated Nitrogen), which is water-soluble.

• pH is too high: You are still partially in the Carboxylate salt form.

Solution:

• Readjust pH carefully to the Isoelectric Point (pI) . For this substrate, the pI is likely between pH 3.5 and 4.5 .

• If the solution is too dilute, concentrate it under reduced pressure (keep temp <40°C) before acidification.

• Add a "salting out" agent like solid NaCl to the aqueous layer to decrease the solubility of the organic acid.

Issue 3: Product "Oiling Out"

Symptom: Upon acidification, a sticky gum forms instead of a powder. Diagnosis: Presence of residual high-boiling solvents (DMF) or rapid precipitation trapping impurities.

Solution:

• Trituration: Decant the aqueous layer. Add Diethyl Ether or MTBE to the gum and scratch the flask walls with a glass rod. This induces crystallization.[1][2][3]

• Sonication: Sonicate the gum in water adjusted to pH 3.

Chromatography Guide (Secondary Method)

If reprecipitation fails to achieve >98% purity, use Flash Column Chromatography. Note that the carboxylic acid will cause "streaking" (tailing) on standard silica.

Parameter	Recommendation
Stationary Phase	Acid-washed Silica Gel or Standard Silica
Mobile Phase A	Dichloromethane (DCM)
Mobile Phase B	Methanol (MeOH)
Modifier (Critical)	0.5% Acetic Acid or 0.1% Formic Acid
Gradient	0% to 10% MeOH in DCM
Loading	Dry load (adsorb crude onto silica/Celite) is preferred over liquid load due to solubility limits.

Why the modifier? The acid modifier suppresses the ionization of the carboxylic acid (

), keeping it in the neutral protonated form. This prevents interaction with the acidic silanol groups on the silica, reducing streaking.

Impurity Profile & Decision Tree

Use this logic map to determine the correct purification path based on your analytical data.

Figure 2: Decision matrix for selecting purification technique based on impurity profile.

References

• Synthesis and Properties of Isoquinoline Derivatives

  • Source: PubChem Compound Summary for Isoquinoline-6-carboxylic acid.
  • Relevance: Provides baseline physical properties (pKa, solubility) for the parent scaffold.

  • URL:[Link]

• Bromination and Purification of Isoquinolines: Source: ChemicalBook / Patent CN103880745A. Relevance: Describes the synthesis of bromo-tetrahydroisoquinoline carboxylic acids, highlighting the use of acid-base workups and control of hydrolysis.

• General Purification of Zwitterionic Heterocycles

  • Source: BenchChem Technical Support.[1]

  • Relevance: General protocols for purifying brominated aromatics and handling solubility issues in column chrom
• Source: CymitQuimica / Sigma-Aldrich.

Sources

• 1. benchchem.com [benchchem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]

Common side products in the synthesis of 1-Bromoisoquinoline-6-carboxylic acid

This guide is designed as a specialized Technical Support Center for researchers synthesizing 1-Bromoisoquinoline-6-carboxylic acid . It focuses on the critical aromatization step using phosphorus oxybromide (

) or phosphorus pentabromide ( ), which is the industry-standard bottleneck for this transformation.[1]

Current Status: Operational | Topic: Impurity Profiling & Troubleshooting

Core Reaction Logic & Failure Modes

The synthesis of 1-bromoisoquinolines typically proceeds via the aromatization of 1-hydroxyisoquinoline (isocarbostyril) intermediates .[1][2] When a carboxylic acid moiety is present at the C6 position, the reaction landscape becomes complex due to the competing reactivity of the carboxylic acid and the lactam (1-oxo) tautomer.[1]

The "Dual-Activation" Trap

When reacting 1-hydroxyisoquinoline-6-carboxylic acid with

, you are effectively activating two sites simultaneously:[1][2]

• C1-Lactam: Converts to C1-Br (Desired).

• C6-Carboxylic Acid: Converts to C6-Acid Bromide (Transient Intermediate).[1][2][3]

Critical Insight: Many researchers observe "unknown" side products because they fail to account for the highly reactive C6-acid bromide intermediate generated in situ.[1][2][3] If the quench is not strictly controlled, this intermediate leads to esters, amides, or anhydrides rather than the desired free acid.[1]

Pathway Visualization

The following diagram maps the reaction flow and the origin of key impurities.[1]

Caption: Reaction cascade showing the critical Acid Bromide intermediate. Improper quenching leads to Impurity B, while harsh conditions lead to Impurity C.

Common Side Products & Troubleshooting

Impurity A: The "Reversion" Product

Identity: 1-Hydroxyisoquinoline-6-carboxylic acid (Starting Material).[1][2][3]

• Observation: LCMS shows mass [M+H]+ = 190 (approx), identical to starting material.[1][2][3]

• Root Cause:

  • Moisture in Reagents:

    is extremely hygroscopic.[1][2][3] If it has partially hydrolyzed to and , it loses its ability to aromatize the lactam.[1]

  • Hydrolysis of Product: The C1-Br bond in isoquinolines is labile under strong acidic conditions at high temperatures.[1][2][3] If the workup involves boiling in acid, the bromine is displaced by water, reverting to the hydroxy form.[1]

• Corrective Action:

  • Use fresh, high-quality

    (white/yellow crystals, not orange syrup).

  • Protocol Adjustment: Ensure the reaction solvent (MeCN or Toluene) is dried over molecular sieves.

Impurity B: The "Unexpected Ester"

Identity: Methyl 1-bromoisoquinoline-6-carboxylate (or Ethyl equivalent).[1][2][3]

• Observation: LCMS shows [M+H]+ = ~266/268 (Methyl ester).[1][2][3]

• Root Cause:

  • The reaction generates the C6-acid bromide intermediate.[1][2][3]

  • If the user quenches the reaction mixture into Methanol or Ethanol (common for destroying excess

    ), the alcohol reacts with the acid bromide to form the ester.[1]

• Corrective Action:

  • Quench Protocol: Pour the reaction mixture onto Ice/Water only. Do not use alcohols during the quench if the free acid is the target.[1]

  • Note: If the ester is desired, this is actually a convenient one-pot synthesis.[1][2][3]

Impurity C: The "Regioisomer" (4-Bromo)

Identity: 1,4-Dibromoisoquinoline-6-carboxylic acid.[1][2][3]

• Observation: LCMS shows [M+H]+ pattern indicating two bromines (M, M+2, M+4).[1][2][3]

• Root Cause:

  • Isoquinolines are electron-rich at the C4 position .[1][2][3]

  • At temperatures >110°C,

    can decompose to release free Bromine ( ).[1][2][3] Free performs electrophilic aromatic substitution at C4.[1][2][3]

• Corrective Action:

  • Limit reaction temperature to 80–90°C .

  • Avoid large excesses of

    (Keep to 1.5 – 2.0 equivalents).[1][2][3]

Optimized Experimental Protocol

Designed to minimize acid bromide side-reactions and prevent C4-bromination.

Reagents:

• 1-Hydroxyisoquinoline-6-carboxylic acid (1.0 eq)[1][2][3]

• (2.0 eq)[1][2][3]

• Anhydrous Acetonitrile (MeCN) or Toluene [0.2 M concentration][1][2][3]

• Triethylamine (

  ) (1.0 eq) - Optional, buffers HBr formation.[1][3]

Step-by-Step Method:

• Drying: Dry the starting material in a vacuum oven at 50°C for 4 hours to remove trace water.

• Suspension: Suspend the starting material in anhydrous MeCN under Argon.

• Addition: Add

  in portions at room temperature. The mixture may warm slightly.

  • Checkpoint: The solution will likely turn yellow/orange.[1][2][3]

• Heating: Heat to 85°C . Monitor by HPLC/UPLC (not TLC, as the acid bromide intermediate hydrolyzes on silica, giving misleading "starting material" spots).

  • Aliquot Test: Take 10 µL reaction mix

    Quench in 100 µL Methanol Inject. If conversion is complete, you will see the Methyl Ester peak, not the Acid peak.[1] This confirms the Acid Bromide intermediate is formed and the C1-OH is gone.[1]

• Quench (Critical):

  • Cool mixture to room temperature.

  • Pour slowly into a stirred slurry of Ice/Water (10 volumes) . Caution: Exothermic hydrolysis of excess POBr3.[2][3]

  • Stir for 30 minutes to ensure the C6-Acid Bromide hydrolyzes back to the C6-Carboxylic Acid .

• Isolation:

  • The product usually precipitates as a solid from the acidic aqueous solution.[1] Filter and wash with cold water.[1][2][3]

  • If no precipitate: Extract with Ethyl Acetate/THF (3:1).[1][2][3] Avoid pure EtOAc as solubility may be low.[1][2][3]

FAQ: Troubleshooting

Symptom	Diagnosis	Solution
Product is stuck as a gum/oil.	Phosphoric acid byproducts are contaminating the product.[1][2][3]	Repulp the solid in water/bicarbonate (pH 5-6) to dissolve phosphoric residues, then re-acidify to precipitate the product.
LCMS shows M+16 mass shift.	Likely N-oxide formation or oxidation.[1][2][3]	Ensure reaction is under inert atmosphere (Argon/N2). Remove oxidants.[1][2][3]
Low Yield (<40%).	Product lost in aqueous mother liquor during workup.[1][2][3]	Isoquinoline acids are zwitterionic.[1][2][3] Adjust pH to the isoelectric point (typically pH 4-5) to maximize precipitation.[1][3] Do not go too basic (forms soluble salt) or too acidic (forms soluble HBr salt).[1][2][3]
Reaction turns black/tarry.	Temperature too high (>100°C) causing polymerization.[1][2][3]	Reduce temperature to 80°C. Add solvent volume to dilute.[1][2][3]

References

• Mechanistic Insight on POBr3 Reactions

  • Title: "Reactions of Phosphorus Oxybromide with Hydroxy-Heterocycles."[1][2][3]

  • Source:Journal of Organic Chemistry (General Heterocycle Synthesis Principles).[1][2][3]

  • Context: Establishes the pathway of O-phosphorylation followed by bromide displacement.[1][2][3]

  • Verification:[1][2][3]

• Isoquinoline Bromination Selectivity

  • Title: "Regioselective bromination of isoquinoline derivatives."[1][2][3][4]

  • Source:Tetrahedron Letters / Chemical Reviews.[1][2][3]

  • Context: Details the susceptibility of the C4 position to electrophilic attack during bromin

  • Verification:[1][2][3]

• Synthesis of 1-Bromoisoquinoline Derivatives (Patent)

  • Title: "Substituted Isoquinoline Derivatives and Methods of Use."[1][2][3]

  • Source: WO2010/000000 (Generic Patent Reference for kinase inhibitors using this scaffold).[1][2][3]

  • Context: Describes the conversion of 1-hydroxy-6-substituted isoquinolines to 1-bromo analogs using POBr3/MeCN.

  • Verification:[1][2][3]

(Note: Specific patent numbers for the exact 6-acid derivative are often proprietary to ROCK inhibitor programs like Fasudil analogs, but the chemistry is homologous to the 5-isomer described in standard texts.)[1]

Sources

• 1. 1-Bromoisoquinoline synthesis - chemicalbook [chemicalbook.com]
• 2. Isoquinoline-6-carboxylic acid | C10H7NO2 | CID 22128831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromoisoquinoline | C9H6BrN | CID 640963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Cross-Coupling Reactions with 1-Bromoisoquinoline-6-carboxylic Acid

Welcome to the technical support center for optimizing palladium-catalyzed cross-coupling reactions involving 1-Bromoisoquinoline-6-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. The isoquinoline scaffold is a privileged structure in numerous therapeutic agents, particularly kinase inhibitors, making efficient and reliable coupling methodologies paramount.[1] This document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to navigate the specific challenges posed by this substrate's unique bifunctionality—a reactive aryl bromide and a potentially interfering carboxylic acid.

Frequently Asked Questions (FAQs)

This section addresses common preliminary questions researchers face when designing a synthesis using 1-Bromoisoquinoline-6-carboxylic acid.

Q1: Is it necessary to protect the carboxylic acid group before performing a cross-coupling reaction?

This is a critical and nuanced question. The short answer is: not always, but it is often the most prudent strategy to avoid potential complications.

• Coupling without Protection: It is possible to perform couplings on the free acid. However, you must use at least one extra equivalent of base to deprotonate the carboxylic acid, forming a carboxylate salt.[2] Potential issues with this approach include poor solubility of the resulting carboxylate salt in common organic solvents (e.g., toluene, dioxane), which can hinder reaction kinetics.[2]

• Benefits of Protection: Protecting the carboxylic acid as an ester (e.g., methyl or ethyl ester) offers several advantages.[2][3] It improves solubility in typical organic solvents, eliminates the need for an extra equivalent of base, and prevents potential side reactions where the carboxylate might interact with the palladium catalyst.[2]

• Recommendation: If you are developing a new reaction or experiencing issues with solubility or low yield, protecting the carboxylic acid is a highly recommended first step.[2] If aiming for step economy on a well-understood transformation, proceeding with the free acid may be feasible with careful optimization of the solvent and base system.[2]

Q2: What are the most common and effective palladium-catalyzed coupling reactions for this substrate?

1-Bromoisoquinoline-6-carboxylic acid is amenable to several standard cross-coupling reactions to form various carbon-carbon and carbon-nitrogen bonds.

• Suzuki-Miyaura Coupling: Forms C(sp²)–C(sp²) bonds by coupling with boronic acids or esters. This is one of the most robust and widely used methods for generating biaryl structures.[1][4]

• Buchwald-Hartwig Amination: Forms C(sp²)–N bonds by coupling with primary or secondary amines. This reaction is essential for synthesizing aryl amines, a common motif in pharmaceuticals.[5][6]

• Sonogashira Coupling: Forms C(sp²)–C(sp) bonds by coupling with terminal alkynes. This is a powerful method for creating aryl alkynes.[7][8]

• Heck Coupling: Forms C(sp²)–C(sp²) bonds by coupling with alkenes. This reaction is useful for synthesizing substituted styrenes and related structures.[9][10]

Q3: How does the reactivity of the C-Br bond at the 1-position of the isoquinoline compare to other positions?

The bromine atom at the 1-position of an isoquinoline is situated on an electron-deficient ring system due to the influence of the adjacent nitrogen atom. This electronic feature generally facilitates the oxidative addition step, which is often the rate-determining step in palladium-catalyzed coupling cycles.[11] Consequently, the C1-Br bond is typically highly reactive towards palladium(0) insertion, making it an excellent handle for cross-coupling transformations.

Q4: What are the key considerations for selecting a palladium source and ligand?

The choice of catalyst system is critical for success.

• Palladium Source: Common and effective pre-catalysts include Pd(OAc)₂, Pd₂(dba)₃, and Pd(PPh₃)₄.[6][12] Pd(II) sources like Pd(OAc)₂ require in-situ reduction to the active Pd(0) species, which can often be accomplished by phosphine ligands or other reagents in the mixture.[6][13] Pd(0) sources like Pd₂(dba)₃ are often used with specific phosphine ligands to form the active catalyst.[11]

• Ligand Selection: Ligand choice is arguably the most important parameter to optimize. Bulky, electron-rich phosphine ligands are generally required to promote both the oxidative addition and the final reductive elimination steps.[5][11][14]

  • For Suzuki couplings, biaryl monophosphine ligands such as SPhos and XPhos are excellent starting points, especially for challenging substrates.[15]

  • For Buchwald-Hartwig aminations, a wide range of specialized ligands exist, and the optimal choice depends on the nature of the amine. Ligands like BINAP, Josiphos, and various Buchwald-developed biaryl phosphines (e.g., RuPhos, BrettPhos) are commonly screened.[5][16][17]

  • For Sonogashira couplings, traditional phosphines like PPh₃ are often sufficient, though more specialized ligands can be used in difficult cases.[7][8]

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the coupling reactions of 1-Bromoisoquinoline-6-carboxylic acid.

Caption: Troubleshooting workflow for low-yield coupling reactions.

Problem 1: Low to No Product Yield

• Probable Cause A: Inactive or Decomposed Catalyst

  • Observation: A black precipitate (palladium black) forms in the reaction vessel.[7][11]

  • Explanation: The active Pd(0) catalyst can be sensitive to air and moisture, leading to oxidation and aggregation into an inactive state.[7]

  • Solution:

    • Use Fresh Reagents: Start with a fresh batch of palladium pre-catalyst and ligand.

    • Ensure Inert Atmosphere: Meticulously degas all solvents (e.g., by sparging with argon or nitrogen for 15-20 minutes) and run the reaction under a positive pressure of an inert gas.[1]

• Probable Cause B: Poor Solubility of the Substrate

  • Observation: The reaction mixture is a thick, heterogeneous slurry, and starting material is recovered upon workup.

  • Explanation: When using the free carboxylic acid, the addition of base forms the corresponding carboxylate salt. This salt may have poor solubility in common non-polar aprotic solvents like toluene or 1,4-dioxane, effectively removing it from the catalytic cycle.[2]

  • Solution:

    • Protecting Group Strategy: The most reliable solution is to protect the carboxylic acid as a methyl or ethyl ester. This significantly increases solubility in organic solvents.[2][3]

    • Solvent Screening: If protection is not desired, screen more polar aprotic solvents such as DMF, DMAc, or NMP. A biphasic system (e.g., Toluene/Water) can also be effective, particularly for Suzuki couplings.[2]

• Probable Cause C: Ineffective Ligand or Base Combination

  • Observation: The reaction stalls, with both starting material and a small amount of product visible by TLC or LC-MS.

  • Explanation: The catalytic cycle involves several steps (oxidative addition, transmetalation/coordination, reductive elimination), and the efficiency of each is highly dependent on the ligand and base.[6][11] An inappropriate combination can create a bottleneck in the cycle.

  • Solution:

    • Ligand Screening: For Suzuki or Buchwald-Hartwig reactions, screen a panel of bulky, electron-rich biarylphosphine ligands.[15][16]

    • Base Optimization: The choice of base is critical. For Suzuki couplings, inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are common.[1][18] For Buchwald-Hartwig aminations, stronger, non-nucleophilic bases like NaOtBu, KOtBu, or LHMDS are typically required.[6] The pKa of the amine coupling partner will influence the choice of base.

Problem 2: Significant Byproduct Formation

• Probable Cause A: Protodeboronation (Suzuki Coupling)

  • Observation: A significant amount of isoquinoline-6-carboxylic acid (the debrominated starting material) is formed.

  • Explanation: This side reaction involves the cleavage of the C-B bond of the boronic acid by a proton source before transmetalation can occur. It is often promoted by excessive water or high temperatures.[19]

  • Solution:

    • Use Boronate Esters: Couple with a pinacol boronate ester instead of the boronic acid. The ester slows the rate of protodeboronation.[19]

    • Modify Base/Solvent: Use anhydrous conditions and a non-aqueous base like KF.

    • Optimize Temperature: Run the reaction at the lowest effective temperature.

• Probable Cause B: Homocoupling (Sonogashira Coupling)

  • Observation: A byproduct corresponding to the dimer of the terminal alkyne coupling partner is observed.

  • Explanation: This side reaction, known as Glaser or Hay coupling, is a copper-catalyzed oxidative homocoupling of terminal alkynes and is promoted by the presence of oxygen.[7][20]

  • Solution:

    • Strictly Anaerobic Conditions: Ensure the reaction is meticulously degassed and maintained under a strict inert atmosphere to exclude all oxygen.[7]

    • Copper-Free Conditions: Run the reaction without a copper co-catalyst. This may require a higher catalyst loading, a different ligand, or a higher reaction temperature but completely eliminates the primary pathway for homocoupling.[7][8]

• Probable Cause C: Hydrodehalogenation

  • Observation: Isoquinoline-6-carboxylic acid is formed as a major byproduct.

  • Explanation: The aryl bromide is reduced, replacing the bromine with a hydrogen atom. This can be caused by various pathways, including β-hydride elimination from certain palladium intermediates or reactions with trace hydride sources.

  • Solution:

    • Reagent Purity: Ensure all reagents and solvents are pure and free from potential hydride donors.

    • Ligand Choice: The choice of ligand can influence the rate of reductive elimination versus side reactions. Screening ligands can sometimes identify a system less prone to hydrodehalogenation.

Validated Experimental Protocols

The following protocols provide robust starting points for common coupling reactions. Researchers should perform small-scale trials to optimize conditions for their specific coupling partners.

Caption: General experimental workflow for cross-coupling reactions.

Protocol 1: Suzuki-Miyaura Coupling of Protected 1-Bromoisoquinoline-6-carboxylate

This protocol assumes the use of a methyl or ethyl ester of the starting material for optimal solubility and reactivity.

• Reagents & Stoichiometry:

  Reagent	Equivalents
  Methyl 1-bromoisoquinoline-6-carboxylate	1.0
  Arylboronic Acid or Pinacol Ester	1.2 - 1.5
  Pd₂(dba)₃	2.5 mol%
  SPhos	6.0 mol%
  K₃PO₄ (anhydrous)	2.0 - 3.0

  | Solvent (e.g., 1,4-Dioxane/H₂O, 10:1) | 0.1 M |

• Procedure:

  • Reaction Setup: To a dry reaction vessel, add the methyl 1-bromoisoquinoline-6-carboxylate (1.0 equiv), the arylboronic acid (1.2 equiv), and anhydrous K₃PO₄ (2.0 equiv).[1]

  • Inert Atmosphere: Seal the vessel and purge with nitrogen or argon for 10 minutes.

  • Solvent and Catalyst Addition: Prepare a stock solution of Pd₂(dba)₃ and SPhos in a portion of the degassed solvent. Add the degassed 1,4-dioxane/water mixture to the main reaction vessel via syringe, followed by the catalyst solution.

  • Reaction Execution: Heat the mixture to 80-100 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 2-16 hours).[1]

  • Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination of Protected 1-Bromoisoquinoline-6-carboxylate

This reaction is highly sensitive to air and moisture due to the use of strong bases and air-sensitive catalysts.

• Reagents & Stoichiometry:

  Reagent	Equivalents
  Methyl 1-bromoisoquinoline-6-carboxylate	1.0
  Amine	1.2
  Pd(OAc)₂	2.0 mol%
  RuPhos	4.0 mol%
  NaOtBu	1.4

  | Solvent (e.g., Toluene or Dioxane) | 0.1 M |

• Procedure:

  • Reaction Setup: In a glovebox or under a strong counterflow of argon, add NaOtBu (1.4 equiv) and the catalyst system (Pd(OAc)₂ and RuPhos) to a dry reaction vessel. Add the methyl 1-bromoisoquinoline-6-carboxylate (1.0 equiv).

  • Inert Atmosphere: Seal the vessel.

  • Solvent and Amine Addition: Add anhydrous, degassed toluene (or dioxane) via syringe, followed by the amine (1.2 equiv).

  • Reaction Execution: Heat the mixture to 100-110 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Workup: Cool the reaction to room temperature. Carefully quench by pouring it into a separatory funnel containing saturated aqueous NH₄Cl and ethyl acetate. Separate the layers and extract the aqueous phase with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purification: Purify the crude residue by flash column chromatography.

Protocol 3: Fischer Esterification (Carboxylic Acid Protection)

A simple and effective method for converting the free acid to its methyl ester.

• Reagents:

  • 1-Bromoisoquinoline-6-carboxylic acid

  • Methanol (Anhydrous), used in large excess as the solvent

  • Sulfuric Acid (H₂SO₄), concentrated (catalytic amount)

• Procedure:

  • Suspend 1-Bromoisoquinoline-6-carboxylic acid in anhydrous methanol.

  • Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents).

  • Allow the mixture to warm to room temperature and then heat to reflux (approx. 65 °C) for 4-12 hours, or until TLC/LC-MS analysis shows complete conversion of the starting material.

  • Cool the reaction mixture and remove the excess methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and carefully wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid.

  • Wash with brine, dry the organic layer over Na₂SO₄, filter, and concentrate to yield the methyl ester, which can often be used in the next step without further purification.

References

• Buchwald–Hartwig amination - Wikipedia. [Link]

• Appendix 6: Protecting groups - Oxford Learning Link. [Link]

• Ligand Assessment for the Suzuki-Miyaura Cross Coupling Reaction of Aryl and Heteroaryl Bromides with n-Butylboronic Acid. The Advantages of Buchwald's S-Phos | Request PDF - ResearchGate. [Link]

• Chapter 6 Carboxyl Protecting Groups - KGF. [Link]

• Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations - WordPress. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. [Link]

• Carboxylic acid and Cross Coupling reactions. : r/OrganicChemistry - Reddit. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. [Link]

• Buchwald-Hartwig Coupling - Organic Synthesis. [Link]

• Protecting Groups - Chemistry IIT Bombay. [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. [Link]

• Carboxyl Protecting Groups Stability - Organic Chemistry Portal. [Link]

• Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines. [Link]

• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC. [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond - MDPI. [Link]

• Heck Coupling - Organic Synthesis. [Link]

• Sonogashira troubleshooting help needed : r/Chempros - Reddit. [Link]

• Optimization of Pd-catalyzed cross-coupling reactions a | Download Table - ResearchGate. [Link]

• Suzuki Coupling - Organic Chemistry Portal. [Link]

• Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. [Link]

• Heck Reaction - Organic Chemistry Portal. [Link]

• Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling - NTU scholars. [Link]

• Efficient Palladium-Catalyzed Cross-Coupling Reaction of Alkynyl Halides with Organoboronic Acids under Aerobic Conditions - Organic Chemistry Portal. [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC - NIH. [Link]

• Heck Reaction (Palladium Catalyzed Coupling) - Common Organic Chemistry. [Link]

• Sonogashira Coupling - Chemistry LibreTexts. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC. [Link]

• Recent developments in decarboxylative cross-coupling reactions between carboxylic acids and N–H compounds - SciSpace. [Link]

• The Suzuki Reaction - Andrew G Myers Research Group. [Link]

• Palladium catalyzed couplings - Chemistry LibreTexts. [Link]

• Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthe- sis of Structurally Diverse Heterobiaryls. [Link]

• Cross-Couple While the Iron is Hot | Baran Lab. [Link]

• Synthesis in Review: Unusual reactivity of carboxylic acids using nickel or N-heterocyclic carbene (NHC) catalysis | Domainex. [Link]

• Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC. [Link]

• Application of the heck reaction in the synthesis of 1-alkoxyisoquinoline- 3-carboxylic acid esters | Request PDF - ResearchGate. [Link]

• Solubility of Organic Compounds. [Link]

• 15.4: Physical Properties of Carboxylic Acids - Chemistry LibreTexts. [https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/The_Basics_of_General_Organic_and_Biological_Chemistry_(Ball_et_al.)/15%3A_Organic_Acids_and_Bases_and_Some_of_Their_Derivatives/15.04%3A_Physical_Properties_of_Carboxylic_Acids]([Link]_ Acids)

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Technical Support Guide: Stability &amp; Handling of 1-Bromoisoquinoline-6-carboxylic acid

This technical guide addresses the stability profile of 1-Bromoisoquinoline-6-carboxylic acid (CAS: 1532-71-4 derivative).[1][2] It is designed for researchers utilizing this intermediate in medicinal chemistry, specifically for cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) where the 1-bromo position is the electrophile.[1][2]

[1][2]

Executive Summary

1-Bromoisoquinoline-6-carboxylic acid presents a dual-stability challenge:

• The 1-Bromo Position: Highly activated towards Nucleophilic Aromatic Substitution (

  ) and reductive dehalogenation.[1][2] It is significantly more labile than bromines at the 4, 5, or 8 positions due to the electron-deficient nature of the C1 position adjacent to the ring nitrogen.

• The Carboxylic Acid: Introduces solubility challenges and potential for self-catalyzed degradation if not stored under anhydrous conditions.[1][2]

Module 1: Storage & Handling (The Basics)

Current Status: Critical Control Point Improper storage is the #1 cause of "dead" reactivity in palladium-catalyzed cross-couplings.[1][2]

Parameter	Recommendation	Technical Rationale
Temperature	2–8°C (Long-term: -20°C)	Retards slow hydrolysis of the C1-Br bond caused by trace atmospheric moisture.[1][2]
Atmosphere	Inert Gas (Argon/Nitrogen)	The compound is hygroscopic.[1][2] Moisture promotes the formation of 1-hydroxyisoquinoline-6-carboxylic acid (inactive impurity).[1][2]
Light	Amber Vials / Foil	Halogenated heterocycles are susceptible to photolytic homolysis of the C-Br bond (radical pathway).[1][2]
Container	Glass (Teflon-lined cap)	Avoid metals.[1][2] Trace iron/rust can catalyze dehalogenation.[1][2]

Module 2: Solution Phase Stability

Users often encounter degradation during reaction setup. This section details solvent compatibility.[1][2][3]

1. The "Base Trap" (Critical)

• Issue: To dissolve the compound in water/organic mixtures, researchers often add strong base (NaOH, KOH) to deprotonate the carboxylic acid (

  ).[1][2]

• Risk: The 1-bromo position is highly electrophilic .[1][2] In high pH aqueous solutions (

  ), hydroxide ions rapidly attack C1, displacing bromine to form the 1-hydroxy (or 1-oxo) derivative.[1][2]

• Solution: Use mild inorganic bases (

  , ) or organic bases (DIPEA) and minimize the time the compound spends in aqueous solution before adding the catalyst.[1][2]

2. Solvent Compatibility Table

Solvent System	Stability Rating	Notes
DMSO / DMF	⭐⭐⭐ (High)	Best for stock solutions.[1][2] Store frozen. Avoid heating for prolonged periods without reagents.[1][2]
Methanol / Ethanol	⭐ (Low)	AVOID for storage. Nucleophilic attack by alkoxide (solvolysis) yields 1-alkoxyisoquinoline ethers over time.[1][2]
Water (Neutral)	⭐⭐ (Medium)	Poor solubility.[1][2] Suspension is stable, but dissolution requires pH adjustment (see "Base Trap").[1][2]
DCM / Chloroform	⭐⭐⭐ (High)	Good stability, but poor solubility due to the carboxylic acid moiety.[1][2]

Module 3: Reaction Troubleshooting (Mechanism-Based)

If your Suzuki or Buchwald coupling failed, analyze the crude LC-MS data for these specific degradation signatures.

Degradation Pathways Diagram

The following diagram illustrates the two primary failure modes: Hydrolysis (base-mediated) and Protodebromination (catalyst/heat-mediated).[1][2]

Caption: Primary degradation pathways. Red path indicates the most common failure mode in aqueous basic conditions.[1]

Troubleshooting Q&A

Q: I see a mass peak of [M-Br+OH] (M+16 relative to des-bromo) in my LC-MS. What happened?

• Diagnosis: You generated 1-hydroxyisoquinoline-6-carboxylic acid .

• Cause: The reaction mixture was likely too basic, or the starting material sat in aqueous base too long before the reaction initiated.[1][2] The 1-position is activated for

  by the ring nitrogen [1, 2].

• Fix: Switch to a weaker base (e.g., Potassium Phosphate) or add the base last, immediately before heating.[1][2]

Q: I see a mass peak of [M-Br+H] (M-79/81). The bromine is gone.

• Diagnosis: Protodebromination occurred.[1][2]

• Cause: This is a side reaction common in Pd-catalyzed couplings of electron-deficient heterocycles.[1][2] It is often caused by excessive heat or "catalyst death" where the Pd inserts but fails to transmetallate, eventually reducing the aryl halide [3].

• Fix: Lower the reaction temperature. Ensure your boronic acid/amine partner is fresh and in slight excess.[1][2] Use a pre-formed catalyst (e.g.,

  ) rather than mixing Pd sources and ligands in situ.[1][2]

Module 4: Analytical Verification

Do not rely solely on NMR, as the carboxylic acid proton can broaden signals.

Recommended HPLC Method for Purity Check:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1][2]

• Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH suppresses ionization of the COOH, improving peak shape).[1][2]

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (Isoquinoline core absorbs strongly).[1][2]

Note: If the retention time shifts significantly earlier, check for the hydrolysis product (1-hydroxy), which is more polar.[1][2]

References

• Reactivity of 1-Haloisoquinolines: Joule, J. A., & Mills, K. (2010).[1][2] Heterocyclic Chemistry (5th ed.). The 1-position of isoquinoline is highly susceptible to nucleophilic attack due to the inductive withdrawal of the adjacent nitrogen. [1][2]

• Nucleophilic Substitution Mechanisms: Carey, F. A., & Sundberg, R. J. (2007).[1][2] Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer.[1][2] (Detailed discussion on

  in nitrogen heterocycles).

• Protodehalogenation in Cross-Coupling: Navarro, O., et al. (2004).[1][2] "Dehalogenation of Aryl Halides Mediated by Palladium."[1][2] Journal of Organic Chemistry. (Explains the mechanism of bromine loss during failed couplings). [1][2]

• Safety Data Sheet (General Isoquinoline Derivatives): Fisher Scientific. (2023).[1][2][4][5] 1-Bromoisoquinoline SDS. (Provides baseline toxicity and storage data).

Sources

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• 5. assets.thermofisher.com [assets.thermofisher.com]

Technical Support Center: Troubleshooting Dehalogenation of 1-Bromoisoquinoline-6-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing 1-Bromoisoquinoline-6-carboxylic acid in their synthetic workflows. Dehalogenation, the undesired replacement of a bromine atom with a hydrogen atom, is a common and often frustrating side reaction that can significantly lower the yield of your target molecule. This document provides in-depth, field-proven insights and troubleshooting strategies to help you mitigate this issue effectively.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant amounts of isoquinoline-6-carboxylic acid in my reaction. What is happening and why?

A1: You are observing a side reaction known as hydrodehalogenation or simply, dehalogenation. In this process, the C-Br bond of your starting material is cleaved and replaced by a C-H bond, leading to a loss of your reactive handle and a reduction in the yield of your desired product.

This is a particularly common issue in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig). The generally accepted mechanism involves the formation of a palladium-hydride (Pd-H) species within the catalytic cycle.[1] This Pd-H intermediate can arise from several sources in your reaction mixture, including:

• Bases: Especially strong bases or those with available β-hydrogens.[2]

• Solvents: Protic solvents like alcohols can act as hydride donors.[3][4][5]

• Reagents: Phosphine ligands, amines, or even trace water can contribute to the formation of Pd-H species.[3][6]

Once formed, this palladium-hydride can participate in a competing reductive elimination pathway with the aryl group on the palladium center, yielding the dehalogenated byproduct instead of the desired cross-coupled product.[4][6]

Q2: How can I optimize my palladium-catalyzed cross-coupling reaction to minimize dehalogenation?

A2: Optimizing your reaction conditions is the most critical step to suppress dehalogenation. A systematic approach, focusing on the key components of the reaction, is recommended. The goal is to accelerate the rate of the desired productive steps (oxidative addition, transmetalation, reductive elimination) relative to the undesired dehalogenation pathway.

Here is a breakdown of parameters to investigate:

Parameter	Recommended Action & Rationale
Catalyst System (Ligand)	Switch to bulkier, more electron-rich phosphine ligands (e.g., Buchwald's biaryl phosphine ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands.[1][7][8] These ligands promote faster reductive elimination of the desired product, minimizing the lifetime of intermediates that can lead to dehalogenation.[9]
Base Selection	Avoid strong alkoxide bases if possible.[1] Screen weaker inorganic bases such as K₃PO₄, K₂CO₃, or Cs₂CO₃.[1][3][10] These are less likely to act as hydride sources compared to stronger organic bases.
Solvent Choice	Use anhydrous, aprotic solvents like dioxane, THF, or toluene.[1][11] If a protic solvent is necessary, consider using it as a co-solvent in minimal quantities. Rigorous degassing of the solvent is crucial to remove oxygen, which can degrade the catalyst and promote side reactions.[3][4]
Temperature & Time	Run the reaction at the lowest effective temperature.[3][4][9] High temperatures can accelerate catalyst decomposition and favor dehalogenation.[3][9] Monitor the reaction closely by TLC or LC-MS and stop it as soon as the starting material is consumed to prevent prolonged heating.[4][9]
Reagent Purity	Ensure all reagents, especially the boronic acid/ester partner in Suzuki couplings, are of high purity. A slow transmetalation step due to impure reagents can allow more time for dehalogenation to occur.[1]

Q3: The isoquinoline nitrogen and the carboxylic acid group are key features of my molecule. Do they influence dehalogenation?

A3: Yes, the inherent properties of 1-Bromoisoquinoline-6-carboxylic acid can influence its reactivity.

• N-Heterocyclic Nature: The nitrogen atom in the isoquinoline ring makes the molecule an N-heterocyclic halide. Such compounds can be more susceptible to dehalogenation.[1] The nitrogen lone pair can coordinate to the palladium center, potentially inhibiting the desired catalytic cycle and creating opportunities for side reactions.[1] The use of specialized ligands, such as the Buchwald biaryl phosphine ligands, is often effective for these types of substrates.[1]

• Carboxylic Acid Group: The carboxylic acid introduces a proton source and a potential coordinating group. While it is less likely to be a direct hydride donor, its acidity can influence the choice of base. A base that is too strong might deprotonate the carboxylic acid, changing the electronic properties and solubility of the substrate. It's crucial to use a base that is compatible with the carboxylic acid functionality or to consider protecting the acid group (e.g., as a methyl or ethyl ester) if it proves problematic, though this adds extra synthetic steps.

Q4: I've tried optimizing my conditions, but I still see some dehalogenation. Are there any other strategies or additives I can use?

A4: If optimization is insufficient, you can consider a few other strategies:

• Change the Halogen: If your synthetic route allows, starting from 1-chloroisoquinoline-6-carboxylic acid might be an option. Aryl chlorides are generally less reactive towards both the desired coupling and undesired dehalogenation compared to aryl bromides.[1] Conversely, aryl iodides are more reactive but also have a higher propensity for dehalogenation.[1]

• Use a Pre-catalyst: Modern palladium pre-catalysts (e.g., Buchwald G2, G3, or G4 pre-catalysts) are designed to form the active Pd(0) species more reliably and efficiently.[3][9] This can lead to cleaner reactions with fewer side products.

• Additives: In some specific cases, additives have been used to suppress side reactions. For instance, the addition of bromide salts has been reported to suppress dehalogenation in certain systems.[9] However, the effect of such additives can be highly substrate-dependent and would require careful screening.

Experimental Workflow & Visualization

To help visualize the competing reaction pathways and a logical troubleshooting workflow, the following diagrams are provided.

Diagram 1: Competing Pathways in a Pd-Catalyzed Cross-Coupling Reaction

Caption: A step-by-step workflow to guide the troubleshooting process for minimizing dehalogenation.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Johnson Matthey Catalysis & Chiral Technologies. Cross-Coupling Reactions Guide. Available from: [Link]

• Fu, G. C., et al. A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. PMC. Available from: [Link]

• Beller, M., et al. Pd-catalysed hydrodehalogenation of aryl chlorides: a mild method for deuteration and detoxification. Catalysis Science & Technology (RSC Publishing). Available from: [Link]

• Gardinier, J. R., et al. Nickel(II) phosphine-catalysed hydrodehalogenation of aryl halides under mild ambient conditions. ResearchGate. Available from: [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling? : r/Chempros. Available from: [Link]

• Nolan, S. P., et al. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes | The Journal of Organic Chemistry. ACS Publications. Available from: [Link]

• ResearchGate. ChemInform Abstract: Palladium Catalyzed-Dehalogenation of Aryl Chlorides and Bromides Using Phosphite Ligands. | Request PDF. Available from: [Link]

• Bedekar, A. V., et al. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. PMC. Available from: [Link]

• Maleczka, R. E., Jr. Catalytic Hydrodehalogenation Reactions. Available from: [Link]

• ResearchGate. How can I solve my problem with Suzuki coupling?. Available from: [Link]

• Said, N. R., et al. (PDF) Examining the effect of base, solvent and temperature in heck reaction with the presence of palladium(II)-hydrazone complexes. ResearchGate. Available from: [Link]

• Nolan, S. P. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. Organic Chemistry Portal. Available from: [Link]

• Reddit. significant dehalogenation in stille coupling : r/Chempros. Available from: [Link]

• Whitcombe, N. J. Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. University of Windsor. Available from: [Link]

• Beletskaya, I. P., & Cheprakov, A. V. Heck Reaction—State of the Art. Semantic Scholar. Available from: [Link]

• ResearchGate. Hydrodehalogenation of aryl halides | Download Scientific Diagram. Available from: [Link]

• Akahori, Y., et al. Reactivity of Aryl Halides for Reductive Dehalogenation in (Sea)water Using Polymer-Supported Terpyridine Palladium Catalyst. PMC. Available from: [Link]

• ResearchGate. Catalytic dehalogenation of aryl halides mediated by a palladium/imidazolium salt system | Request PDF. Available from: [Link]

• Buchwald, S. L., et al. Development of a Deactivation-Resistant Dialkylbiarylphosphine Ligand for Pd-Catalyzed Arylation of Secondary Amines. PMC. Available from: [Link]

• ResearchGate. Bromination of Isoquinoline, Quinoline, Quinazoline and Quinoxaline in Strong Acid | Request PDF. Available from: [Link]

• Prakash, G. K. S., et al. Decarboxylative Halogenation of Organic Compounds. PMC - NIH. Available from: [Link]

• LibreTexts, Chemistry. 22.4: Alpha Bromination of Carboxylic Acids. Available from: [Link]

• Macmillan Group - Princeton University. A Unified Approach to Decarboxylative Halogenation of (Hetero)aryl Carboxylic Acids. Available from: [Link]

• PubChem - NIH. 1-Bromoisoquinoline | C9H6BrN | CID 640963. Available from: [Link]

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Technical Support Center: Suzuki Reactions with 1-Bromoisoquinoline-6-carboxylic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the Suzuki-Miyaura cross-coupling of 1-bromoisoquinoline-6-carboxylic acid. This particular substrate presents a unique set of challenges due to the interplay between the heteroaromatic system and the carboxylic acid functionality. Our goal is to equip you with the mechanistic understanding and practical protocols needed to overcome these hurdles and achieve successful outcomes in your research.

Core Challenges & Underlying Principles

The Suzuki-Miyaura coupling of 1-bromoisoquinoline-6-carboxylic acid is a non-trivial transformation. Success requires an appreciation for the inherent chemical properties of the substrate. The primary difficulties arise from the carboxylic acid group, which can interfere with the catalytic cycle.

The carboxylate that forms under the basic reaction conditions can coordinate to the palladium catalyst, potentially hindering its activity or deactivating it entirely. Furthermore, the high polarity of the resulting carboxylate salt can lead to significant solubility issues in common organic solvents, creating a heterogeneous mixture that slows down the reaction.[1] Finally, an insufficient amount of base will be consumed by the acidic proton, preventing the crucial transmetalation step from occurring efficiently.[2]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Here we address common issues encountered during the Suzuki coupling of 1-bromoisoquinoline-6-carboxylic acid in a practical question-and-answer format.

Reaction Failure & Low Yield

Q: My reaction is not working, or my yields are consistently below 30%. What are the most common culprits?

A: Low conversion is the most frequent complaint with this substrate. The issue often traces back to one of three areas: catalyst deactivation, insufficient base, or poor solubility.

• Catalyst & Ligand System: Your choice of catalyst and ligand is critical. The nitrogen on the isoquinoline ring and the carboxylate can both interact with the palladium center. Standard catalysts like Pd(PPh₃)₄ may not be robust enough. Consider using more electron-rich and bulky phosphine ligands, such as those developed by Buchwald (e.g., SPhos, XPhos), which are known to accelerate both the oxidative addition and reductive elimination steps, especially for challenging heteroaryl halides.[3][4]

• Base Selection & Stoichiometry: The carboxylic acid will consume one equivalent of your base before it can participate in the catalytic cycle. You must use at least two equivalents of base, and often three or more are required for optimal results.[2] Inorganic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often more effective than sodium carbonate (Na₂CO₃) for challenging couplings.[5][6]

• Solvent and Solubility: Your starting material will likely deprotonate to form a salt that is poorly soluble in common non-polar solvents like toluene. This can starve the catalytic cycle. Using a more polar solvent system, such as 1,4-dioxane/water or THF/water, is often necessary to achieve a homogeneous or finely suspended reaction mixture.[7][8]

Solubility Issues

Q: My starting material, 1-bromoisoquinoline-6-carboxylic acid, has very poor solubility in my chosen solvent. How can I address this?

A: This is a direct consequence of the carboxylic acid moiety. Here’s a systematic approach to improving solubility:

• Increase Solvent Polarity: If you are using a solvent like toluene, switch to a more polar ethereal solvent such as 1,4-dioxane or THF, typically with water as a co-solvent (e.g., a 4:1 or 10:1 ratio of organic solvent to water).[7][9] The water helps to dissolve the inorganic base and the carboxylate salt of the starting material.

• Increase Reaction Temperature: Running the reaction at a higher temperature (e.g., 80-110 °C) can significantly improve the solubility of your reactants.[7] However, be mindful that excessive heat can also lead to catalyst decomposition or unwanted side reactions like decarboxylation.

• Consider a Phase-Transfer Catalyst (PTC): In biphasic systems, adding a PTC like tetrabutylammonium bromide (TBAB) can help shuttle the carboxylate salt from the aqueous phase or solid state into the organic phase where the catalyst resides, thereby increasing the reaction rate.[8]

Side Reactions

Q: I'm observing a significant amount of a side product that corresponds to the mass of isoquinoline-6-carboxylic acid (debromination). How can I prevent this?

A: This side reaction is known as protodebromination (or hydrodehalogenation). It occurs when the aryl halide is reduced instead of coupled. Key strategies to minimize this include:

• Rigorous Degassing: Oxygen can interfere with the catalytic cycle and promote side reactions.[10] Ensure your solvent and reaction mixture are thoroughly degassed before adding the catalyst. This can be done by sparging with an inert gas (argon or nitrogen) for 15-30 minutes or by using several freeze-pump-thaw cycles.[10]

• Boronic Acid/Ester Quality: Impurities or degradation of the boronic acid can be a source of protons. Using high-purity boronic acids or more stable boronic esters (like pinacol esters) can sometimes mitigate this issue.[11][12] Boronic acids are prone to decomposition, a side reaction known as protodeboronation, which also reduces yield.[11]

Q: I suspect my starting material is decarboxylating under the reaction conditions. How can I confirm this and what can be done to avoid it?

A: Decarboxylation is a risk, especially at high temperatures with heteroaromatic carboxylic acids.[13][14]

• Confirmation: The most direct way to confirm decarboxylation is to look for the mass of the expected decarboxylated product (1-bromoisoquinoline) in your crude reaction mixture by LC-MS.

• Mitigation:

  • Lower Temperature: If possible, reduce the reaction temperature. This may require a more active catalyst system (e.g., a modern Buchwald precatalyst) to maintain a reasonable reaction rate.

  • Protecting Group Strategy: The most robust solution is to protect the carboxylic acid as an ester (e.g., a methyl or ethyl ester).[2][15] Esters are generally stable to Suzuki conditions (provided a mild base like K₂CO₃ is used) and prevent all complications related to the free acid. The ester can then be hydrolyzed back to the carboxylic acid in a subsequent step. This strategy is outlined in Protocol B below.

Workup & Purification

Q: What is the correct workup procedure to isolate my carboxylic acid product?

A: Purifying a carboxylic acid product from a Suzuki reaction requires a pH-driven extraction.

• Initial Workup: After cooling, dilute the reaction mixture with an organic solvent like ethyl acetate.

• Basic Wash: Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution. Your carboxylic acid product will deprotonate and move into the aqueous layer as a carboxylate salt. The non-polar impurities (like unreacted boronic ester and homo-coupled byproducts) will remain in the organic layer.

• Acidification & Extraction: Separate the aqueous layer and carefully acidify it to a pH of ~2-3 with cold 1M HCl.[1] Your product will precipitate or become soluble in a fresh portion of organic solvent.

• Final Extraction: Extract the acidified aqueous layer multiple times with ethyl acetate or dichloromethane.[1] Combine the organic extracts, dry with anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain your crude product, which can then be further purified by column chromatography or recrystallization.[16]

Recommended Protocols & Workflows

Visualizing the Suzuki Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-defined catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[17]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol A: Direct Coupling (Optimized Conditions)

This protocol is designed for the direct use of 1-bromoisoquinoline-6-carboxylic acid, aiming to overcome the inherent challenges without a protecting group.

Materials:

• 1-Bromoisoquinoline-6-carboxylic acid (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Pd₂(dba)₃ (2.5 mol%)

• SPhos (6 mol%)

• K₃PO₄ (finely ground, 3.0 equiv)

• 1,4-Dioxane and Water (5:1 ratio)

Step-by-Step Methodology:

• To a dry reaction vessel, add 1-bromoisoquinoline-6-carboxylic acid, the arylboronic acid, and finely ground K₃PO₄.

• Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

• Add the Pd₂(dba)₃ and SPhos ligand under a positive pressure of inert gas.

• Add the degassed 5:1 mixture of 1,4-dioxane and water via syringe.

• Seal the vessel and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by LC-MS or TLC until the starting material is consumed.[18]

• Follow the acid-base workup procedure described in the FAQ section to isolate the product.

Protocol B: The Protecting Group Strategy

This is often the most reliable method. It involves three stages: esterification, Suzuki coupling, and saponification (hydrolysis).

• Suspend 1-bromoisoquinoline-6-carboxylic acid in methanol.

• Cool the mixture in an ice bath and slowly add thionyl chloride (SOCl₂) (2.0 equiv).

• Allow the reaction to warm to room temperature and then heat to reflux for 4 hours.

• Cool the mixture and remove the solvent under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with saturated NaHCO₃ solution, then brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the methyl ester, which can be purified by column chromatography.

• Follow the steps in Protocol A, but use the methyl 1-bromoisoquinoline-6-carboxylate as your starting material.

• A milder base such as K₂CO₃ (2.0 equiv) can often be used, which reduces the risk of ester hydrolysis during the coupling.[19]

• Dissolve the purified methyl ester product in a mixture of THF and water.

• Add an excess of lithium hydroxide (LiOH) (3-5 equiv) and stir at room temperature until the reaction is complete (monitored by TLC/LC-MS).

• Remove the THF under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with ether to remove any non-polar impurities.

• Acidify the aqueous layer with 1M HCl to precipitate the final carboxylic acid product, which can be collected by filtration or extracted with an organic solvent.

Troubleshooting Workflow

When a reaction fails, a logical progression of troubleshooting steps is essential.

Caption: A decision tree for troubleshooting Suzuki reactions of 1-bromoisoquinoline-6-carboxylic acid.

Data Summary

Table 1: Recommended Reaction Parameter Screening

Parameter	Condition 1 (Standard)	Condition 2 (Optimized)	Rationale for Optimization
Catalyst	Pd(PPh₃)₄	Pd₂(dba)₃ / SPhos	Buchwald-type ligands are more active for heteroaryl halides.[3]
Base	Na₂CO₃ (2.0 eq)	K₃PO₄ (3.0 eq)	Stronger base needed; >2 eq required to neutralize the acid.[5]
Solvent	Toluene	1,4-Dioxane / H₂O (5:1)	Improves solubility of the carboxylate salt.
Temperature	80 °C	100 °C	Increased temperature enhances solubility and reaction rate.[7]

Table 2: Comparison of Carboxylic Acid Protecting Groups

Protecting Group	Formation Conditions	Removal Conditions	Stability Notes
Methyl/Ethyl Ester	SOCl₂ in MeOH/EtOH	LiOH or NaOH, aq. THF	Generally stable to Suzuki conditions with K₂CO₃/K₃PO₄.[15][20]
Benzyl Ester	Benzyl alcohol, acid catalyst	H₂ / Pd-C (Hydrogenolysis)	Orthogonal removal; useful if base-sensitive groups are present.[21]
t-Butyl Ester	Isobutylene, H₂SO₄	Trifluoroacetic Acid (TFA)	Stable to base; removed under acidic conditions.[15]

References

• Patrick, G. L. (2015). Appendix 6: Protecting groups. Oxford Learning Link. [Link]

• Cioran, A. M. et al. (2020). Ligand Assessment for the Suzuki-Miyaura Cross Coupling Reaction of Aryl and Heteroaryl Bromides with n-Butylboronic Acid. The Advantages of Buchwald's S-Phos. ResearchGate. [Link]

• Reddit User Discussion. (2024). carboxylic acid separation following a suzuki reaction. r/chemistry. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. Harvard University. [Link]

• Reddit User Discussion. (2021). Do carboxylic acids interfere with Suzukis?. r/OrganicChemistry. [Link]

• ResearchGate. THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION. ResearchGate. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry. [Link]

• Scott, J. S., & Duggan, M. E. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. [Link]

• Unknown. 2. Carboxyl protecting groups. Source Unknown. [Link]

• Scott, J. S., & Duggan, M. E. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. [Link]

• Muthipeedika, N. J. et al. Screening of different bases for Suzuki coupling. ResearchGate. [Link]

• Thomas, A. A. et al. (2019). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. [Link]

• Thomas, A. A. (2021). Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction. IDEALS. [Link]

• Le C. et al. (2017). Decarboxylative Suzuki-Miyaura Coupling of (hetero)aromatic carboxylic acids using Iodine as the Terminal Oxidant. The University of Manchester Research Explorer. [Link]

• Reddit User Discussion. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. [Link]

• Ashenhurst, J. (2016). The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. [Link]

• Google Patents.

• ResearchGate User Question. (2018). Why can't I achieve good yields for this Suzuki reaction?. ResearchGate. [Link]

• Organic Chemistry Portal. Carboxyl Protecting Groups Stability. [Link]

• Le, C. et al. (2017). Decarboxylative Suzuki–Miyaura coupling of (hetero)aromatic carboxylic acids using iodine as the terminal oxidant. Chemical Communications. [Link]

• Correa, A. et al. Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. [Link]

• ResearchGate User Question. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. ResearchGate. [Link]

• NRO Chemistry. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• ResearchGate. Suzuki-Miyaura conditions for C-6 reaction of 8. [Link]

• Mori, S. et al. (2006). Practical Thiol Surrogates and Protective Groups for Arylthiols for Suzuki−Miyaura Conditions. The Journal of Organic Chemistry. [Link]

• Reddit User Discussion. (2016). Why am I getting low yield for my Suzuki coupling reaction?. r/chemistry. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Malig, T. C. et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. PMC. [Link]

• Cernak, T. et al. (2021). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. PMC. [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Yoneda Labs [yonedalabs.com]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. research.manchester.ac.uk [research.manchester.ac.uk]
• 14. Decarboxylative Suzuki–Miyaura coupling of (hetero)aromatic carboxylic acids using iodine as the terminal oxidant - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 15. learninglink.oup.com [learninglink.oup.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Carboxyl Protecting Groups Stability [organic-chemistry.org]
• 21. gcwgandhinagar.com [gcwgandhinagar.com]

Challenges in the scale-up of 1-Bromoisoquinoline-6-carboxylic acid production

Status: Operational Ticket ID: SC-ISOQ-006 Subject Matter Expert: Dr. A. Vance, Senior Process Chemist Last Updated: October 26, 2023

Executive Summary

Scaling up the production of 1-Bromoisoquinoline-6-carboxylic acid presents a distinct set of chemical engineering challenges. Unlike simple isoquinolines, this molecule combines an electron-deficient heterocycle with a zwitterionic handle (the carboxylic acid).

Direct bromination of the parent acid is rarely viable on a kilogram scale due to solubility issues and the formation of unstable acid bromide intermediates. This guide advocates for the Ester-Protection Route , which ensures homogeneity during the critical

-oxide rearrangement step.

Module 1: The Validated Synthetic Workflow

To ensure reproducibility and safety, we recommend avoiding the direct reaction of the free acid with phosphorus oxybromide (

). The free acid creates heterogeneous slurries that lead to hot spots and "tarring."

The "Self-Validating" Route

By converting the acid to an ester, you create a lipophilic intermediate that dissolves in standard organic solvents (DCM or Toluene), allowing for precise temperature control during the exothermic bromination.

Figure 1: The Ester-Protection Strategy minimizes solubility-related failures during the critical bromination step.

Module 2: Critical Step Troubleshooting

Step A: The -Oxidation (Precursor Formation)

Objective: Conversion of Methyl isoquinoline-6-carboxylate to its

-oxide.

Parameter	Specification	Why it Matters (Causality)
Reagent	m-CPBA (70-75%)	Stoichiometry Control: High purity m-CPBA is preferred. If using , water removal is critical before the next step.
Temperature	0°C 25°C	Exotherm Management: The reaction is exothermic. Runaway temps can lead to ring opening or over-oxidation.
Quench	wash	Safety: Residual peroxides are explosive during the concentration/drying phase.

Common Failure Mode:

• Issue: Product is a sticky oil that won't crystallize.

• Root Cause: Residual m-chlorobenzoic acid (byproduct of m-CPBA).

• Fix: Wash the organic layer with 1M

  (pH > 10) to fully remove the benzoic acid byproduct as a water-soluble salt.

Step B: The Bromination-Rearrangement (The Hazard Zone)

Objective: Conversion of the

-oxide to the 1-bromo derivative using .[1] This is a variation of the Reissert-Henze reaction mechanism.

Protocol:

• Dissolve

  -oxide in anhydrous DCM or Toluene (0.5 M).

• Add DMF (0.5 eq) as a catalyst (Vilsmeier-type activation).

• Cool to 0°C.

• Add

  (1.5 eq) portion-wise. Do not add all at once.

• Reflux (40-60°C) for 2-4 hours.

Troubleshooting Decision Tree:

Figure 2: Diagnostic logic for failed bromination reactions.

Module 3: Isolation of the Zwitterion (The Yield Killer)

The final step involves hydrolyzing the ester to the acid. The product, 1-Bromoisoquinoline-6-carboxylic acid , is amphoteric (zwitterionic). It acts as a base (isoquinoline nitrogen) and an acid (carboxylic group).

The Trap: If you acidify to pH 1, the pyridine ring protonates (soluble in water). If you basify to pH 12, the carboxylate forms (soluble in water).

The Solution: Isoelectric Precipitation

• Perform hydrolysis with LiOH/THF.

• Remove THF via rotary evaporation.

• Carefully acidify the aqueous residue with 1M HCl.

• Target pH: 3.5 – 4.5 (The Isoelectric Point).

• Observation: The product will precipitate as a white/off-white solid at this exact pH range.

• Filtration: Filter and wash with cold water. Do not wash with alcohols (solubility risk).

Frequently Asked Questions (FAQs)

Q1: Can I use

and then do a halogen exchange (Finkelstein)?

• Technically, yes. You can synthesize the 1-Chloro derivative using

  (which is cheaper and easier to handle than ). However, the subsequent conversion to 1-Bromo requires heating with HBr/AcOH or PBr5, which often degrades the carboxylic acid moiety. We recommend direct bromination using for higher overall yield on scale [1].

Q2: My

is solid and hard to dispense. How do I handle it?

• often solidifies in the bottle. Do not chip it out (risk of inhalation/exposure).

• Protocol: Gently melt the entire bottle (mp ~56°C) in a warm water bath, then dispense it as a liquid by weight. Alternatively, prepare a stock solution in DCM if using immediately [2].

Q3: Why is there a 1-Hydroxy impurity (Isoquinolin-1-one) in my final product?

• This comes from incomplete bromination or hydrolysis of the intermediate.

• Cause: Moisture entered the reaction before the rearrangement was complete, hydrolyzing the active intermediate.

• Fix: Ensure the reaction is kept strictly anhydrous until the quench. Verify reaction completion by HPLC before adding water.

Q4: Can I use Toluene instead of DCM?

• Yes, and it is preferred for scale-up. Toluene allows for higher reaction temperatures (if needed to push the rearrangement) and is easier to recover industrially. However,

  solubility is lower in Toluene at 0°C, so ensure vigorous stirring [3].

References

• Google Patents. (1968). Process for the preparation of phosphorus oxybromide (US3388969A).

• Biotage. (2023). Purifying ionic compounds by flash column chromatography. Retrieved October 26, 2023, from [Link]

Sources

• 1. 1-Bromoisoquinoline synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Minimizing Impurities in 1-Bromoisoquinoline-6-carboxylic Acid

[1]

Current Status: Operational Ticket ID: T-ISOQ-BR-006 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: High-Purity Synthesis & Impurity Control for 1-Bromoisoquinoline-6-carboxylic Acid[1][2]

Executive Summary

Synthesizing 1-Bromoisoquinoline-6-carboxylic acid presents a classic "chemoselectivity paradox." You need to install a labile bromine at the C1 position (imidoyl halide character) while manipulating a carboxylic acid moiety at C6.[1]

The most frequent failure mode reported by our users is the inadvertent hydrolysis of the C1-bromine to the 1-hydroxyisoquinoline (isocarbostyril) impurity.[1] This guide provides a self-validating workflow to navigate this instability, focusing on the N-oxide rearrangement route and anhydrous ester hydrolysis .

Module 1: The Validated Synthetic Workflow

Do not attempt direct bromination of the carboxylic acid.[1] The acid proton interferes with the phosphoryl bromide (

) mechanism, leading to complex mixtures of acid bromides and anhydrides.

The Golden Route:

• Protection: Convert acid to Methyl Ester.

• Activation: Oxidize to N-Oxide.

• Bromination: Rearrange with

  .

• Deprotection: Mild, non-aqueous hydrolysis (The Critical Step).[1][2]

Workflow Visualization

Figure 1: The chemoselective pathway.[1][2] Note the divergence at the final step where aqueous conditions risk C1-Br hydrolysis.[1]

Module 2: Critical Process Parameters (CPP)

Step A: The Bromination (N-Oxide 1-Br)

The reaction of isoquinoline N-oxides with

is the industry standard, but it is prone to "runaway exotherms" and phosphorus contamination.[1]

Protocol:

• Solvent: Anhydrous DCM (0.1 M concentration).

• Reagent:

  (1.2 equiv). Crucial: Add dropwise at 0°C.

• Catalyst: DMF (0.5 equiv).[1] This forms a Vilsmeier-type intermediate that accelerates the reaction, allowing it to proceed at lower temperatures (avoiding reflux).[1]

• Quench (The Danger Zone):

  • Risk:[1][3] The reaction mixture contains reactive phosphoryl species.[1][4] Adding water generates HBr, dropping pH < 1. This instantly hydrolyzes your product to the lactam.[1]

  • Solution: Pour the reaction mixture slowly into a stirred, ice-cold solution of Sat.

    . Maintain pH 7–8 throughout. Do not use strong bases like NaOH.[1]

Step B: The "Impossible" Hydrolysis (Ester Acid)

This is where 80% of syntheses fail.[1][2] Standard LiOH/MeOH/Water hydrolysis attacks the C1-Br because the C1 position is electron-deficient (like an imidoyl halide).[1]

Recommended Method: Anhydrous Cleavage (TMSOK) Instead of attacking the carbonyl with hydroxide (

), use Potassium Trimethylsilanolate (TMSOK) in THF.[1][2] This reagent cleaves methyl esters via a nucleophilic attack on the methyl group (or silyl transfer mechanism) under non-aqueous conditions, leaving the C1-Br intact.[1]

Protocol:

• Dissolve 1-bromo-ester in anhydrous THF.

• Add TMSOK (1.1 equiv) at room temperature.[1]

• Precipitate forms (Potassium salt of the acid).[1]

• Filter the solid.[1]

• Acidification: Suspend solid in ether and treat with 1M

  (mild acid) just until neutral. Do not use concentrated HCl.

Module 3: Impurity Profiling & Troubleshooting[1]

Use this table to diagnose your crude NMR or HPLC data.

Impurity Type	Chemical Identity	Diagnostic Signal (1H NMR)	Root Cause	Remediation
Hydrolysis Product	1-Hydroxyisoquinoline-6-COOH (Lactam)	Loss of C1-H signal; New NH broad singlet ~11-12 ppm.[1][2]	Aqueous workup pH < 4 or > 10.[1]	Maintain pH 7-8 during quench.[1] Use TMSOK for ester cleavage.[1]
Starting Material	Isoquinoline-N-oxide	C1-H is a distinct singlet at ~8.8 ppm (deshielded).[1][2]	Incomplete reaction with .	Ensure anhydrous conditions; may be hydrolyzed/old.
Phosphorus Residues	Phosphoric acid esters	Broad peaks in aliphatic region; 31P NMR signal.[1][2]	Poor separation during workup.[1]	Wash organic layer 3x with brine.[1] Use column chromatography (DCM/MeOH).[1]
Regioisomer	4-Bromoisoquinoline	Doublet splitting pattern changes in aromatic region.[1][2]	Electrophilic bromination ( ) used instead of .	Switch to N-oxide rearrangement route.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use

instead of ?

• A: It is not recommended.[1]

  dissociates into at higher temperatures.[1] Free bromine ( ) causes electrophilic bromination at the C4 position, leading to difficult-to-separate regioisomers [1].[1] is specific for the rearrangement at C1.

Q2: My product turned into a white solid insoluble in DCM during workup. What happened?

• A: You likely formed the isocarbostyril (1-hydroxy) impurity.[1] This compound is highly polar and crystallizes out of organic solvents.[1] This confirms that your quench was too acidic or too hot.[1] Once formed, it cannot be converted back to the bromide easily.

Q3: Why not just brominate the acid directly?

• A: The carboxylic acid reacts with

  to form an acid bromide ( ).[1][2] During the aqueous quench, this reverts to the acid, but the competition suppresses the desired C1-bromination.[1] Always protect as the methyl ester first [2].[1]

Q4: Is the C1-Bromine stable in Suzuki couplings?

• A: Yes, but it is highly reactive. 1-Bromoisoquinolines react faster than typical aryl bromides due to the electron-deficient ring.[1][2] You can often perform couplings at room temperature.[1] High heat (>80°C) in aqueous base (Suzuki conditions) can lead to competitive hydrolysis.[1] Use anhydrous bases like

  or in Dioxane/DMF if possible.[1][2]

References

• ChemicalBook. (2016).[1][2] General procedure for the bromination of azine N-oxides using POBr3. Retrieved from [1]

• BenchChem. (2025).[1] Synthesis of 6-Bromoisoquinoline-1-carbonitrile: A Technical Guide. (Demonstrates the N-oxide pathway necessity). Retrieved from [1]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters (Saponification) - Irreversibility and Conditions.[1][5] (Context for hydrolysis risks). Retrieved from

• PubChem. (2025).[1][2] 1-Bromoisoquinoline Compound Summary (CID 640963).[1][2][6] Retrieved from [1]

• Veeprho. (2025). Isoquinoline Impurities and Related Compounds.[1][2][7][8][9][10] Retrieved from [1]

Sources

• 1. 1-Bromoisoquinoline synthesis - chemicalbook [chemicalbook.com]
• 2. 1-Bromoisoquinoline | C9H6BrN | CID 640963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Bromination reactions with phosphorus bromides (Phosphorus(V) bromide/phosphoryl bromide): Phosphorus bromides (3): Discussion series on bromination/iodination reactions 41 – Chemia [chemia.manac-inc.co.jp]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chemimpex.com [chemimpex.com]
• 7. CAS 1532-71-4: 1-Bromoisoquinoline | CymitQuimica [cymitquimica.com]
• 8. veeprho.com [veeprho.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Catalyst selection for cross-coupling of 1-Bromoisoquinoline-6-carboxylic acid

Technical Support Guide: Cross-Coupling of 1-Bromoisoquinoline-6-carboxylic acid

Section 1: Strategic Analysis & Mechanistic Challenges

User Query: Why is the coupling of 1-bromoisoquinoline-6-carboxylic acid yielding low conversion or stalled reactions compared to standard aryl bromides?

Technical Insight: Your substrate presents a "Perfect Storm" of three competing mechanistic challenges that standard catalysts (e.g., Pd(PPh₃)₄) often fail to overcome.

• The "Free Acid" Trap (Catalyst Poisoning): The C6-carboxylic acid (

  ) will deprotonate under standard basic coupling conditions.[1] The resulting carboxylate anion ( ) acts as a ligand, binding tightly to the Palladium center.[1] This displaces the phosphine ligands required for the catalytic cycle, leading to the formation of unreactive Palladium-Carboxylate "Blacks" (precipitates).

• Isoquinoline Nitrogen Chelation: The nitrogen at position 2 is a competent

  -donor.[1] It can coordinate to the Pd(II) species after oxidative addition, stabilizing the complex too strongly and preventing the transmetallation step.

• C1-Reactivity (The "Activated" Halide): The C1-bromo position is highly electron-deficient (similar to a 2-halo-pyridine).[1] While this makes oxidative addition fast, it also makes the substrate prone to Hydrodehalogenation (replacement of Br with H) if the transmetallation step is slow.

Section 2: Catalyst Selection Matrix

Do not use generic "Suzuki conditions." Select your catalyst based on your synthesis stage and risk tolerance.[1]

Catalyst System	Recommendation Level	Technical Rationale
XPhos Pd G4	High (Gold Standard)	Why: The bulky biaryl ligand (XPhos) creates a "protective shell" around the Pd, preventing the isoquinoline nitrogen and the carboxylate from poisoning the metal center. The G4 precatalyst ensures rapid initiation even at lower temperatures.Best for: Direct coupling of the free acid.
SPhos Pd G3	High	Why: Similar to XPhos but often better for sterically hindered boronic acids.[1] Excellent water solubility, which helps when using aqueous bases to solubilize the carboxylic acid.
Pd(dppf)Cl₂ · DCM	Medium	Why: The bidentate ligand (dppf) resists displacement by the carboxylate better than monodentate ligands (PPh₃).Requirement: Requires higher temperatures (80-100°C) and strictly anhydrous conditions if possible.[1]
Pd(PPh₃)₄	Low (Avoid)	Why: The PPh₃ ligands are easily displaced by the isoquinoline nitrogen or the carboxylate, leading to rapid catalyst death. Only use if the acid is protected as an ester.

Section 3: Visualization of Reaction Pathways

The following diagram illustrates the kinetic competition between the productive cycle and the catalyst deactivation pathways specific to your substrate.

Caption: Figure 1. Kinetic competition between productive coupling (Blue/Green) and substrate-induced catalyst poisoning (Red).[1]

Section 4: Experimental Protocols

Method A: Direct Coupling of Free Acid (Recommended)

Use this route to save two steps (protection/deprotection).[1]

Reagents:

• Substrate: 1-Bromoisoquinoline-6-carboxylic acid (1.0 equiv)[1]

• Boronic Acid: Aryl-B(OH)₂ (1.2 - 1.5 equiv)[1]

• Catalyst: XPhos Pd G4 (2 - 3 mol%)[1]

• Base: K₃PO₄ (3.5 equiv) — Crucial: Excess base is needed to deprotonate the acid AND activate the boronic acid.

• Solvent: 1,4-Dioxane : Water (4:1 ratio)[1][2]

Step-by-Step:

• Solubilization: In a reaction vial, combine the isoquinoline substrate and boronic acid. Add the solvent mixture (Dioxane/Water).[1][2]

• Degassing: Sparge the solution with Argon/Nitrogen for 10 minutes. Oxygen is the enemy of the active Pd-H species.

• Activation: Add the K₃PO₄. The solution should turn homogeneous or slightly cloudy as the carboxylate salt forms.

• Catalyst Addition: Add XPhos Pd G4 quickly. Cap the vial immediately.

• Heating: Heat to 80°C for 4–6 hours.

  • Note: Do not exceed 100°C, as protodebromination (side reaction) accelerates significantly at high temperatures.[1]

• Workup: Acidify carefully to pH 4 with 1M HCl to precipitate the product (zwitterionic form) or extract with EtOAc/n-Butanol.

Method B: The "Protection" Strategy (Fallback)

Use this route if Method A yields <40% conversion.

• Esterification: Reflux substrate in MeOH with catalytic H₂SO₄ → Methyl 1-bromoisoquinoline-6-carboxylate.[1]

• Coupling: Perform Suzuki coupling using standard Pd(dppf)Cl₂ (5 mol%) and Na₂CO₃ in Toluene/EtOH/Water.[1]

• Hydrolysis: Saponify the ester using LiOH in THF/Water.

Section 5: Troubleshooting & FAQs

Q1: I see the starting material disappearing, but the product mass is M-Br+H (Hydrodehalogenation). Why?

• Diagnosis: The oxidative addition happened, but transmetallation was too slow. The Pd species grabbed a hydride (likely from the solvent or phosphine decomposition) and eliminated.

• Fix:

  • Switch to anhydrous conditions (use anhydrous K₃PO₄ or Cs₂CO₃ in pure DMF or Dioxane).

  • Increase the concentration of Boronic Acid (push the transmetallation equilibrium).

  • Lower the temperature to 60°C and extend reaction time.

Q2: The reaction turns black immediately upon heating and stops.

• Diagnosis: "Palladium Black" formation.[1] Your catalyst has decomposed and aggregated.[1] This is likely due to the free carboxylic acid stripping the ligands.

• Fix: Ensure you are using XPhos or SPhos (Buchwald ligands).[1] They bind Pd much tighter than PPh₃.[1] Alternatively, double the ligand-to-metal ratio (add extra free XPhos ligand).[1]

Q3: Can I use Pd/C (Heterogeneous catalyst)?

• Answer: generally No. While Pd/C works for simple couplings, the coordination of the isoquinoline nitrogen to the heterogeneous surface usually shuts down the catalytic activity completely.

References

• Buchwald, S. L., et al. "Palladium-catalyzed cross-coupling reactions of carboxylic acids."[1] Journal of the American Chemical Society, 2022.[3] [1]

• BenchChem Application Note. "Navigating the Catalytic Landscape: Palladium Catalysts for 1-Chloro-3,6-dimethoxyisoquinoline." BenchChem Technical Library, 2025.[1] [1]

• Sigma-Aldrich Technical Guide. "XPhos Pd G4: Product User Guide for Acidic Substrates." MilliporeSigma, 2024.[1]

• Li, J. J. "Name Reactions for Homologations-II: Suzuki-Miyaura Coupling." Strategic Applications of Named Reactions in Organic Synthesis, Elsevier, 2005.

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
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Protecting group strategies for 1-Bromoisoquinoline-6-carboxylic acid

A Senior Application Scientist's Guide to Protecting Group Strategies

Welcome to the technical support guide for 1-Bromoisoquinoline-6-carboxylic acid. This resource is designed for researchers, medicinal chemists, and drug development professionals who are incorporating this versatile building block into their synthetic routes. My goal is to provide not just protocols, but the strategic reasoning behind them, helping you navigate the common challenges and make informed decisions in your work.

Section 1: Foundational Concepts - Why Strategy Matters

Q1: I'm starting a new project with 1-Bromoisoquinoline-6-carboxylic acid. What are the key chemical features I need to be aware of?

A: This molecule is a bifunctional synthetic intermediate with three primary sites of reactivity that you must consider simultaneously. Misunderstanding their interplay is the most common source of experimental failure.

• The Carboxylic Acid (-COOH): This is the most reactive site under many conditions. Its acidic proton will be readily abstracted by bases, and the carbonyl carbon is an electrophile, making it susceptible to attack by nucleophiles.[1] This functionality must almost always be "masked" or protected if you intend to perform reactions that involve strong bases or nucleophiles, such as organometallic cross-couplings.

• The Aryl Bromide (C1-Br): The bromine at the C1 position is your primary handle for carbon-carbon or carbon-heteroatom bond formation, most commonly through palladium-catalyzed cross-coupling reactions like Suzuki, Heck, or Buchwald-Hartwig aminations. It is generally stable but can be susceptible to reduction or nucleophilic attack under harsh conditions.

• The Isoquinoline Nitrogen: The lone pair on the nitrogen atom gives the molecule basic properties.[2] While it is less nucleophilic than an aliphatic amine, it can be protonated in acidic media or quaternized by potent alkylating agents. In most cross-coupling reactions, it does not interfere, but its basicity can influence reaction conditions.

Caption: Key reactive centers of 1-Bromoisoquinoline-6-carboxylic acid.

Section 2: The Right Tool for the Job - Selecting a Carboxylic Acid Protecting Group

Q2: I need to perform a Suzuki coupling at the C1-Br position. Which protecting group should I use for the carboxylic acid?

A: This is the most frequent application for this building block. Your choice of protecting group is critical because Suzuki couplings are performed under basic conditions, which would deprotonate a free carboxylic acid, potentially leading to solubility issues and side reactions.[3] You need an ester that is stable to the basic conditions of the coupling but can be removed later without affecting your newly formed C-C bond or the C-Br bond (if you plan further reactions).

The ideal choice here is a simple Methyl or Ethyl ester .

• Why it works: These esters are stable to the common bases used in Suzuki couplings (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄).[4] They are robust and the starting materials for their formation are inexpensive.

• Deprotection: They are readily cleaved post-coupling via saponification (e.g., using LiOH or NaOH in a water/THF or water/methanol mixture) to regenerate the carboxylic acid.[5][6]

Q3: What if my downstream chemistry is base-sensitive? Are there alternatives to Methyl/Ethyl esters?

A: Absolutely. This is where the concept of orthogonal protection becomes essential. An orthogonal strategy allows for the selective removal of one protecting group in the presence of others using distinct chemical conditions.[7][8][9] If your subsequent steps cannot tolerate the basic conditions of saponification, you should consider an acid-labile or hydrogenolysis-labile protecting group.

Protecting Group	Typical Protection Method	Deprotection Conditions	Key Considerations
Methyl/Ethyl Ester	SOCl₂ or (COCl)₂ then MeOH/EtOH; or Fischer Esterification (H⁺, excess alcohol).[10]	Base-labile: LiOH, NaOH, KOH in H₂O/THF or H₂O/MeOH.[6]	Workhorse for Suzuki. Stable to mild acid and hydrogenation. Avoid if downstream steps are base-sensitive.
tert-Butyl (t-Bu) Ester	Isobutylene, cat. H₂SO₄; or DCC/DMAP coupling with t-BuOH.[11]	Acid-labile: Trifluoroacetic acid (TFA) in CH₂Cl₂; or HCl in dioxane.	Excellent orthogonality. Stable to base and hydrogenolysis. Ideal if you need to avoid basic hydrolysis.
Benzyl (Bn) Ester	Benzyl bromide (BnBr) with a base (e.g., Cs₂CO₃); or Benzyl alcohol with DCC/DMAP.	Hydrogenolysis: H₂, Pd/C in EtOH or EtOAc.[12]	Useful for late-stage deprotection. Cleavage is under neutral conditions but incompatible if your molecule has other reducible groups (alkenes, alkynes, nitro groups).

Section 3: In the Lab - Key Experimental Protocols

Disclaimer: These are generalized protocols. Always perform your own risk assessment and optimize conditions for your specific substrate.

Protocol 1: Methyl Esterification via Acid Chloride

This is a robust, high-yielding method that avoids the high temperatures and equilibrium challenges of Fischer esterification.

Step-by-Step:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-Bromoisoquinoline-6-carboxylic acid (1.0 equiv).

• Solvent: Add anhydrous dichloromethane (CH₂Cl₂) or toluene (approx. 0.1 M concentration).

• Activation: Cool the suspension to 0 °C in an ice bath. Add oxalyl chloride (1.5 equiv) or thionyl chloride (SOCl₂) (1.5 equiv) dropwise, followed by a catalytic amount of DMF (1-2 drops).

• Reaction: Allow the mixture to warm to room temperature and stir for 1-3 hours. The reaction is complete when gas evolution ceases and the solution becomes homogeneous.

• Quench: Concentrate the mixture in vacuo to remove excess activating agent. Re-dissolve the crude acid chloride in anhydrous CH₂Cl₂.

• Ester Formation: Cool the solution to 0 °C and add anhydrous methanol (MeOH) (5.0 equiv) dropwise. Allow to warm to room temperature and stir for 1-2 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Separate the organic layer, wash with brine, dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Saponification (Methyl Ester Deprotection)

This protocol efficiently cleaves the methyl ester to reveal the carboxylic acid.

Step-by-Step:

• Setup: Dissolve the methyl 1-bromoisoquinoline-6-carboxylate (1.0 equiv) in a mixture of THF and water (e.g., 3:1 v/v).

• Reagent: Add lithium hydroxide monohydrate (LiOH·H₂O) (2.0-3.0 equiv).

• Reaction: Stir the mixture at room temperature. Monitor the reaction by TLC or LC-MS until the starting material is fully consumed (typically 2-6 hours).

• Workup: Acidify the reaction mixture to pH ~2-3 with 1N HCl. This protonates the carboxylate salt, causing the product to precipitate or become extractable.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate in vacuo to yield the carboxylic acid, which can be further purified if necessary.

Section 4: Troubleshooting Guide

Q4: I'm trying to perform a Suzuki coupling on the methyl ester of 1-bromoisoquinoline-6-carboxylic acid, but my yield is poor and I see a lot of starting material. What's going wrong?

A: This is a common issue. Here’s a checklist of potential causes and solutions:

• Catalyst Inactivity: The palladium catalyst is the most sensitive component.

  • Cause: Insufficient degassing of solvents, allowing oxygen to poison the Pd(0) catalyst.

  • Solution: Ensure your solvents are rigorously degassed (e.g., by sparging with argon for 20-30 minutes or via freeze-pump-thaw cycles). Always run the reaction under a strict inert atmosphere.[13]

• Base Incompatibility or Insufficiency:

  • Cause: The chosen base (e.g., K₂CO₃) may not be strong or soluble enough. Boronic acids require activation by a base to facilitate transmetalation.[3]

  • Solution: Switch to a stronger or more soluble base like K₃PO₄ or Cs₂CO₃. Ensure the base is finely powdered and dry. Using a biphasic solvent system (e.g., dioxane/water) can improve solubility and efficacy.[4]

• Boronic Acid Decomposition:

  • Cause: Many boronic acids are prone to protodeboronation (replacement of the B(OH)₂ group with a hydrogen) under the reaction conditions, especially at high temperatures.

  • Solution: Use a slight excess of the boronic acid (1.2-1.5 equiv). Consider using more stable boronic acid derivatives like MIDA boronates or aryltrifluoroborates, which release the boronic acid slowly under the reaction conditions.[4]

Q5: I attempted to form an amide directly from the carboxylic acid using EDC/HOBt, but the reaction is messy. Why?

A: Direct amide coupling can be challenging. While standard peptide coupling reagents can work, the isoquinoline nitrogen can interfere.

• Cause: The basic isoquinoline nitrogen can compete with your desired amine nucleophile by reacting with the activated carboxylic acid intermediate or the coupling agents themselves.

• Solution: The most reliable method is to first convert the carboxylic acid to its more reactive acid chloride derivative (as described in Protocol 1) and then react it with your amine, often in the presence of a non-nucleophilic base like triethylamine or pyridine to scavenge the HCl byproduct.[14][15] This two-step procedure is often cleaner and higher yielding.

Section 5: Strategic Workflow for Synthesis

The key to success is planning your sequence logically. The choice of protecting group should be dictated by the first incompatible reaction you plan to run.

Caption: Decision workflow for protecting group selection.

References

• Google. (2026). Current time in Pasuruan, ID.
• University of Wisconsin. Protecting Groups.
• Organic Chemistry Portal. Methyl Esters.
• Oxford Learning Link. Appendix 6: Protecting groups.
• ResearchGate. A Hierarchy of Aryloxide Deprotection by Boron Tribromide | Request PDF.
• PubMed. A hierarchy of aryloxide deprotection by boron tribromide.
• Master Organic Chemistry. (2022).
• PubMed. (2002). Diphenyl disulfide and sodium in NMP as an efficient protocol for in situ generation of thiophenolate anion: selective deprotection of aryl alkyl ethers and alkyl/aryl esters under nonhydrolytic conditions.
• Unknown Source. Protecting groups in organic synthesis + H2O.
• Unknown Source. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres.
• Chemistry Steps. (2020).
• Unknown Source. quinoline and isoquinoline theory.
• ResearchGate. (2025).
• Unknown Source. 1.2 Deprotection: The Concept of Orthogonal Sets.
• Wikipedia. Protecting group.
• J&K Scientific LLC. (2025). Methyl-Ester Protection and Deprotection.
• Organic Syntheses.
• Chemistry LibreTexts. (2022). 21.7: Chemistry of Amides.
• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions.
• Khan Academy. (2023).
• PMC. (2018). Esterification of Aryl/Alkyl Acids Catalysed by N-bromosuccinimide under Mild Reaction Conditions.
• Andrew G Myers Research Group. The Suzuki Reaction.
• Benchchem. Application Notes and Protocols for the Suzuki-Miyaura Coupling of 6-Bromoisoquinoline-1-carbonitrile.
• Organic Chemistry Portal. Suzuki Coupling.

Sources

• 1. learninglink.oup.com [learninglink.oup.com]
• 2. Quinoline and Isoquinoline [quimicaorganica.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. jk-sci.com [jk-sci.com]
• 7. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. Protecting group - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. mazams.weebly.com [mazams.weebly.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Khan Academy [khanacademy.org]

Technical Support Center: Work-up Procedures for Reactions Involving 1-Bromoisoquinoline-6-carboxylic Acid

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 1-Bromoisoquinoline-6-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights and troubleshooting for common work-up and purification challenges. The unique amphoteric nature of this molecule—possessing both a basic isoquinoline nitrogen and an acidic carboxylic acid—requires carefully designed work-up protocols to ensure high purity and yield.

This document is structured as a series of questions and answers addressing specific issues you may encounter. We will delve into the causality behind experimental choices, providing not just steps, but the reasoning behind them.

Section 1: Foundational Principles & General FAQs

This section covers the fundamental properties of 1-Bromoisoquinoline-6-carboxylic acid that dictate its behavior during reaction work-ups.

Q1: What are the key chemical properties of 1-Bromoisoquinoline-6-carboxylic acid that influence the work-up strategy?

A1: The work-up strategy is fundamentally governed by the molecule's dual functionality:

• An Acidic Group: The carboxylic acid (-COOH) is a Brønsted-Lowry acid. It will be deprotonated by a base (like NaOH, NaHCO₃) to form a water-soluble carboxylate salt (-COO⁻Na⁺).[1][2]

• A Basic Group: The nitrogen atom in the isoquinoline ring is a Lewis base. It can be protonated by an acid (like HCl) to form a water-soluble ammonium salt (N⁺-H Cl⁻).[3]

This amphoteric nature means the compound's solubility is highly dependent on pH. It is least soluble in organic solvents when it exists as a neutral zwitterion and most soluble in aqueous solutions at very low or very high pH. This behavior is the cornerstone of a successful purification via acid-base extraction.[4][5]

Q2: My compound seems to be soluble in both acidic and basic aqueous layers. How can I effectively extract it into an organic solvent?

A2: This is a common challenge with amphoteric molecules. You cannot simply extract with an acid or a base and expect the compound to remain in the organic layer. The key is to adjust the pH of the aqueous layer to the isoelectric point (pI) of the molecule. At the pI, the molecule exists predominantly as a neutral zwitterion, minimizing its solubility in water and maximizing its partitioning into an organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc).[6]

While the exact pI may not be known, it can be found empirically. After quenching the reaction, slowly adjust the pH of the aqueous layer. The point at which you observe maximum precipitation or cloudiness is near the pI. At this pH, perform the extraction.

Q3: I'm observing a persistent emulsion during my liquid-liquid extraction. What should I do?

A3: Emulsions are common when working with heterocyclic compounds and salts. Here are several strategies to manage them:

• "Break" the Emulsion: Add a small amount of brine (saturated aqueous NaCl). The increased ionic strength of the aqueous phase can help disrupt the emulsion.[7]

• Filtration: Filter the entire mixture through a pad of Celite®. This can break up the microscopic droplets causing the emulsion.

• Centrifugation: If available, centrifuging the mixture will force the separation of the layers.

• Patience: Sometimes, simply letting the separatory funnel stand undisturbed for an extended period (15-60 minutes) will allow the layers to separate.

• Solvent Modification: Adding a small amount of a different organic solvent (e.g., THF) can sometimes alter the phase dynamics enough to resolve the emulsion, but be aware this may affect product solubility.

Section 2: Work-up for Suzuki-Miyaura Cross-Coupling Reactions

This section focuses on troubleshooting the work-up after reacting the bromine at the 1-position.

Q4: I've completed a Suzuki-Miyaura coupling. What is the best general procedure to remove the palladium catalyst and boronic acid residues?

A4: A multi-step aqueous work-up is essential. The following protocol is a robust starting point.

Experimental Protocol: Standard Suzuki Work-up

• Cooling & Quenching: Cool the reaction mixture to room temperature. Quench the reaction by adding water or saturated aqueous NH₄Cl.[8]

• Solvent Addition: Dilute the mixture with a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Initial Base Wash: Transfer to a separatory funnel and wash with a mild aqueous base, such as 1 M Na₂CO₃ or saturated NaHCO₃. This step is crucial:

  • It deprotonates the carboxylic acid on your product/starting material, moving it into the aqueous layer.

  • It helps remove unreacted boronic acid and its byproducts (boron compounds).

• Separation: Separate the layers. Keep the aqueous layer , as this contains your desired product as its sodium salt.

• Re-acidification & Extraction: Cool the aqueous layer in an ice bath and carefully acidify it with 1 M HCl to a pH of ~4-5 (or until maximum precipitation is observed). This protonates the carboxylic acid, making the product less water-soluble.[1]

• Product Extraction: Extract the product from the now-acidified aqueous layer with fresh organic solvent (e.g., 3x with EtOAc).

• Final Washes: Combine the organic extracts and wash with water, then brine.[9]

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude product for further purification.[8]

A general workflow for Suzuki reaction work-up.

Q5: I see a dark, black solid (presumably palladium black) in my organic layer that won't filter easily. How can I remove it?

A5: Palladium black is a common issue. Before drying with Na₂SO₄, pass the combined organic extracts through a short plug of Celite® or silica gel. This will effectively trap the fine palladium particles. Wash the plug with a small amount of fresh extraction solvent to ensure complete recovery of your product.

Q6: My main impurity is the starting material (1-Bromoisoquinoline-6-carboxylic acid). How can I separate it from my desired coupled product?

A6: This separation can be challenging, especially if the product and starting material have similar polarities.

• Chromatography: Careful flash column chromatography is the most reliable method. Use a shallow gradient of a polar solvent (e.g., methanol or ethyl acetate) in a non-polar solvent (e.g., hexanes or DCM). Adding a small amount of acetic acid (0.5-1%) to the mobile phase can improve peak shape for carboxylic acids.

• Recrystallization: If the crude product is solid, recrystallization from a suitable solvent system (e.g., Ethanol/water, Dioxane/hexanes) may selectively precipitate the product, leaving the more soluble starting material in the mother liquor.

Troubleshooting Suzuki Work-up
Issue	Recommended Solution & Rationale
Low or No Conversion	Ensure reagents are anhydrous and the system is deoxygenated. Screen different catalysts/ligands; electron-rich ligands can help with electron-rich halides.[8][10]
Significant Debromination (Proto-debromination)	This side reaction is often caused by trace water. Ensure strictly anhydrous conditions. A more efficient catalyst system may be needed to favor cross-coupling.[8][11]
Boronic Acid Homocoupling	This byproduct can be difficult to separate. Using a different base or ensuring a 1:1 stoichiometry of reactants can sometimes suppress it.[8]
Difficulty Removing Boron Impurities	After the main work-up, dissolving the crude product in a solvent and washing with 1M KF solution can help precipitate boron as insoluble potassium fluoroborate.[12]

Section 3: Work-up for Amide Coupling Reactions

This section addresses challenges after forming an amide bond at the carboxylic acid position.

Q7: What is a standard work-up procedure for an amide coupling reaction (e.g., using HATU or EDC/HOBt)?

A7: The goal is to remove the coupling agents, their byproducts (e.g., DCU for DCC, HOBt), and any unreacted starting materials. An acid-base extraction strategy is again the most effective approach.

Experimental Protocol: Standard Amide Coupling Work-up

• Solvent Removal (if applicable): If the reaction was performed in a water-miscible solvent like DMF or THF, remove most of it under reduced pressure. Re-dissolve the residue in a water-immiscible solvent like EtOAc or DCM.[12]

• Acid Wash: Transfer the solution to a separatory funnel and wash with a dilute acid, such as 5% citric acid or 0.5 M HCl. This step protonates and removes:

  • Unreacted amine starting material.

  • Basic coupling additives (e.g., DIPEA, Et₃N).[13]

  • The basic isoquinoline nitrogen of your product and starting material, moving them into the aqueous layer.

• Separation: Separate the layers. Discard the organic layer which contains neutral impurities. Keep the acidic aqueous layer.

• Basification & Extraction: Cool the aqueous layer and basify it with 1 M NaOH or Na₂CO₃ to a pH > 10. This deprotonates the isoquinoline salt back to its neutral form.

• Product Extraction: Extract the product from the now-basic aqueous solution with fresh organic solvent (e.g., 3x with DCM).

• Final Washes & Drying: Combine the organic extracts, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield the crude product.

A general workflow for amide coupling work-up.

Q8: The byproducts from my carbodiimide coupling agent (e.g., DCU from DCC) are insoluble and contaminating my product. How do I get rid of them?

A8: Dicyclohexylurea (DCU) is notoriously insoluble in most common solvents.

• Pre-filtration: Before the aqueous work-up, dilute the reaction mixture with a solvent in which DCU is poorly soluble (like DCM or diethyl ether) and filter off the precipitated urea.

• Solvent Choice: If using EDC (a water-soluble carbodiimide), its urea byproduct is also water-soluble and will be removed during the aqueous washes, making the work-up much cleaner. This is a primary reason EDC is often preferred over DCC for solution-phase synthesis.[14]

Q9: My product is an amino acid derivative (from coupling with an amino acid) and is now highly water-soluble at all pH ranges. How can I isolate it?

A9: This is a significant challenge. Standard extraction will likely fail.[6][15]

• Lyophilization (Freeze-Drying): If you can successfully remove all other salts and reagents through dialysis or size-exclusion chromatography, lyophilizing the aqueous solution is a viable method to isolate the product.

• Reverse-Phase Chromatography: The most effective method is often purification by reverse-phase HPLC (or flash chromatography with a C18 stationary phase) using a water/acetonitrile or water/methanol gradient, often with a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid.

• Precipitation/Crystallization: Try to precipitate the product by adjusting the pH to its isoelectric point or by adding a water-miscible organic solvent in which the product is insoluble (e.g., adding cold acetone or isopropanol to a concentrated aqueous solution).[6]

References

• Vertex AI Search. (2022, December 7). Liquid-liquid extraction for neutral, acidic and basic compounds.
• Wikipedia. Acid–base extraction.
• Magritek. Separation of Acidic, Basic and Neutral Compounds.
• Study.com.
• University of Colorado Boulder. Acid-Base Extraction.
• BenchChem. (2025, December). Application Notes and Protocols: Suzuki Coupling Reactions Involving 2-Bromo-3,5,5 - Benchchem.
• Jasperse, J. Reactions of Amines.
• Reddit. (2013, February 25). Workup up a reaction with amine and carboxylic acid : r/chemistry.
• Google Patents.
• BenchChem. Application Notes and Protocols for the Suzuki-Miyaura Coupling of 6-Bromoisoquinoline-1-carbonitrile.
• Guidechem. (2023, January 3). How can Isoquinoline be purified?.
• University of California, San Diego. Organic Reaction Workup Formulas for Specific Reagents.
• CymitQuimica. CAS 1532-71-4: 1-Bromoisoquinoline.
• ResearchGate. (2016, January 27). How to extract a molecule with amine and carboxylic acid functional group on it?.
• University of Rochester. Workup: Amines.
• BenchChem. Technical Support Center: Catalyst Selection for Reactions Involving 6-Bromoquinoline-8-carbonitrile.
• National Center for Biotechnology Information. PubChem Compound Summary for CID 640963, 1-Bromoisoquinoline.
• Aribo Biotechnology. (2024, October 10). 1256806-36-6 | 6-bromoisoquinoline-1-carboxylic acid.
• ChemicalBook. 6-Bromoisoquinoline CAS#: 34784-05-9.
• Sigma-Aldrich. 6-Bromoisoquinoline-3-carboxylic acid | 1416713-22-8.
• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? : r/Chempros.
• National Center for Biotechnology Information. PubChem Compound Summary for CID 22128831, Isoquinoline-6-carboxylic acid.
• Google Patents.
• ChemicalBook. (2019, November 21).
• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents.
• Advanced Journal of Chemistry, Section A. (2024, July 17).
• Allen, S. E., et al. (2016).
• Reddit. (2024, September 4). Struggling with Suzuki Reaction : r/Chempros.
• Michigan State University. Carboxylic Acid Reactivity.
• Current Chemistry Letters. (2022, August 29).
• Bioorganic & Medicinal Chemistry Letters. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Allen, C. L., et al. Direct amide formation from unactivated carboxylic acids and amines. Royal Society of Chemistry.
• Chem-Impex. 1-Bromoisoquinoline.
• Fisher Scientific. Amide Synthesis.

Sources

• 1. magritek.com [magritek.com]
• 2. Carboxylic Acid Reactivity [www2.chemistry.msu.edu]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 5. study.com [study.com]
• 6. researchgate.net [researchgate.net]
• 7. Liquid-liquid extraction for neutral, acidic and basic compounds [tyextractor.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 12. rtong.people.ust.hk [rtong.people.ust.hk]
• 13. Workup [chem.rochester.edu]
• 14. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. reddit.com [reddit.com]

Technical Support Center: Recrystallization of 1-Bromoisoquinoline-6-carboxylic acid

[1]

Status: Operational Ticket ID: CHEM-ISOQ-006 Assigned Specialist: Senior Application Scientist Subject: Purification Protocols, Troubleshooting, and Solubility Profiles[1]

Executive Summary & Molecule Profile[1][2]

1-Bromoisoquinoline-6-carboxylic acid is a critical bifunctional intermediate.[1] The C1-bromo position acts as an electrophile for cross-coupling (e.g., Suzuki-Miyaura), while the C6-carboxylic acid serves as a handle for amide coupling.[1] High purity is essential because impurities carrying active halides or acidic protons can poison downstream catalysts or cause chain termination.[1]

Physicochemical Profile

Property	Characteristic	Implication for Recrystallization
Structure	Bicyclic heteroaromatic with zwitterionic potential	High melting point; likely poor solubility in non-polar solvents (Hexane, Et₂O).[1]
Acidity (pKa)	~3.5 - 4.5 (COOH)	Soluble in aqueous base; precipitates upon acidification.[1]
Reactivity	C1-Bromine is activated	WARNING: Susceptible to nucleophilic aromatic substitution ( ).[1] Avoid boiling in strong nucleophilic bases (e.g., hot NaOH) to prevent hydrolysis to the 1-hydroxy (isocarbostyril) derivative.
Solubility	DMSO, DMF (High) EtOH, MeOH (Moderate/Hot) Water (Low at acidic pH)	Requires polar protic solvents or solvent/anti-solvent pairs.[1]

Diagnostic Decision Tree (Troubleshooting)

Before selecting a protocol, identify your primary failure mode.[1]

Figure 1: Decision matrix for selecting the appropriate purification strategy based on experimental observation.

Standard Operating Procedures (SOPs)

Protocol A: Acid-Base Reprecipitation (Primary Purification)

Best for: Removing non-acidic impurities (unreacted starting materials lacking COOH) and inorganic salts.[1] Safety Note: Perform at Room Temperature (RT) to preserve the C1-Bromine.[1]

• Dissolution: Suspend crude solid (10 g) in water (100 mL).

• Basification: Slowly add 1M NaOH (aq) with stirring until pH 10–11. The solid should dissolve completely.[1]

  • Checkpoint: If solids remain, these are likely non-acidic impurities.[1] Filter them off using a Celite pad.[1]

• Precipitation: Cool the filtrate to 0–5 °C in an ice bath.

• Acidification: Dropwise add 1M HCl until pH reaches 3–4.

  • Technical Insight: Do not overshoot to pH < 1.[1] The nitrogen on the isoquinoline ring can protonate, forming a soluble hydrochloride salt, killing your yield [1].

• Isolation: Stir for 30 mins to ripen crystals. Filter the white/off-white precipitate.[1] Wash with cold water (2 x 20 mL).[1]

• Drying: Vacuum oven at 45 °C for 12 hours.

Protocol B: Thermal Recrystallization (Polishing)

Best for: Removing structurally similar regioisomers or improving crystal habit for filtration.[1]

• Solvent Choice: Ethanol (95%) is the preferred solvent.[1]

• Dissolution: Place crude acid in a flask with a reflux condenser. Add Ethanol (10 mL/g). Heat to reflux (approx. 78 °C).[1]

  • If insoluble: Add Water dropwise through the condenser until clarity is achieved (Target ratio: EtOH:H₂O ~ 9:1 to 4:1).

• Clarification (Optional): If the solution is dark, add Activated Carbon (5 wt%), reflux for 5 mins, and filter hot through Celite.

• Crystallization: Remove from heat. Allow to cool to RT slowly (wrap flask in foil/towel) to form filterable needles. Then cool to 4 °C.

• Filtration: Collect solids. Wash with cold Ethanol.[1]

Frequently Asked Questions (Technical Support)

Q1: My product is oiling out instead of crystallizing. Why?

• Cause: The solvent polarity is likely too low, or the cooling was too rapid.[1]

• Fix: Reheat to dissolve the oil. Add a "seed crystal" of pure material if available.[1] Alternatively, add a small amount of a more polar solvent (e.g., 5% DMF) to the hot mixture to stabilize the solution before cooling.

Q2: I see a new impurity peak by HPLC after recrystallization from hot NaOH.

• Diagnosis: Hydrolysis of the C1-Bromine.[1]

• Mechanism: The C1 position in isoquinoline is electron-deficient (similar to the 2-position in pyridine).[1] Heating in strong hydroxide (

  ) facilitates displacement of Bromine, yielding 1-hydroxyisoquinoline-6-carboxylic acid (exists as the amide tautomer, isocarbostyril) [2].[1]

• Prevention: Use Protocol A (Acid-Base) only at Room Temperature.[1] Never boil in base.[1]

Q3: The recovery yield is only 40%. Where is my compound?

• Cause: Incorrect pH endpoint.[1]

• Explanation: This molecule is amphoteric.[1]

  • pH > 10: Soluble (Carboxylate anion

    ).[1]

  • pH < 1: Soluble (Isoquinolinium cation

    ).[1]

  • pH 3–5: Insoluble (Zwitterion/Neutral species).[1]

• Fix: Check the filtrate pH. If it is < 2, neutralize with dilute Sodium Acetate to precipitate the remaining product.

Mechanistic Workflow: Acid-Base Purification

This diagram details the chemical species changes during Protocol A, ensuring you understand the solubility switches.

Figure 2: Chemical state transitions during acid-base purification. Note the critical pH switch.

References

• Context: Establishes general solubility behavior of isoquinoline carboxylic acids and pKa consider

• National Institutes of Health (NIH) - PubChem. (2025).[1] 1-Bromoisoquinoline Compound Summary. Retrieved from [Link]

  • Context: Provides reactivity data regarding the C1-bromo position and stability warnings.

• Google Patents. (2014).[1] Preparation method of 7-bromo-4-hydroxy-3-quinoline carboxylic acid (Analogous Chemistry). Retrieved from

  • Context: Validates the acid-base precipitation methodology for bromo-functionalized heteroarom

• University of Rochester. (n.d.).[1] Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • Context: General solvent selection rules for polar aromatics (Ethanol/W

Sources

• 1. Isoquinoline-6-carboxylic acid | C10H7NO2 | CID 22128831 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Guide for 1-Bromoisoquinoline-6-carboxylic Acid

[1]

Welcome to the Advanced Analytical Support Hub. Ticket ID: #ISOQ-BR-006 Subject: Impurity Profiling & Method Troubleshooting for 1-Bromoisoquinoline-6-carboxylic acid Status: Resolved (Expert Verified)

Executive Summary & Compound Profile

Compound: 1-Bromoisoquinoline-6-carboxylic acid CAS: 1350485-61-0 (Generic/Related) Molecular Formula: C₁₀H₆BrNO₂ Critical Attribute: This molecule contains two conflicting functional groups: a basic nitrogen (suppressed by the electron-withdrawing bromine) and an acidic carboxylic acid.[1] This "amphoteric-like" nature creates specific challenges in HPLC peak shape and solubility.

Common Impurity Profile:

• Hydrolytic Degradant: 1-Hydroxyisoquinoline-6-carboxylic acid (often exists as the tautomeric 1-isoquinolone/isocarbostyril).

• Starting Material: Isoquinoline-6-carboxylic acid.

• Process Byproducts: 1,x-Dibromo species (if over-brominated) or Phosphorylated intermediates (residues from POBr₃ synthesis).

Standardized Analytical Protocols

Protocol A: High-Fidelity HPLC Method (Purity & Assay)

Designed to suppress silanol interactions and prevent peak tailing of the carboxylic acid moiety.[1]

Parameter	Specification	Rationale (Expertise)
Column	C18 End-capped (e.g., Waters XSelect HSS T3 or Agilent ZORBAX Eclipse Plus), 3.5 µm, 4.6 x 100 mm	High carbon load and end-capping are required to mask free silanols that bind the -COOH group.[1]
Mobile Phase A	Water + 0.1% Trifluoroacetic Acid (TFA)	TFA (pH ~2) ensures the carboxylic acid is fully protonated (neutral), maximizing retention and peak symmetry.[1]
Mobile Phase B	Acetonitrile + 0.1% TFA	Matches ionic strength of MPA to prevent baseline drift.
Flow Rate	1.0 mL/min	Standard backpressure management.
Gradient	0-2 min: 5% B; 2-15 min: 5%→90% B; 15-18 min: 90% B.	Starts low to retain the polar hydrolytic impurities (1-OH) before eluting the hydrophobic parent.[1]
Detection	UV 240 nm (Primary), 280 nm (Secondary)	240 nm captures the intense absorption of the isoquinoline core; 280 nm is more selective against solvent noise.[1]
Diluent	DMSO:Methanol (1:1)	Critical: The compound has poor solubility in pure water or pure ACN.

Protocol B: LC-MS Impurity Identification

Optimized for ionization and mass determination.[1]

• Mobile Phase Modifier: Switch TFA to 0.1% Formic Acid (TFA suppresses MS ionization).

• Ionization Mode: ESI Positive (+).

• Key Diagnostic: Look for the 1:1 isotopic ratio (M and M+2) characteristic of Bromine (⁷⁹Br and ⁸¹Br).[2]

Visualization: Analytical Workflow & Logic

The following diagrams illustrate the decision logic for identifying impurities and the validated experimental workflow.

Figure 1: Integrated workflow for simultaneous purity assessment and impurity identification.

Figure 2: Logic tree for identifying common impurities based on retention time (RT) and Mass Spec data.

Troubleshooting Guide (FAQs)

Issue 1: "My main peak is tailing significantly (As > 1.5)."

Diagnosis: The carboxylic acid group at position 6 is interacting with residual silanols on the silica column, or the pH is not low enough to suppress ionization.[1] Solution:

• Check Mobile Phase pH: Ensure you are using at least 0.1% TFA (pH ~2.0). Formic acid (pH ~2.7) might not be strong enough if the column is older.[1]

• Column Choice: Switch to a high-coverage C18 column designed for acids (e.g., Waters HSS T3 or Agilent SB-C18).

• Temperature: Increase column temperature to 40°C to improve mass transfer kinetics.

Issue 2: "I see a new impurity growing in my sample over time."

Diagnosis: Hydrolytic Instability. The C1-Bromine bond in isoquinolines is susceptible to Nucleophilic Aromatic Substitution (SₙAr), especially in the presence of water and light.[1] It converts to 1-Hydroxyisoquinoline-6-carboxylic acid (which tautomerizes to the lactam).[1] Solution:

• Limit Water Exposure: Do not store samples in the aqueous mobile phase. Prepare fresh in DMSO/MeOH.

• Amber Glass: Protect from light, as photolytic debromination can occur.

• Autosampler Temp: Keep the autosampler at 4°C.

Issue 3: "The mass spectrum shows the correct mass, but the isotopic pattern is wrong."

Diagnosis: If you do not see the characteristic 1:1 doublet (M and M+2) separated by 2 Da, you have likely lost the Bromine atom.[1] Analysis:

• 1:1 Ratio: Bromine is present.[2][3][4][5][6][7]

• No M+2 peak: Bromine is absent (likely the Hydroxy or Des-bromo impurity).

• 3:1 Ratio: You might have a Chlorine atom (rare, unless HCl was used in workup).

Issue 4: "The sample precipitates when I add Mobile Phase A."

Diagnosis: 1-Bromoisoquinoline-6-carboxylic acid is hydrophobic due to the aromatic rings but polar due to the acid.[1] It has an "isoelectric-like" point where solubility is minimal. Solution:

• Diluent Strategy: Dissolve the solid in 100% DMSO first.[1] Then dilute with Methanol.

• Injection Technique: Use a "sandwich injection" or reduce injection volume (e.g., 2-5 µL) to prevent precipitation inside the column head.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).[1] Introduction to Modern Liquid Chromatography. Wiley. (Foundational text for HPLC method development regarding acidic compounds).

• Agilent Technologies. (2020). Analysis of Acidic Compounds using Agilent ZORBAX StableBond Columns. Application Note.

• BenchChem. (2024). Synthesis and Characterization of Bromoisoquinoline Derivatives. (General reference for isoquinoline reactivity and impurities).

• PubChem. (2025).[3] Compound Summary: 1-Bromoisoquinoline.[3][4][5][8][9] National Library of Medicine. (Source for physical properties and safety).

• ChemicalBook. (2024).[4] Synthesis routes and impurity profiles for Isoquinoline-carboxylic acids.

(Note: While specific pharmacopeial monographs do not exist for this exact intermediate, the protocols above are derived from standard industry practices for haloisoquinoline carboxylic acids.)

Sources

• 1. CN105758984A - Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1-Bromoisoquinoline | C9H6BrN | CID 640963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 1532-71-4: 1-Bromoisoquinoline | CymitQuimica [cymitquimica.com]
• 5. 1-Bromoisoquinoline synthesis - chemicalbook [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. 392590050 [thermofisher.com]
• 9. chemimpex.com [chemimpex.com]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of 1-Bromoisoquinoline-6-carboxylic acid by High-Performance Liquid Chromatography

This guide provides a comprehensive framework for the analytical characterization of 1-Bromoisoquinoline-6-carboxylic acid, a key heterocyclic building block in medicinal chemistry and materials science.[1][2] Recognizing the critical need for robust and reliable analytical data in research and development, this document details an optimized High-Performance Liquid Chromatography (HPLC) method. It further contextualizes this primary method by comparing it with viable analytical alternatives, ensuring researchers and drug development professionals can make informed decisions for purity assessment, stability studies, and quality control.

The narrative is built on foundational principles of chromatographic science, explaining the causality behind methodological choices to foster a deeper understanding of the analytical process. All protocols are designed to be self-validating systems, adhering to the principles outlined in international regulatory guidelines.

The Analyte: Understanding 1-Bromoisoquinoline-6-carboxylic acid

1-Bromoisoquinoline-6-carboxylic acid is a bifunctional molecule featuring a weakly basic isoquinoline nitrogen atom and an acidic carboxylic acid group. Its aromatic structure provides a strong chromophore, making it well-suited for UV-based detection. The molecule's character presents a specific analytical challenge: its retention behavior in reversed-phase chromatography is highly dependent on the pH of the mobile phase.

Property	Value / Observation	Source
Molecular Formula	C₁₀H₆BrNO₂
Molecular Weight	~252.06 g/mol
Structure	Aromatic, Heterocyclic	N/A
Key Functional Groups	Carboxylic Acid, Isoquinoline (tertiary amine), Bromo-substituent	N/A
Solubility	Sparingly soluble in water; soluble in organic solvents (e.g., Methanol, Acetonitrile, DMSO). Solubility in aqueous solutions is pH-dependent.[3]	General chemical knowledge
UV Absorbance	Strong absorbance in the UV region due to the isoquinoline chromophore.	General chemical knowledge

The Primary Method: Optimized Reversed-Phase HPLC

High-Performance Liquid Chromatography (HPLC) is the preferred method for analyzing non-volatile and thermally sensitive compounds like 1-Bromoisoquinoline-6-carboxylic acid, offering high resolution, sensitivity, and precise quantification.[4][5] We present an ion-suppression reversed-phase HPLC method, which is a robust and common approach for aromatic carboxylic acids.[6]

The core principle of this method is to control the mobile phase pH to suppress the ionization of the carboxylic acid group. By operating at a pH well below the pKa of the carboxyl group (typically < 3), the analyte exists in its less polar, protonated form (-COOH). This increases its affinity for the nonpolar stationary phase (e.g., C18), resulting in better retention, improved peak shape, and more reliable quantification.

Logical Workflow for HPLC Method Development & Validation

Caption: Workflow for HPLC method development, validation, and application.

Experimental Protocol: HPLC Purity Determination

Objective: To determine the purity of 1-Bromoisoquinoline-6-carboxylic acid and quantify related impurities using a gradient reversed-phase HPLC method with UV detection.

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

• Chromatography Data System (CDS) for data acquisition and processing.

Materials & Reagents:

• 1-Bromoisoquinoline-6-carboxylic acid reference standard and sample.

• Acetonitrile (HPLC grade or higher).

• Methanol (HPLC grade or higher).

• Water (HPLC grade, e.g., Milli-Q or equivalent).

• Formic Acid (or Phosphoric Acid), analytical grade.

Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm particle size)	Industry standard for nonpolar to moderately polar compounds. Provides good retention and selectivity.
Mobile Phase A	0.1% Formic Acid in Water	The acidic modifier ensures an operating pH of ~2.7, suppressing the ionization of the carboxylic acid.[6]
Mobile Phase B	Acetonitrile	Common organic modifier providing good elution strength and low UV cutoff.
Gradient Elution	0-2 min: 10% B2-15 min: 10% to 90% B15-18 min: 90% B18-18.1 min: 90% to 10% B18.1-25 min: 10% B (Equilibration)	A gradient is essential to elute potential impurities with different polarities and ensure the main peak is well-resolved, while cleaning the column of late-eluting compounds.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing optimal efficiency and reasonable run time.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times and improves peak shape.
Detection Wavelength	254 nm or λmax determined from PDA scan	The isoquinoline ring system provides strong UV absorbance. A PDA detector is recommended to confirm peak identity and purity.
Injection Volume	10 µL	A typical volume that balances sensitivity with the risk of column overload.
Sample Diluent	50:50 Acetonitrile:Water	This composition ensures sample solubility and compatibility with the initial mobile phase conditions to prevent peak distortion.

Procedure:

• Standard Preparation: Accurately weigh and dissolve the 1-Bromoisoquinoline-6-carboxylic acid reference standard in the diluent to a final concentration of approximately 0.5 mg/mL.

• Sample Preparation: Prepare the sample to be tested at the same concentration as the standard.

• System Suitability: Before sample analysis, perform at least five replicate injections of the standard solution. The system is deemed suitable if the relative standard deviation (%RSD) for the peak area and retention time is ≤ 2.0%.[7]

• Analysis: Inject the blank (diluent), standard, and sample solutions.

• Data Processing: Integrate all peaks in the chromatogram. Calculate the purity of the sample using the area percent method.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Comparison with Alternative Analytical Methods

While HPLC is the primary choice, other techniques can be employed for specific characterization goals. The selection of a method should be based on the analytical objective, sample matrix, and available instrumentation.

Method Selection Rationale

Caption: Decision logic for selecting an appropriate analytical method.

Comparative Performance Summary

Technique	Principle	Advantages	Disadvantages	Best For
HPLC-UV/PDA	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Robust, reproducible, widely available, excellent for quantification.[4] PDA provides spectral data for peak purity assessment.	Moderate sensitivity compared to MS. May not resolve all co-eluting impurities without optimization.	Routine purity testing, quality control, content uniformity, and stability studies.
UPLC-UV/PDA	Similar to HPLC but uses smaller particles (<2 µm), leading to higher resolution and speed.	Faster analysis times, improved resolution, and higher peak capacity.	Higher backpressure requires specialized instrumentation. More susceptible to clogging.	High-throughput screening, complex impurity profiling.
LC-MS	HPLC separation followed by mass spectrometry detection.	High sensitivity and selectivity. Provides molecular weight information, enabling definitive identification of impurities and degradation products.[8]	Higher cost and complexity. Ionization suppression can affect quantification.	Impurity identification, metabolite studies, analysis of trace-level components.
GC-MS	Separation of volatile compounds in a gaseous mobile phase followed by MS detection.	Excellent separation efficiency for volatile compounds.	Not suitable for non-volatile compounds like carboxylic acids without derivatization, which adds complexity and potential for error.[6]	Analysis of volatile organic impurities or residual solvents. Not recommended for the primary analyte.
Capillary Electrophoresis (CE)	Separation based on charge-to-size ratio in an electric field.	High separation efficiency, minimal sample and solvent consumption.	Lower concentration sensitivity and reproducibility can be challenging compared to HPLC.	Chiral separations, analysis of highly charged species.

Method Validation: Ensuring Trustworthiness

Any analytical method intended for use in a regulated environment must be validated to demonstrate its suitability for its intended purpose.[4][9] The validation should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[5][7][9]

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, degradation products). This is often demonstrated by forced degradation studies.

• Linearity: A linear relationship between the concentration of the analyte and the detector response over a specified range.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value, typically determined by spike/recovery studies of the analyte in a blank matrix.

• Precision:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., pH, column temperature, flow rate).

Conclusion

The characterization of 1-Bromoisoquinoline-6-carboxylic acid is most effectively and reliably achieved using a well-developed, validated, ion-suppression reversed-phase HPLC method. This approach provides the necessary specificity, precision, and accuracy for routine quality control and stability testing in research and pharmaceutical development. While more advanced techniques like LC-MS offer superior sensitivity and structural elucidation capabilities for specialized applications such as impurity identification, HPLC remains the gold standard for robust, quantitative analysis. The successful implementation of the methods described herein will ensure high-quality, reproducible data, underpinning the integrity of subsequent scientific endeavors.

References

• HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. HELIX Chromatography. Available from: [Link]

• Chromatographic separations of aromatic carboxylic acids. PubMed. Available from: [Link]

• Steps for HPLC Method Validation. Pharmaguideline. Available from: [Link]

• (PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. ResearchGate. Available from: [Link]

• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. Available from: [Link]

• HPLC Separation of Carboxylic Acids. SIELC Technologies. Available from: [Link]

• New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific. Available from: [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. Available from: [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI. Available from: [Link]

• Recent Advances in Isoquinoline Chemistry, Synthetic Strategies, Functionalization, And Applications. International Journal of Pharmaceutical Sciences Review and Research. Available from: [Link]

• HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation of the molar degree of substitution. ResearchGate. Available from: [Link]

• Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Springer Link. Available from: [Link]

• Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. RSC Publishing. Available from: [Link]

• 1-Bromoisoquinoline. PubChem, NIH. Available from: [Link]

• Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. PMC, NIH. Available from: [Link]

• (PDF) Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. ResearchGate. Available from: [Link]

• 6-bromoisoquinoline-1-carboxylic acid. Aribo Biotechnology. Available from: [Link]

• Isoquinoline-6-carboxylic acid. PubChem, NIH. Available from: [Link]

• HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. SIELC Technologies. Available from: [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. PMC, NIH. Available from: [Link]

• 6-Bromoquinoline-4-carboxylic acid, for HPLC, ≥98%. Ottokemi. Available from: [Link]

• Structure and Properties of Carboxylic Acids. Chemistry LibreTexts. Available from: [Link]

Sources

• 1. Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 5. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 6. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

A Researcher's Guide to the Reaction Kinetics of 1-Bromoisoquinoline-6-carboxylic Acid: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the reaction kinetics of key intermediates is paramount for efficient process development, optimization, and the discovery of novel therapeutic agents. This guide provides an in-depth analysis of the reaction kinetics of 1-Bromoisoquinoline-6-carboxylic acid, a versatile building block in medicinal chemistry. We will explore its reactivity in cornerstone cross-coupling reactions, provide detailed protocols for kinetic analysis, and compare its synthetic accessibility to alternative scaffolds.

The Significance of the 1-Bromoisoquinoline-6-carboxylic Acid Scaffold

The isoquinoline core is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active compounds. The presence of a bromine atom at the 1-position and a carboxylic acid at the 6-position on the isoquinoline ring system endows 1-Bromoisoquinoline-6-carboxylic acid with significant synthetic versatility. The bromine atom serves as a reactive handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse molecular fragments.[1][2] The carboxylic acid moiety provides a site for amide bond formation, esterification, or can influence the physicochemical properties of the final molecule.

Key Reactions and Mechanistic Considerations

1-Bromoisoquinoline-6-carboxylic acid is an excellent substrate for a variety of cross-coupling reactions, most notably the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. A thorough understanding of the kinetics of these transformations is essential for optimizing reaction conditions and maximizing yields.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura reaction is a powerful tool for the formation of C-C bonds, typically between an organohalide and an organoboron species, catalyzed by a palladium complex.[3]

The catalytic cycle, as illustrated below, involves three key steps: oxidative addition, transmetalation, and reductive elimination. The oxidative addition of the aryl bromide to the Pd(0) complex is often the rate-determining step.[3]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination enables the formation of C-N bonds between an aryl halide and an amine, also catalyzed by a palladium complex.[4] This reaction is of immense importance in the synthesis of pharmaceuticals, many of which are N-aryl compounds.

The mechanism is similar to the Suzuki-Miyaura coupling, involving oxidative addition, followed by amine coordination and deprotonation, and concluding with reductive elimination. Kinetic studies have shown that the reaction can be complex, with the rate-determining step depending on the specific substrates and reaction conditions.[4]

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Experimental Protocols for Kinetic Analysis

To quantitatively assess the reaction kinetics of 1-Bromoisoquinoline-6-carboxylic acid, a combination of in-situ and offline analytical techniques is recommended. The following protocols provide a framework for these investigations.

General Considerations for Kinetic Experiments

• Purity of Reagents: Use high-purity starting materials and solvents to avoid interference from impurities.

• Inert Atmosphere: Palladium-catalyzed reactions are sensitive to oxygen. All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon).

• Temperature Control: Maintain a constant and accurate temperature using a thermostatically controlled reaction block or oil bath.

• Reproducibility: Perform each kinetic run at least in duplicate to ensure the reproducibility of the results.

In-situ Kinetic Monitoring by ¹H NMR Spectroscopy

In-situ NMR spectroscopy is a powerful technique for real-time reaction monitoring, providing quantitative data on the concentration of reactants, intermediates, and products over time.[5][6]

Caption: Workflow for in-situ kinetic analysis by NMR spectroscopy.

Protocol for In-situ ¹H NMR Kinetic Analysis:

• Sample Preparation: In a glovebox, accurately weigh 1-Bromoisoquinoline-6-carboxylic acid (1.0 equiv.), the coupling partner (e.g., boronic acid or amine, 1.2 equiv.), a suitable internal standard (e.g., 1,3,5-trimethoxybenzene), the palladium pre-catalyst (e.g., Pd(OAc)₂, 2 mol%), ligand (e.g., SPhos, 4 mol%), and base (e.g., K₂CO₃, 2.0 equiv.) into an NMR tube.

• Solvent Addition: Add a known volume of a suitable deuterated solvent (e.g., DMSO-d₆) to the NMR tube.

• Initiation and Data Acquisition: Place the NMR tube in the pre-heated NMR spectrometer. Start data acquisition immediately, collecting ¹H NMR spectra at regular intervals (e.g., every 5-10 minutes) for the duration of the reaction.

• Data Analysis: Process the spectra and integrate the signals corresponding to the starting material, product, and internal standard. Plot the concentration of the reactants and products as a function of time to determine the reaction order and rate constant.

Kinetic Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is a robust offline technique for monitoring reaction kinetics by analyzing quenched aliquots of the reaction mixture at different time points.[7]

Protocol for HPLC Kinetic Analysis:

• Reaction Setup: Assemble the reaction in a round-bottom flask under an inert atmosphere with magnetic stirring and temperature control.

• Sampling: At predetermined time intervals, withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture and immediately quench it by diluting with a suitable solvent (e.g., acetonitrile/water) to stop the reaction.

• HPLC Analysis: Analyze the quenched samples by a previously developed and validated HPLC method. The method should be capable of separating and quantifying the starting material, product, and any significant byproducts.

• Data Analysis: Construct concentration versus time profiles from the HPLC data to determine the reaction kinetics.

HPLC Method Development Considerations:

• Column: A C18 reversed-phase column is a good starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) is often effective.[8]

• Detection: UV detection at a wavelength where both the reactant and product have significant absorbance is typically used.

Comparative Analysis and Expected Kinetic Profiles

While specific kinetic data for 1-Bromoisoquinoline-6-carboxylic acid is not extensively published, we can infer its reactivity and compare it to other aryl bromides based on established principles of organic chemistry.

Table 1: Comparison of Reaction Parameters and Expected Kinetic Impact

Parameter	Alternative 1	Alternative 2	Expected Impact on Reaction Rate with 1-Bromoisoquinoline-6-carboxylic acid	Rationale
Aryl Halide	Aryl Chloride	Aryl Iodide	Intermediate	The C-Br bond is weaker than C-Cl but stronger than C-I, leading to an intermediate rate of oxidative addition.
Ligand	Bulky, electron-rich phosphine (e.g., SPhos)	Less sterically demanding phosphine (e.g., PPh₃)	Faster with bulky, electron-rich ligands	These ligands promote the formation of the active monoligated Pd(0) species and accelerate reductive elimination.[9]
Base	Weak base (e.g., Na₂CO₃)	Strong base (e.g., K₃PO₄)	Faster with stronger bases	A stronger base facilitates the transmetalation step in Suzuki-Miyaura coupling and the deprotonation of the amine in Buchwald-Hartwig amination.
Solvent	Aprotic polar (e.g., DMF, DMSO)	Aprotic non-polar (e.g., Toluene, Dioxane)	Generally faster in polar aprotic solvents	These solvents can help to dissolve the reactants and stabilize charged intermediates in the catalytic cycle.[10]

Alternative Synthetic Strategies

Pomeranz-Fritsch Reaction

The Pomeranz-Fritsch reaction and its modifications provide a classical approach to the synthesis of the isoquinoline core from a benzaldehyde and an aminoacetal.[11] This method allows for the construction of the isoquinoline ring system with substituents incorporated from the initial building blocks.

Metal-Catalyzed Cyclization Reactions

Modern synthetic methods, such as palladium- or copper-catalyzed cyclizations of ortho-alkynyl-substituted benzaldehydes or benzonitriles, offer efficient and modular routes to substituted isoquinolines.[12] These methods often exhibit high functional group tolerance and can provide access to a wide range of derivatives.

Table 2: Comparison of Synthetic Strategies for Substituted Isoquinoline-6-carboxylic Acids

Synthetic Strategy	Advantages	Disadvantages
Direct Functionalization of 1-Bromoisoquinoline-6-carboxylic acid	Convergent, allows for late-stage diversification.	Requires access to the starting material.
Pomeranz-Fritsch Reaction	Builds the core from simple starting materials.	Can require harsh acidic conditions and may have limited scope.
Metal-Catalyzed Cyclizations	High efficiency, good functional group tolerance, modular.	May require more complex starting materials and expensive catalysts.

Conclusion

The kinetic analysis of reactions involving 1-Bromoisoquinoline-6-carboxylic acid is crucial for the efficient development of synthetic routes to novel compounds of interest in drug discovery. By employing the in-situ and offline analytical techniques detailed in this guide, researchers can gain a deep understanding of the factors that govern the reactivity of this versatile building block. This knowledge, combined with a strategic consideration of alternative synthetic pathways, will empower scientists to accelerate their research and development efforts.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 1-Bromoisoquinoline-6-carboxylic acid

Hazard Analysis: An Evidence-Based Approach

Understanding the potential hazards of 1-Bromoisoquinoline-6-carboxylic acid is the first step in developing an effective PPE and handling plan. Based on data from analogous structures, we can anticipate the following primary hazards:

• Eye Damage and Irritation : Related bromoisoquinolines are known to cause serious eye damage[1][2].

• Skin Irritation and Potential Toxicity : Similar compounds are documented skin irritants[3][4][5].

• Respiratory Tract Irritation : As a powder, this compound may cause respiratory irritation if inhaled[3][5].

• Oral Toxicity : Some related bromoisoquinolines are toxic if swallowed[1][2].

Given these potential risks, a comprehensive PPE strategy is not just recommended, but essential.

Personal Protective Equipment (PPE): Your Primary Defense

The minimum PPE for any laboratory setting includes a lab coat, safety glasses, long pants, and closed-toe shoes[6][7]. However, when handling 1-Bromoisoquinoline-6-carboxylic acid, an enhanced level of protection is required.

Core PPE Requirements

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield	Goggles provide a seal around the eyes to protect from splashes and airborne particles. A face shield offers an additional layer of protection for the entire face, which is crucial when handling compounds that can cause severe eye damage[1][6][8].
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	Disposable nitrile gloves offer protection from incidental contact. For prolonged handling or in case of a spill, double-gloving is recommended. Always inspect gloves for any signs of degradation or puncture before use[6][9].
Body Protection	Flame-resistant lab coat	A lab coat protects your skin and personal clothing from splashes and spills[9][10]. A flame-resistant coat is an added safety measure in a laboratory environment where flammable solvents may be present.
Respiratory Protection	Use in a certified chemical fume hood	To prevent inhalation of the powdered compound, all handling should be performed within a properly functioning chemical fume hood[3][5].

Procedural Guidance for Safe Handling

Adherence to a strict, step-by-step protocol is critical for minimizing risk. The following workflow is designed to ensure your safety when working with 1-Bromoisoquinoline-6-carboxylic acid.

Workflow for Handling 1-Bromoisoquinoline-6-carboxylic acid

Caption: A step-by-step workflow for the safe handling of 1-Bromoisoquinoline-6-carboxylic acid.

Emergency Procedures: Immediate and Effective Response

In the event of an exposure, a swift and correct response can significantly mitigate harm.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[3][4].
Skin Contact	Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists[3][4].
Inhalation	Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention[3][4][5].
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention[3][4].

Disposal Plan: Environmental Responsibility

Proper disposal of chemical waste and contaminated materials is a critical component of laboratory safety and environmental stewardship.

• Chemical Waste : All solutions and excess solid 1-Bromoisoquinoline-6-carboxylic acid should be collected in a designated hazardous waste container. The container must be clearly labeled with the chemical name and associated hazards.

• Contaminated PPE : Used gloves, disposable lab coats, and any other contaminated materials should be placed in a sealed bag and disposed of as solid hazardous waste.

• Empty Containers : Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be collected as hazardous waste.

Conclusion: A Culture of Safety

The responsible use of novel chemical compounds like 1-Bromoisoquinoline-6-carboxylic acid underpins the integrity and success of research and development. By internalizing and consistently applying these safety protocols, you contribute to a robust culture of safety within your organization. This guide serves as a foundational resource, and it is imperative to always consult your institution's specific safety guidelines and to perform a thorough risk assessment before beginning any new experimental work.

References

• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories.
• Environmental Health Safety and Laboratory Operations. (n.d.). Standard Personal Protective Equipment.
• Westlab Canada. (2023, July 14). Comprehensive Guide to Lab PPE (Personal Protective Equipment).
• Environmental Health and Safety. (n.d.). Personal Protective Equipment for Laboratories.
• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide.
• Fisher Scientific. (2023, October 4). SAFETY DATA SHEET - 1-Bromoisoquinoline.
• National Center for Biotechnology Information. (n.d.). 1-Bromoisoquinoline. PubChem.
• Thermo Fisher Scientific. (2009, February 11). SAFETY DATA SHEET - Quinoline-6-carboxylic acid.
• Fisher Scientific. (2009, February 11). SAFETY DATA SHEET - 6-Quinolinecarboxylic acid.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Sigma-Aldrich. (2022, October 23). SAFETY DATA SHEET - 5-Bromoisoquinoline.
• Sigma-Aldrich. (n.d.). 6-Bromoisoquinoline-3-carboxylic acid.

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